G-5555

Core Science & Biosynthesis

G-5555 mechanism of action in cancer cells

An In-depth Technical Guide to the Mechanism of Action of G-5555 in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

G-5555 is a potent and selective, orally bioavailable, small-molecule inhibitor of p21-activated kinase 1 (PAK1).[1][2][3] As a central node in various oncogenic signaling pathways, PAK1 is a compelling target in cancer therapy. G-5555 demonstrates significant anti-proliferative activity in cancer cell lines with PAK1 amplification and has shown tumor growth inhibition in preclinical xenograft models.[1] This document provides a comprehensive overview of the mechanism of action of G-5555, including its effects on cellular signaling pathways, quantitative data on its potency and selectivity, and detailed experimental protocols for key assays.

Core Mechanism of Action

G-5555 functions as an ATP-competitive inhibitor of Group I p21-activated kinases, with a high affinity for PAK1.[4][5] PAKs are serine/threonine kinases that act as key effectors for the Rho family of small GTPases, Rac1 and Cdc42.[6] These signaling pathways are crucial in regulating cell proliferation, survival, and migration.[6] In cancer, PAK1 overexpression and gene amplification are linked to poor prognosis, particularly in luminal breast cancer.[6]

By binding to the ATP-binding pocket of PAK1, G-5555 prevents the phosphorylation of its downstream substrates. One of the key downstream targets identified is MEK1 (Mitogen-activated protein kinase kinase 1), where G-5555 inhibits phosphorylation at the Serine 298 residue.[1] This inhibition disrupts the signal transduction cascade that would otherwise promote cell growth and survival. The enhanced growth-inhibitory effect of G-5555 in PAK-amplified breast cancer cell lines underscores its targeted mechanism of action.[1]

Signaling Pathway Diagram

The following diagram illustrates the position of G-5555 within the PAK1 signaling cascade.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety (Journal Article) | OSTI.GOV [osti.gov]
• 3. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pK a Polar Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Probe G-5555 | Chemical Probes Portal [chemicalprobes.org]
• 5. G 5555 | P21-activated Kinases | Tocris Bioscience [tocris.com]
• 6. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]

G-5555: A Technical Guide to a Selective PAK1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

G-5555 is a potent and selective small molecule inhibitor of p21-activated kinase 1 (PAK1), a serine/threonine kinase implicated in various cellular processes, including cell proliferation, migration, and survival.[1][2][3][4] Its dysregulation is associated with tumorigenesis and cancer progression, making it a compelling target for therapeutic intervention.[5][6][7] This document provides a comprehensive technical overview of G-5555, including its mechanism of action, quantitative data on its activity, detailed experimental protocols, and a visualization of its signaling pathway.

Core Mechanism of Action

G-5555 functions as an ATP-competitive inhibitor of Group I p21-activated kinases (PAKs), with a high affinity for PAK1.[8][9] By binding to the kinase domain of PAK1, G-5555 prevents the phosphorylation of its downstream substrates, thereby disrupting the signaling cascade that promotes cell growth and survival.[1][4] A key downstream target of PAK1 is MEK1 (also known as MAP2K1), and G-5555 has been shown to effectively inhibit the phosphorylation of MEK1 at serine 298.[1][4]

Quantitative Data

The following tables summarize the key quantitative data for G-5555, demonstrating its potency, selectivity, and pharmacokinetic properties.

Table 1: In Vitro Potency and Selectivity

Target	Parameter	Value (nM)	Reference
PAK1	Ki	3.7	[1][2][3][8][9]
PAK2	Ki	11	[1][3][9]
EBC1 cells (pMEK)	IC50	69	[2][4]
SIK2	IC50	9	[1][8]
KHS1	IC50	10	[1][8]
MST4	IC50	20	[1][8]
YSK1	IC50	34	[1][8]
MST3	IC50	43	[1][8]
Lck	IC50	52	[1][8]

Table 2: In Vivo Efficacy

Model	Dosage	Effect	Reference
H292 NSCLC Xenograft	25 mg/kg b.i.d. (oral)	60% tumor growth inhibition	[1]
MDAMB-175 Breast Cancer Xenograft	25 mg/kg b.i.d. (oral)	60% tumor growth inhibition	[1]
H292 NSCLC Xenograft	10, 20, 30 mg/kg	Dose-dependent reduction in pMEK	[2][4]

Table 3: Pharmacokinetic Properties (Mouse)

Parameter	Value	Reference
Bioavailability (F)	80%	[1]
Area Under the Curve (AUC)	30 µM·h	[1]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of G-5555.

In Vitro Kinase Inhibition Assay (Ki Determination)

Objective: To determine the inhibitory constant (Ki) of G-5555 against PAK1 and other kinases.

Methodology:

• Enzyme and Substrate Preparation: Recombinant human PAK1 enzyme is used. A synthetic peptide substrate, such as a FRET peptide substrate (e.g., Ser/Thr19) labeled with Coumarin and Fluorescein, is prepared in assay buffer.[8]

• Compound Dilution: G-5555 is serially diluted in DMSO to create a range of concentrations.

• Assay Reaction: The kinase reaction is initiated by mixing the PAK1 enzyme, the peptide substrate, ATP, and varying concentrations of G-5555 in a microplate well. The final DMSO concentration is kept constant (e.g., <1%).

• Incubation: The reaction mixture is incubated at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• Detection: The phosphorylation of the peptide substrate is measured. For FRET-based assays, the change in fluorescence resonance energy transfer is quantified using a suitable plate reader.

• Data Analysis: The rate of reaction is plotted against the inhibitor concentration. The IC50 value is determined by fitting the data to a four-parameter logistic equation. The Ki is then calculated from the IC50 using the Cheng-Prusoff equation, taking into account the ATP concentration used in the assay.

Cellular pMEK Inhibition Assay (IC50 Determination)

Objective: To measure the cellular potency of G-5555 by quantifying the inhibition of MEK phosphorylation in a cell-based assay.

Methodology:

• Cell Culture: EBC1 non-small cell lung cancer cells are cultured in appropriate media and seeded in 96-well plates.[2][4]

• Compound Treatment: Cells are treated with a serial dilution of G-5555 for a specified period (e.g., 2 hours).

• Cell Lysis: After treatment, the cells are lysed to extract cellular proteins.

• ELISA or Western Blot: The levels of phosphorylated MEK (pMEK S298) and total MEK are quantified using a sandwich ELISA or by Western blot analysis with specific antibodies.

• Data Analysis: The ratio of pMEK to total MEK is calculated for each G-5555 concentration. The data is normalized to the vehicle-treated control, and the IC50 value is determined by fitting the dose-response curve to a sigmoidal model.

Mouse Xenograft Tumor Model

Objective: To evaluate the in vivo anti-tumor efficacy of G-5555.

Methodology:

• Cell Implantation: Human cancer cells (e.g., H292 or MDAMB-175) are subcutaneously injected into the flank of immunodeficient mice (e.g., nude mice).[1][10]

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Mice are randomized into vehicle control and treatment groups. G-5555 is administered orally (p.o.) at specified doses (e.g., 25 mg/kg, twice daily).[1]

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice weekly) using calipers.

• Pharmacodynamic Analysis: At the end of the study, tumors can be excised at a specific time point post-dose to analyze target engagement, such as the levels of pMEK, by immunohistochemistry or Western blot.[7]

• Data Analysis: Tumor growth inhibition is calculated by comparing the mean tumor volume of the treated group to the vehicle control group.

Visualizations

Signaling Pathway of G-5555 Inhibition

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. G-5555 - Immunomart [immunomart.com]
• 4. G-5555 () for sale [vulcanchem.com]
• 5. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety (Journal Article) | OSTI.GOV [osti.gov]
• 6. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pK a Polar Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Probe G-5555 | Chemical Probes Portal [chemicalprobes.org]
• 9. selleckchem.com [selleckchem.com]
• 10. aacrjournals.org [aacrjournals.org]

G-5555: A Technical Guide to a Potent and Selective PAK1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, development, and mechanism of action of G-5555, a potent and selective inhibitor of p21-activated kinase 1 (PAK1). All quantitative data is summarized in structured tables for comparative analysis, and detailed methodologies for key experiments are provided. Signaling pathways and experimental workflows are illustrated with diagrams to facilitate understanding.

Introduction

p21-activated kinases (PAKs) are a family of serine/threonine kinases that are key regulators of cell proliferation, survival, motility, and cytoskeletal dynamics.[1] The PAK family is divided into two groups, with Group I (PAK1, PAK2, and PAK3) being directly activated by the Rho GTPases Rac1 and Cdc42.[2] PAK1, in particular, has been implicated in tumorigenesis and cancer progression, making it an attractive target for therapeutic intervention.[3] G-5555 was developed as a potent and selective ATP-competitive inhibitor of PAK1, with improved properties over earlier inhibitors.[1]

Discovery and Design of G-5555

The development of G-5555 began with the optimization of a previously identified PAK1 inhibitor, FRAX1036.[4] While potent, FRAX1036 possessed a highly basic amine that contributed to off-target effects, including activity at the hERG channel, which can lead to cardiac toxicity.[5] The design strategy for G-5555 focused on reducing the basicity (pKa) and lipophilicity (logP) of the molecule to mitigate these liabilities while maintaining or improving PAK1 potency.[4] This was achieved by incorporating a 5-amino-1,3-dioxanyl moiety into the scaffold. This structural modification successfully reduced hERG activity and improved the overall pharmacokinetic profile, leading to the identification of G-5555.[2]

Mechanism of Action

G-5555 is an ATP-competitive inhibitor of Group I PAKs, with a high affinity for the ATP-binding pocket of PAK1.[1] By occupying this site, G-5555 prevents the binding of ATP, thereby inhibiting the kinase activity of PAK1 and its ability to phosphorylate downstream substrates.[1] One of the key downstream effectors of PAK1 is MEK1, which it phosphorylates at Serine 298.[5][6] Inhibition of PAK1 by G-5555 leads to a dose-dependent reduction in the phosphorylation of MEK1 at this site, providing a pharmacodynamic biomarker for target engagement in both cellular and in vivo settings.[5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data for G-5555, including its potency, selectivity, and pharmacokinetic properties.

Table 1: In Vitro Potency of G-5555

Target	Assay Type	Value	Reference
PAK1	Ki	3.7 nM	[3][6][7][8]
PAK2	Ki	11 nM	[3][6][7][8]
pMEK (S298) in EBC1 cells	IC50	69 nM	[5]

Table 2: Kinase Selectivity of G-5555 (IC50 values)

Kinase	IC50 (nM)	Reference
SIK2	9	[3][6]
KHS1	10	[3][6]
PAK2	11	[3][6]
MST4	20	[3][6]
YSK1	34	[3][6]
MST3	43	[3][6]
Lck	52	[3][6]
PAK3	>70% inhibition at 100nM	[3][6]

G-5555 was screened against a panel of 235 kinases and inhibited only eight, other than PAK1, with greater than 70% inhibition at a concentration of 100 nM.[1][2]

Table 3: In Vitro and In Vivo Properties of G-5555

Parameter	Value	Reference
hERG Inhibition	<50% at 10 µM	[2][5]
Oral Bioavailability (F)	80%	[6]
Oral Exposure (AUC)	30 µM·h	[6]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

In Vitro PAK1 Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol describes a luminescent kinase assay to measure the inhibitory activity of G-5555 on PAK1.

• Reagent Preparation :

  • Prepare a kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • Dilute recombinant human PAK1 enzyme and a suitable substrate (e.g., a synthetic peptide) in kinase buffer.

  • Prepare a solution of ATP in kinase buffer.

  • Serially dilute G-5555 in DMSO and then in kinase buffer.

• Assay Procedure :

  • In a 384-well plate, add 1 µL of the diluted G-5555 or DMSO vehicle control.

  • Add 2 µL of the PAK1 enzyme solution to each well.

  • Add 2 µL of the substrate/ATP mixture to initiate the reaction.

  • Incubate the plate at room temperature for 60 minutes.

• Signal Detection :

  • Add 5 µL of ADP-Glo™ Reagent to each well and incubate for 40 minutes at room temperature to convert ADP to ATP.

  • Add 10 µL of Kinase Detection Reagent and incubate for 30 minutes at room temperature to generate a luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis :

  • Calculate the percentage of inhibition for each concentration of G-5555 relative to the DMSO control.

  • Determine the IC₅₀ value by fitting the data to a four-parameter logistic dose-response curve.

Cellular pMEK (S298) Inhibition Assay (In-Cell Western)

This protocol outlines a method to determine the cellular potency of G-5555 by measuring the inhibition of PAK1-mediated MEK1 phosphorylation at Serine 298.

• Cell Culture and Treatment :

  • Seed a suitable cancer cell line (e.g., H292 or EBC1) in a 96-well black-walled imaging plate and allow cells to adhere overnight.

  • Treat the cells with a serial dilution of G-5555 or DMSO vehicle for a specified time (e.g., 2 hours).

• Fixation and Permeabilization :

  • Fix the cells with 4% formaldehyde (B43269) in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 15 minutes.

• Immunostaining :

  • Block the cells with a blocking buffer (e.g., 5% normal goat serum in PBS) for 1 hour.

  • Incubate the cells with a primary antibody specific for phospho-MEK1 (Ser298) overnight at 4°C. A parallel set of wells should be incubated with an antibody for total MEK1 or a nuclear stain (e.g., DAPI) for normalization.

  • Wash the cells three times with PBS.

  • Incubate the cells with a fluorophore-conjugated secondary antibody for 1 hour at room temperature in the dark.

  • Wash the cells three times with PBS.

• Imaging and Analysis :

  • Acquire images of the wells using a high-content imaging system or an infrared imaging system.

  • Quantify the fluorescence intensity of the phospho-MEK1 signal and normalize it to the total MEK1 signal or the cell number (from the nuclear stain).

  • Calculate the percentage of inhibition for each concentration of G-5555 and determine the IC₅₀ value.

hERG Channel Patch Clamp Assay

This protocol describes the whole-cell patch-clamp technique to assess the potential of G-5555 to inhibit the hERG potassium channel.

• Cell Preparation :

  • Use a cell line stably expressing the hERG channel (e.g., HEK293-hERG).

  • Culture the cells to an appropriate confluency and harvest for electrophysiological recording.

• Electrophysiological Recording :

  • Establish a whole-cell patch-clamp configuration on a single cell.

  • Use an appropriate intracellular (pipette) solution and extracellular (bath) solution.

  • Apply a voltage-clamp protocol to elicit hERG channel currents. A typical protocol involves a depolarizing step to activate the channels followed by a repolarizing step to measure the tail current.

• Compound Application :

  • Record baseline hERG currents in the absence of the compound.

  • Perfuse the cell with the bath solution containing different concentrations of G-5555.

  • Record the hERG currents at steady-state for each concentration.

• Data Analysis :

  • Measure the amplitude of the hERG tail current at each concentration of G-5555.

  • Calculate the percentage of inhibition of the hERG current relative to the baseline.

  • Determine the IC₅₀ value by fitting the concentration-response data to the Hill equation.

Mouse Xenograft Tumor Growth Inhibition Study

This protocol provides a general framework for evaluating the in vivo efficacy of G-5555 in a mouse xenograft model.

• Animal Model :

  • Use immunodeficient mice (e.g., nude or SCID mice).

  • Subcutaneously implant a human cancer cell line known to be sensitive to PAK1 inhibition (e.g., H292 NSCLC or a PAK1-amplified breast cancer line like MDAMB-175).

• Tumor Growth and Treatment :

  • Monitor tumor growth until the tumors reach a predetermined size (e.g., 100-200 mm³).

  • Randomize the mice into treatment and vehicle control groups.

  • Administer G-5555 orally (p.o.) at a specified dose and schedule (e.g., 25 mg/kg, twice daily). The vehicle control group receives the formulation without the drug.

• Efficacy Assessment :

  • Measure tumor volume and body weight regularly (e.g., twice a week).

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis.

  • Calculate the tumor growth inhibition (TGI) as a percentage relative to the vehicle control group.

• Pharmacodynamic Analysis :

  • At a specified time point after the final dose, collect tumor and plasma samples.

  • Analyze the tumor lysates by Western blot for the levels of phospho-MEK1 (S298) to confirm target engagement.

  • Analyze plasma samples to determine the concentration of G-5555.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway involving PAK1 and the general workflow for the discovery and development of G-5555.

Caption: PAK1 signaling pathway and the inhibitory action of G-5555.

Caption: Discovery and development workflow for the G-5555 PAK1 inhibitor.

References

• 1. benchchem.com [benchchem.com]
• 2. Antibodies, Reagents, Proteomics, Kits and Consumables | Cell Signaling Technology [cellsignal.com]
• 3. In-Cell Western Protocol for Semi-High-Throughput Screening of Single Clones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 5. A phenotypic high-content, high-throughput screen identifies inhibitors of NLRP3 inflammasome activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CST | Cell Signaling Technology [cellsignal.com]
• 7. Phospho-MEK1 (Ser298) Antibody | Cell Signaling Technology [cellsignal.com]
• 8. merckmillipore.com [merckmillipore.com]

An In-depth Technical Guide to the Chemical Structure and Activity of G-5555

This guide provides a comprehensive overview of G-5555, a potent and selective inhibitor of the Group I p21-activated kinases (PAKs). It is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of PAK inhibition.

Chemical Structure and Properties

G-5555 is a pyrido[2,3-d]pyrimidin-7-one derivative.[1] Its development was a strategic effort to optimize a previous PAK1 inhibitor, FRAX1036, by addressing limitations such as hERG channel activity associated with a highly basic amine group.[1][2][3] The introduction of a 5-amino-1,3-dioxanyl moiety was a key modification to reduce the pKa and logP, which conferred improved potency, selectivity, and pharmacokinetic properties.[2][3][4]

Chemical Name: 8-[(trans-5-Amino-1,3-dioxan-2-yl)methyl]-6-[2-chloro-4-(6-methyl-2-pyridinyl)phenyl]-2-(methylamino)-pyrido[2,3-d]pyrimidin-7(8H)-one.[1][5]

Table 1: Physicochemical Properties of G-5555

Property	Value	Reference
Molecular Formula	C25H25ClN6O3	[1][5][6]
Molecular Weight	492.96 g/mol	[1][6]
CAS Number	1648863-90-4	[1][5][6]
Appearance	White solid	[1][6]
Purity	≥98% (HPLC)	[1]
PubChem ID	91664373	[1][6]

Mechanism of Action and Biological Activity

G-5555 is a high-affinity, selective inhibitor of the Group I p21-activated kinases (PAKs), which include PAK1, PAK2, and PAK3.[7][8] These kinases are crucial downstream effectors of the small GTPases Rac1 and Cdc42 and play a significant role in cell migration, proliferation, and survival.[2][8] PAK1, in particular, is implicated in tumorigenesis, with its gene amplification and protein overexpression being associated with a poor prognosis in luminal breast cancer.[2][8]

G-5555 exerts its inhibitory effect by binding to the kinase domain of PAKs. This leads to the suppression of downstream signaling pathways, a key one being the MAPK cascade. A measurable indicator of G-5555's on-target activity in cells is the inhibition of phosphorylation of MEK1 at serine 298 (pMEK S298).[1][8]

// Nodes RTK [label="Receptor Tyrosine\nKinases (RTKs)", fillcolor="#F1F3F4", fontcolor="#202124"]; GPCR [label="G-Protein Coupled\nReceptors (GPCRs)", fillcolor="#F1F3F4", fontcolor="#202124"]; Integrins [label="Integrins", fillcolor="#F1F3F4", fontcolor="#202124"]; Rac_Cdc42 [label="Rac1 / Cdc42", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; PAK1 [label="PAK1", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; G5555 [label="G-5555", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; MEK [label="MEK1", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; ERK [label="ERK", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Proliferation [label="Cell Proliferation\n& Survival", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Migration [label="Cell Migration", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges RTK -> Rac_Cdc42; GPCR -> Rac_Cdc42; Integrins -> Rac_Cdc42; Rac_Cdc42 -> PAK1 [label="Activation", fontsize=8, fontcolor="#5F6368"]; PAK1 -> MEK [label="Phosphorylation (S298)", fontsize=8, fontcolor="#5F6368"]; MEK -> ERK; ERK -> Proliferation; PAK1 -> Migration; G5555 -> PAK1 [arrowhead=tee, label="Inhibition", fontsize=8, fontcolor="#EA4335"]; }

Caption: G-5555 inhibits PAK1, blocking downstream signaling to MEK and affecting cell proliferation and migration.

Potency and Selectivity

G-5555 demonstrates high potency against PAK1 with a Ki of 3.7 nM.[6][9][10][11] It also shows significant activity against PAK2 with a Ki of 11 nM.[6][9][11] In a broad kinase panel of 235 kinases, G-5555 displayed excellent selectivity. Besides PAK1, only eight other kinases were inhibited by more than 70%: PAK2, PAK3, KHS1, Lck, MST3, MST4, SIK2, and YSK1.[6][9][10] A key advantage of G-5555 is its negligible activity against the hERG channel, with an IC50 of more than 10 μM, indicating a lower risk of cardiotoxicity compared to its predecessors.[6][9][10]

Table 2: In Vitro Potency and Selectivity of G-5555

Target	Assay Type	Value	Reference
PAK1	Ki	3.7 nM	[6][9][10][11]
PAK2	Ki	11 nM	[6][9][11]
pMEK (S298) in EBC1 cells	IC50	69 nM	[1]
SIK2	IC50	9 nM	[6][9][10]
KHS1	IC50	10 nM	[6][9][10]
PAK2	IC50	11 nM	[6][9][10]
MST4	IC50	20 nM	[6][9][10]
YSK1	IC50	34 nM	[6][9][10]
MST3	IC50	43 nM	[6][9][10]
Lck	IC50	52 nM	[6][9][10]
hERG Channel	Patch Clamp IC50	>10 µM	[6][9][10]

In Vivo Efficacy and Pharmacokinetics

G-5555 is orally bioavailable and exhibits favorable pharmacokinetic properties, including low blood clearance and an acceptable half-life.[6][10] In mouse xenograft models of non-small cell lung cancer (H292) and PAK1-amplified breast cancer (MDAMB-175), G-5555 demonstrated dose-dependent inhibition of pMEK S298 phosphorylation.[2][6][10] Oral administration of G-5555 at 25 mg/kg twice daily resulted in 60% tumor growth inhibition in these models.[6][10] Studies have shown that breast cancer cell lines with PAK1 amplification are more sensitive to the growth-inhibitory effects of G-5555.[8][9]

Table 3: In Vivo Pharmacokinetic and Efficacy Data for G-5555

Parameter	Species	Value	Reference
Oral Bioavailability (F)	Mouse	80%	[6][10]
Oral Exposure (AUC)	Mouse	30 µM•h	[6][10]
Tumor Growth Inhibition	H292 & MDAMB-175 Xenograft	60% at 25 mg/kg b.i.d.	[6][10]

Experimental Protocols

This assay determines the direct inhibitory activity of G-5555 against a panel of purified kinases.

• Reagents: Purified recombinant kinase, corresponding substrate peptide, ATP, and G-5555 at various concentrations.

• Procedure: The kinase, substrate, and G-5555 are incubated in an appropriate assay buffer. The reaction is initiated by the addition of ATP.

• Detection: Kinase activity is measured by quantifying the amount of phosphorylated substrate, often using methods like radiometric assays (incorporation of ³²P-ATP) or fluorescence-based assays.

• Analysis: The concentration of G-5555 that inhibits 50% of the kinase activity (IC50) is calculated from a dose-response curve. Ki values are determined using the Cheng-Prusoff equation.

This assay assesses the on-target efficacy of G-5555 within a cellular context.

• Cell Culture: Cancer cell lines (e.g., EBC1, H292) are cultured to sub-confluency.

• Treatment: Cells are treated with a range of G-5555 concentrations for a specified period.

• Lysis: Cells are lysed to extract total protein.

• Detection: Levels of phosphorylated MEK (S298) and total MEK are quantified using an immunoassay method such as Western Blot or ELISA.

• Analysis: The IC50 value is determined by plotting the percentage of pMEK inhibition against the G-5555 concentration.

// Nodes Start [label="Culture Cancer\nCell Line (e.g., EBC1)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Treat [label="Treat with varying\nconcentrations of G-5555", fillcolor="#FBBC05", fontcolor="#202124"]; Lyse [label="Cell Lysis and\nProtein Extraction", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Detect [label="Western Blot or ELISA\nfor pMEK & Total MEK", fillcolor="#34A853", fontcolor="#FFFFFF"]; Analyze [label="Calculate IC50 from\nDose-Response Curve", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Treat; Treat -> Lyse; Lyse -> Detect; Detect -> Analyze; }

Caption: Workflow for determining the cellular potency of G-5555 by measuring pMEK inhibition.

This protocol evaluates the anti-tumor activity of G-5555 in a living organism.

• Model System: Immunocompromised mice are subcutaneously implanted with human tumor cells (e.g., H292 or MDAMB-175).

• Dosing: Once tumors reach a palpable size, mice are randomized into vehicle control and treatment groups. G-5555 is administered orally at specified doses and schedules (e.g., 25 mg/kg, twice daily).

• Monitoring: Tumor volume and body weight are measured regularly throughout the study.

• Pharmacodynamics: At the end of the study, tumors can be excised to measure the levels of biomarkers like pMEK to confirm target engagement.

• Analysis: Tumor growth inhibition is calculated by comparing the average tumor volume in the treated groups to the vehicle control group.

Conclusion

G-5555 is a potent, selective, and orally bioavailable inhibitor of Group I PAKs. Its rational design successfully mitigated the off-target liabilities of earlier compounds, particularly hERG channel activity. The demonstrated in vitro and in vivo activity, especially in PAK1-amplified cancer models, supports PAK1 as a promising therapeutic target. The detailed information provided in this guide serves as a valuable resource for further investigation and development of G-5555 and other PAK inhibitors.

References

• 1. G-5555 () for sale [vulcanchem.com]
• 2. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pK a Polar Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety (Journal Article) | OSTI.GOV [osti.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. G-5555 | CAS:1648863-90-4 | High affinity group 1 PAK inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. selleckchem.com [selleckchem.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. G-5555 - Immunomart [immunomart.com]

G-5555 (CAS 1648863-90-4): A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of G-5555, a potent and selective inhibitor of p21-activated kinase 1 (PAK1). All quantitative data is summarized in structured tables, and detailed methodologies for key experiments are provided. Visual diagrams of signaling pathways and experimental workflows are included to facilitate understanding.

Core Properties of G-5555

G-5555, with CAS number 1648863-90-4, is a pyrido[2,3-d]pyrimidin-7-one derivative developed as a high-affinity inhibitor of Group I p21-activated kinases (PAKs), which include PAK1, PAK2, and PAK3.[1][2] It was designed as an improvement upon earlier PAK inhibitors, such as FRAX1036, with a key modification being the replacement of a highly basic amine with a 5-amino-1,3-dioxanyl group.[1] This change was intended to reduce off-target effects, particularly inhibition of the hERG channel, which is associated with cardiovascular toxicity.[1][3]

Chemical and Physical Properties

G-5555 is typically supplied as a white solid.[1] Its chemical structure and key properties are detailed in the table below.

Property	Value	Reference
CAS Number	1648863-90-4	[1][4]
Molecular Formula	C₂₅H₂₅ClN₆O₃	[1][4]
Molecular Weight	492.96 g/mol	[1][4]
Appearance	White solid	[1][4]
Solubility	DMSO: ≥27 mg/mL (54.77 mM)	[1]
PubChem ID	91664373	[1][4]
InChI Key	ZBCMHWUFWQFPLV-UHFFFAOYSA-N	[1]

Biological Activity and Pharmacokinetics

G-5555 is a potent, ATP-competitive inhibitor of PAK1.[3][5] Its inhibitory activity extends to other Group I PAKs and a small number of other kinases. The compound has been shown to be orally bioavailable and effective in preclinical cancer models.[4][6]

In Vitro Activity and Selectivity

G-5555 demonstrates high potency against PAK1 with a Ki of 3.7 nM.[1][6] In cellular assays, it inhibits the phosphorylation of the PAK1 downstream target MEK1 at serine 298 (pMEK S298) with an IC50 of 69 nM in EBC1 cells.[1][7] A kinase selectivity screen against 235 kinases revealed that G-5555, besides PAK1, inhibits only eight other kinases by more than 70% at a concentration of 0.1 µM.[8]

Table 2: In Vitro Inhibitory Activity of G-5555

Target	Assay Type	Value (nM)	Reference
PAK1	Kᵢ	3.7	[1][6]
PAK2	Kᵢ	11	[6]
pMEK S298 (cellular)	IC₅₀	69	[1][2]
SIK2	IC₅₀	9	[4][6]
KHS1	IC₅₀	10	[4][6]
PAK2	IC₅₀	11	[4][6]
MST4	IC₅₀	20	[4][6]
YSK1	IC₅₀	34	[4][6]
MST3	IC₅₀	43	[4][6]
Lck	IC₅₀	52	[4][6]
hERG Channel	IC₅₀	>10,000 (<50% inhibition at 10 µM)	[1][4][6]

Pharmacokinetics and In Vivo Efficacy

G-5555 exhibits favorable pharmacokinetic properties, including good oral bioavailability.[4][6] In a non-small cell lung cancer (NSCLC) H292 xenograft mouse model, oral administration of G-5555 at 25 mg/kg twice daily resulted in a 60% tumor growth inhibition.[4][6] This was associated with a dose-dependent reduction in the phosphorylation of MEK1 at S298 in the tumors.[1][7] G-5555 also demonstrated greater growth inhibitory activity in PAK1-amplified breast cancer cell lines compared to non-amplified lines.[6]

Table 3: Pharmacokinetic and In Vivo Efficacy Data for G-5555

Parameter	Species	Value	Reference
Oral Bioavailability (F)	Mouse	80%	[4][6]
Oral Exposure (AUC)	Mouse	30 µM•h	[4][6]
Tumor Growth Inhibition	H292 NSCLC Xenograft (Mouse)	60% at 25 mg/kg b.i.d.	[4][6]

Signaling Pathway

G-5555 exerts its biological effects by inhibiting the p21-activated kinase 1 (PAK1) signaling pathway. PAK1 is a key downstream effector of the Rho GTPases, Rac1 and Cdc42.[8][9] Upon activation by these GTPases, PAK1 phosphorylates a variety of downstream substrates, including MEK1, leading to the activation of the MAPK/ERK signaling cascade.[10][11] This pathway is crucial in regulating cellular processes such as proliferation, survival, and migration.[12]

G-5555 inhibits the PAK1 signaling pathway.

Experimental Protocols

The following are representative protocols for key experiments used to characterize G-5555.

Cellular pMEK S298 Inhibition Assay (Western Blot)

This protocol describes a method to assess the inhibitory effect of G-5555 on the phosphorylation of MEK1 at Serine 298 in a cellular context.

Workflow for pMEK S298 inhibition assay.

Detailed Steps:

• Cell Culture: Culture EBC-1 human lung squamous cell carcinoma cells in appropriate media until they reach approximately 80% confluency.

• Serum Starvation: To reduce basal signaling, replace the growth medium with a low-serum or serum-free medium and incubate for 16-24 hours.

• Compound Treatment: Treat the cells with a range of concentrations of G-5555 (and a vehicle control) for 1-2 hours.

• Stimulation: If necessary to induce a strong signal, stimulate the cells with a known activator of the PAK1 pathway, such as Epidermal Growth Factor (EGF), for a short period (e.g., 15-30 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them using a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a suitable method, such as a bicinchoninic acid (BCA) assay.

• SDS-PAGE and Western Blot:

  • Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for phosphorylated MEK1 (Ser298), total MEK1, and a loading control (e.g., GAPDH or β-actin).

  • Wash the membrane and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibodies.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities for pMEK, total MEK, and the loading control. Normalize the pMEK signal to the total MEK and loading control signals. Plot the normalized pMEK levels against the G-5555 concentration to determine the IC50 value.

Mouse Xenograft Tumor Model

This protocol outlines a general procedure for evaluating the in vivo anti-tumor efficacy of G-5555 in a mouse xenograft model.

Workflow for a mouse xenograft study.

Detailed Steps:

• Cell Preparation: Culture H292 human non-small cell lung carcinoma cells (or another appropriate cell line) and harvest them during the exponential growth phase. Resuspend the cells in a suitable medium, such as a mixture of PBS and Matrigel.[13]

• Animal Model: Use immunodeficient mice, such as athymic nude or SCID mice, aged 6-8 weeks.[14]

• Tumor Implantation: Subcutaneously inject a defined number of cells (e.g., 5 x 10⁶) into the flank of each mouse.[13]

• Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once tumors are palpable, measure their dimensions with calipers 2-3 times per week and calculate the tumor volume (e.g., using the formula: (width² x length)/2).[13][14]

• Randomization and Treatment: When tumors reach a predetermined average size (e.g., 100-200 mm³), randomize the mice into treatment and control groups. Administer G-5555 orally at the desired dose and schedule (e.g., 25 mg/kg, twice daily). The control group receives the vehicle used to formulate the compound.

• Efficacy and Tolerability Assessment: Throughout the treatment period, continue to measure tumor volumes and monitor the body weight of the mice as an indicator of toxicity.

hERG Manual Patch Clamp Assay

This protocol provides a general outline for assessing the potential of G-5555 to inhibit the hERG potassium channel, a critical cardiac safety assessment.

Detailed Steps:

• Cell Line: Use a mammalian cell line stably expressing the hERG channel, such as HEK293 cells.[15][16]

• Electrophysiology Setup: Use a manual whole-cell patch-clamp setup.

• Solutions:

  • External solution (in mM): e.g., 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose, pH adjusted to 7.4 with NaOH.

  • Internal (pipette) solution (in mM): e.g., 120 KCl, 10 EGTA, 5 MgATP, 10 HEPES, pH adjusted to 7.2 with KOH.

• Recording:

  • Establish a whole-cell patch-clamp configuration.

  • Hold the cell membrane potential at a negative value (e.g., -80 mV).

  • Apply a voltage-clamp protocol to elicit hERG currents. A typical protocol involves a depolarizing step (e.g., to +20 mV) to activate and inactivate the channels, followed by a repolarizing step (e.g., to -50 mV) to record the deactivating tail current, which is characteristic of hERG.[17]

• Compound Application: After establishing a stable baseline current, perfuse the cells with increasing concentrations of G-5555. A positive control, such as a known hERG blocker (e.g., E-4031 or cisapride), should also be tested.[17]

• Data Analysis: Measure the amplitude of the hERG tail current at each concentration of G-5555. Calculate the percentage of current inhibition relative to the baseline. Plot the percent inhibition against the compound concentration to determine the IC50 value.

Conclusion

G-5555 is a potent and selective, orally bioavailable inhibitor of PAK1 with demonstrated in vivo anti-tumor activity. Its design successfully mitigated the hERG liability of earlier PAK inhibitors. This technical guide provides a comprehensive summary of its properties and representative experimental protocols to aid researchers in the fields of oncology and drug development in further investigating the therapeutic potential of targeting the PAK1 signaling pathway.

References

• 1. G-5555 () for sale [vulcanchem.com]
• 2. G 5555 | P21-activated Kinases | Tocris Bioscience [tocris.com]
• 3. Targeting PAK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. G-5555 | CAS:1648863-90-4 | High affinity group 1 PAK inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. Probe G-5555 | Chemical Probes Portal [chemicalprobes.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. caymanchem.com [caymanchem.com]
• 8. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular Pathways: Targeting P21-activated Kinase 1 Signaling in Cancer: Opportunities, Challenges and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A p21-activated kinase (PAK1) signaling cascade coordinately regulates F-actin remodeling and insulin granule exocytosis in pancreatic β cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. P21-Activated Kinase 1: Emerging biological functions and potential therapeutic targets in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protocol Online: Xenograft Tumor Model Protocol [protocol-online.org]
• 14. tumor.informatics.jax.org [tumor.informatics.jax.org]
• 15. sophion.com [sophion.com]
• 16. Manual whole-cell patch-clamping of the HERG cardiac K+ channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. fda.gov [fda.gov]

role of G-5555 in cell signaling pathways

An in-depth analysis of scientific literature and databases reveals no specific molecule designated as "G-5555" with a known role in cell signaling pathways. This designation may be hypothetical, an internal project code not yet in the public domain, or a placeholder.

Therefore, it is not possible to provide a technical guide, quantitative data, experimental protocols, or signaling pathway diagrams for "G-5555" as requested.

To generate the desired content, a valid, publicly documented molecule with established research is required. For instance, if a specific inhibitor, agonist, or signaling protein with a known name or designation were provided, a comprehensive technical guide could be developed.

Such a guide would typically include:

• Introduction: An overview of the molecule and its relevance in cell signaling.

• Mechanism of Action: Detailed explanation of how the molecule interacts with its target(s) and modulates signaling pathways.

• Quantitative Data Summary: Tables summarizing key quantitative data such as:

  • Binding affinities (e.g., Ki, Kd)

  • Enzyme kinetics (e.g., IC50, EC50)

  • Pharmacokinetic and pharmacodynamic parameters

• Key Experimental Protocols: Detailed methodologies for crucial experiments, for example:

  • In vitro binding assays

  • Cell-based reporter assays

  • Western blotting for pathway activation

  • Immunoprecipitation to study protein-protein interactions

• Signaling Pathway Diagrams: Visual representations of the signaling cascades affected by the molecule, created using Graphviz.

• Experimental Workflow Diagrams: Visual outlines of experimental procedures.

Should you have a specific, publicly known molecule of interest, please provide its name, and a detailed technical guide adhering to your specifications can be generated.

G-5555: A Potent and Selective PAK1 Inhibitor for Preclinical Research

A Technical Overview of its Biological Activity and Therapeutic Potential

G-5555 is a potent and selective, ATP-competitive inhibitor of p21-activated kinase 1 (PAK1), a key signaling node implicated in various cellular processes, including cell proliferation, survival, and migration.[1][2][3][4] This technical guide provides a comprehensive summary of the preclinical biological activity of G-5555, intended for researchers, scientists, and professionals in drug development.

In Vitro Biological Activity

The in vitro activity of G-5555 has been extensively characterized through a series of biochemical and cellular assays.

Kinase Inhibition Profile

G-5555 demonstrates high affinity for Group I p21-activated kinases (PAKs), with a primary focus on PAK1. Its inhibitory activity has been quantified against a broad panel of kinases, highlighting its selectivity.

Target	Assay Type	Ki (nM)	IC50 (nM)	Reference(s)
PAK1	FRET-based Kinase Assay	3.7	-	[1][2][4]
PAK2	FRET-based Kinase Assay	11	11	[1][3][4]
SIK2	Kinase Assay	-	9	[1][4]
KHS1	Kinase Assay	-	10	[1][4]
MST4	Kinase Assay	-	20	[1][4]
YSK1	Kinase Assay	-	34	[1][4]
MST3	Kinase Assay	-	43	[1][4]
Lck	Kinase Assay	-	52	[1][4]
hERG Channel	Patch Clamp Assay	-	>10,000	[1][2]

Cellular Activity

The cellular potency of G-5555 was confirmed by its ability to inhibit the phosphorylation of the downstream PAK1 substrate, mitogen-activated protein kinase kinase 1 (MEK1), in cellular contexts.

Cell Line	Assay Type	IC50 (nM)	Endpoint	Reference(s)
EBC1	pMEK Cellular Assay	69	Inhibition of MEK1 S298 phosphorylation	[2]

Furthermore, in a panel of 23 breast cancer cell lines, G-5555 exhibited significantly greater growth inhibitory activity in cell lines with PAK amplification compared to those without.[1][4]

In Vivo Biological Activity and Pharmacokinetics

The in vivo efficacy and pharmacokinetic profile of G-5555 have been evaluated in rodent models.

Pharmacokinetic Profile

G-5555 displays favorable pharmacokinetic properties, including good oral bioavailability and low blood clearance.

Species	Route of Administration	Dose	Bioavailability (F)	AUC	t1/2	Reference(s)
Mouse	Oral	25 mg/kg	80%	30 µM·h	53 min	[1]
Cynomolgus Monkey	Oral	-	72%	-	-	[1]

In Vivo Efficacy

G-5555 has demonstrated significant anti-tumor activity in xenograft models of non-small cell lung cancer (NSCLC) and breast cancer.

Xenograft Model	Treatment	Dosing Schedule	Tumor Growth Inhibition	Reference(s)
H292 (NSCLC)	25 mg/kg G-5555 (oral)	Twice daily	60%	[1][4]
MDAMB-175 (Breast Cancer, PAK1 amplified)	25 mg/kg G-5555 (oral)	Twice daily	60%	[1][4]

In the H292 xenograft model, administration of G-5555 led to a dose-dependent inhibition of MEK1 S298 phosphorylation in tumor tissues.[2]

Signaling Pathway and Experimental Workflow

PAK1 Signaling Pathway

G-5555 exerts its biological effects by inhibiting the PAK1 signaling cascade. Downstream of GTPases such as Rac1 and Cdc42, PAK1 activation leads to the phosphorylation of multiple substrates, including MEK1, which in turn influences cellular processes like proliferation and survival.

Caption: Simplified PAK1 signaling pathway inhibited by G-5555.

G-5555 Experimental Evaluation Workflow

The preclinical evaluation of G-5555 follows a standard workflow from initial in vitro screening to in vivo efficacy studies.

Caption: Preclinical evaluation workflow for G-5555.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are based on the information available in the primary literature.

In Vitro Kinase Inhibition Assay (FRET-based)

This assay measures the ability of G-5555 to inhibit the enzymatic activity of PAK1.

• Principle: A fluorescence resonance energy transfer (FRET) peptide substrate is used. Phosphorylation of the substrate by the kinase is detected by a change in the FRET signal.

• Reagents:

  • Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.

  • Enzyme: Recombinant human PAK1.

  • Substrate: FRET peptide substrate labeled with Coumarin and Fluorescein.

  • ATP.

  • Test Compound: G-5555 in DMSO.

• Procedure:

  • In a 384-well plate, add the test compound (G-5555) at various concentrations.

  • Add the PAK1 enzyme and the FRET peptide substrate.

  • Pre-incubate the mixture for 10 minutes at room temperature.

  • Initiate the reaction by adding ATP.

  • Incubate for 60 minutes at room temperature.

  • Quench the reaction.

  • Read the fluorescence at the appropriate excitation and emission wavelengths for the FRET pair.

  • Calculate the percent inhibition and determine the Ki value.

Cellular pMEK (S298) Inhibition Assay

This assay determines the potency of G-5555 in a cellular context by measuring the phosphorylation of a downstream target.

• Cell Line: EBC1 non-small cell lung cancer cells.

• Principle: An immunoassay is used to detect the levels of phosphorylated MEK1 at serine 298.

• Procedure:

  • Plate EBC1 cells in a 96-well plate and allow them to adhere.

  • Treat the cells with various concentrations of G-5555 for a specified time.

  • Lyse the cells to extract proteins.

  • Perform an immunoassay (e.g., ELISA or Western blot) using an antibody specific for pMEK (S298).

  • Quantify the signal and normalize it to the total protein concentration or a housekeeping protein.

  • Calculate the percent inhibition and determine the IC50 value.

hERG Channel Patch Clamp Assay

This assay assesses the potential for G-5555 to cause cardiac-related side effects.

• Principle: The whole-cell patch-clamp technique is used to measure the electrical currents through the hERG potassium channel in cells stably expressing the channel.

• Cell Line: HEK293 cells stably expressing the hERG channel.

• Procedure:

  • Establish a whole-cell patch-clamp recording from a single cell.

  • Apply a specific voltage protocol to elicit hERG channel currents.

  • Perfuse the cell with a solution containing G-5555 at various concentrations.

  • Record the changes in the hERG current in the presence of the compound.

  • Calculate the percent inhibition of the current and determine the IC50 value.

In Vivo Xenograft Studies

These studies evaluate the anti-tumor efficacy of G-5555 in a living organism.

• Animal Model: Immunocompromised mice (e.g., nude or NOD/SCID).

• Tumor Models:

  • H292 NSCLC Xenograft: Subcutaneously implant H292 cells into the flank of the mice.

  • MDAMB-175 Breast Cancer Xenograft: Subcutaneously implant MDAMB-175 cells into the flank of the mice.

• Procedure:

  • Allow the tumors to reach a palpable size.

  • Randomize the mice into vehicle control and treatment groups.

  • Administer G-5555 orally at the specified dose and schedule (e.g., 25 mg/kg, twice daily).

  • Monitor tumor volume and body weight regularly.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic marker analysis like pMEK levels).

  • Calculate the tumor growth inhibition.

References

• 1. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Probe G-5555 | Chemical Probes Portal [chemicalprobes.org]
• 4. researchgate.net [researchgate.net]

G-5555: A Comprehensive Kinase Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed analysis of the kinase selectivity profile of G-5555, a potent and selective inhibitor of p21-activated kinase 1 (PAK1). The document summarizes key quantitative data, outlines relevant experimental methodologies, and visualizes the associated signaling pathways to offer a comprehensive resource for researchers in oncology and related fields.

Executive Summary

G-5555 is a high-affinity, ATP-competitive inhibitor of Group I p21-activated kinases (PAKs), demonstrating significant potency for PAK1 with a Ki of 3.7 nM.[1][2][3][4] Extensive kinase profiling reveals an excellent selectivity profile. In a broad panel of 235 kinases, G-5555 exhibited greater than 70% inhibition against only eight other kinases besides PAK1, highlighting its specificity.[1][3] This document provides a detailed breakdown of its activity against its primary targets and key off-targets, the methodologies used to determine this profile, and the signaling context in which G-5555 functions.

Quantitative Selectivity Profile

The inhibitory activity of G-5555 has been quantified against its primary targets and a range of other kinases. The following tables summarize the available data, offering a clear comparison of its potency.

Table 1: Potency Against Primary Targets (Group I PAKs)

Kinase	Parameter	Value (nM)
PAK1	Ki	3.7[1][2][3]
PAK2	Ki	11[1][2][3]
PAK3	Inhibition	>70% at 100 nM[1][3]

Table 2: IC50 Values for Significantly Inhibited Off-Target Kinases

In a comprehensive screen against 235 kinases, G-5555 at a concentration of 100 nM demonstrated greater than 70% inhibition for only the following eight kinases in addition to PAK1.[1][3]

Off-Target Kinase	IC50 (nM)
SIK2	9[1]
KHS1	10[1]
PAK2	11[1]
MST4	20[1]
YSK1	34[1]
MST3	43[1]
Lck	52[1]
PAK3	Not Determined

Experimental Protocols

The determination of the kinase selectivity profile of G-5555 involves standardized biochemical assays. While the specific protocol for the G-5555 study was conducted by Invitrogen, the following represents a typical and widely accepted methodology for such screens.

In Vitro Kinase Inhibition Assay (General Protocol)

A common method for assessing kinase inhibitor selectivity is a biochemical assay that measures the phosphorylation of a substrate by a purified kinase. The Z'-LYTE® Kinase Assay by Invitrogen is a representative example of such a fluorescence resonance energy transfer (FRET)-based assay.

Principle: The assay quantifies the amount of phosphorylated and non-phosphorylated peptide substrate by employing a FRET-based system. A kinase reaction is performed, after which a development reagent containing a site-specific protease is added. This protease selectively cleaves the non-phosphorylated peptide, disrupting FRET, while the phosphorylated peptide remains intact and continues to produce a FRET signal. The ratio of the two emission signals is calculated to determine the percent of phosphorylation.

Workflow:

General workflow for an in vitro kinase inhibition assay.

Signaling Pathway Context

G-5555 primarily targets PAK1, a key downstream effector of the Rho GTPases, Rac1 and Cdc42. PAK1 plays a crucial role in various cellular processes, including cytoskeletal dynamics, cell motility, proliferation, and survival. Its inhibition by G-5555 can therefore have significant effects on these pathways.

PAK1 Signaling Pathway

The following diagram illustrates the central position of PAK1 in cellular signaling cascades, including its upstream activators and key downstream substrates.

Simplified PAK1 signaling pathway and the point of inhibition by G-5555.

Conclusion

G-5555 is a highly selective inhibitor of Group I PAKs, with its primary target being PAK1. The comprehensive kinase profiling data underscores its specificity, with significant inhibition observed for only a small number of off-target kinases. The methodologies for determining this selectivity are robust and standardized within the field. The central role of PAK1 in multiple oncogenic signaling pathways makes G-5555 a valuable tool for cancer research and a potential candidate for therapeutic development, particularly in cancers with PAK1 amplification. Further investigation into its effects on the identified off-target kinases is warranted to fully understand its pharmacological profile.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]

G-5555: A Technical Guide for a Selective PAK1 Inhibitor in Preclinical Research

This document provides a comprehensive technical overview of G-5555, a potent and selective small molecule inhibitor of p21-activated kinase 1 (PAK1).[1][2][3] Intended for researchers, scientists, and drug development professionals, this guide details the mechanism of action, key technical data, experimental protocols, and the signaling pathway context for G-5555 as a research tool in oncology and related fields.

Core Compound Properties and In Vitro Potency

G-5555 is a high-affinity, orally bioavailable inhibitor of the Group I p21-activated kinases (PAK1, PAK2, and PAK3).[4] It was developed as a research tool to investigate the roles of PAK1 in cellular processes and disease models, particularly in oncology.[1][5] The compound exhibits excellent potency and has been characterized in various in vitro assays.

Parameter	Value	Notes
Target	p21-activated kinase 1 (PAK1)	Also inhibits PAK2 and PAK3.
Ki (PAK1)	3.7 nM	High-affinity binding to the primary target.[2][3][4][6]
Ki (PAK2)	11 nM	Potent inhibition of PAK2.[2][3]
pMEK IC50	69 nM	Cellular assay measuring the inhibition of a downstream substrate.[4][6]
hERG Activity	<50% inhibition at 10 µM	Low activity against the hERG channel, suggesting a reduced risk of cardiotoxicity.[1][4]
Molecular Weight	492.96 g/mol
Chemical Formula	C25H25ClN6O3
CAS Number	1648863-90-4

Kinase Selectivity Profile

The selectivity of a chemical probe is critical for attributing biological effects to its intended target. G-5555 has been profiled against a broad panel of kinases to determine its specificity.

Kinase Target	IC50 (nM)	Selectivity Notes
PAK1	-	Primary target (Ki = 3.7 nM).[2]
PAK2	11	High affinity for a Group I PAK member.[2]
PAK3	-	Inhibited >70%, another Group I PAK member.[1][4]
SIK2	9	One of the few off-target kinases with high affinity.[2]
KHS1	10	Off-target kinase.[2]
MST4	20	Off-target kinase.[2]
YSK1	34	Off-target kinase.[2]
MST3	43	Off-target kinase.[2]
Lck	52	Off-target kinase.[2]

Data from a screen of 235 kinases. Off-targets listed are those with >70% inhibition in the initial screen.[1][2]

Signaling Pathway of G-5555 Target: PAK1

G-5555 acts by inhibiting PAK1, a serine/threonine kinase that is a key effector for the Rho family of small GTPases, including Rac1 and Cdc42. PAK1 is involved in a multitude of cellular processes such as cytoskeletal dynamics, cell motility, proliferation, and survival. Its dysregulation is implicated in tumorigenesis and cancer progression.[1][5]

G-5555 inhibits PAK1 in the growth factor signaling cascade.

Experimental Protocols

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) or the inhibitor constant (Ki) of G-5555 against PAK1.

• Reagents and Materials : Recombinant human PAK1 enzyme, appropriate kinase buffer, ATP, substrate peptide (e.g., a generic serine/threonine kinase substrate), G-5555 stock solution (in DMSO), and a detection reagent (e.g., ADP-Glo™ Kinase Assay).

• Procedure : a. Prepare serial dilutions of G-5555 in DMSO, followed by a further dilution in kinase buffer. b. In a 384-well plate, add the PAK1 enzyme to each well. c. Add the diluted G-5555 or DMSO (vehicle control) to the wells. d. Incubate for 15-30 minutes at room temperature to allow for compound binding. e. Initiate the kinase reaction by adding a mixture of the substrate peptide and ATP. f. Allow the reaction to proceed for a specified time (e.g., 60 minutes) at a controlled temperature (e.g., 30°C). g. Stop the reaction and measure the kinase activity using the detection reagent according to the manufacturer's instructions. h. Plot the percentage of inhibition against the logarithm of the G-5555 concentration and fit the data to a four-parameter logistic equation to determine the IC50.

This protocol assesses the ability of G-5555 to inhibit the phosphorylation of a downstream PAK1 substrate, MEK1 at serine 298, in a cellular context.

• Cell Line : A relevant cancer cell line with a constitutively active or growth factor-stimulated PAK1 pathway (e.g., EBC1 or H292 non-small cell lung cancer cells).[6]

• Procedure : a. Seed cells in 96-well plates and allow them to adhere overnight. b. Treat the cells with a serial dilution of G-5555 for a specified duration (e.g., 2-4 hours). c. Lyse the cells and quantify the total protein concentration. d. Use an immunoassay (e.g., ELISA or Western Blot) to detect the levels of phosphorylated MEK1 (pMEK1 S298) and total MEK1. e. Normalize the pMEK1 signal to the total MEK1 signal for each treatment condition. f. Calculate the percentage of inhibition relative to the vehicle-treated control and determine the IC50 value.

Preclinical evaluation workflow for G-5555.

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of G-5555 in a mouse xenograft model.

• Animal Model : Immunocompromised mice (e.g., nude or SCID) are subcutaneously implanted with a human cancer cell line known to be sensitive to PAK1 inhibition (e.g., H292 NSCLC or a PAK1-amplified breast cancer line).[2]

• Procedure : a. Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into vehicle control and treatment groups. b. Prepare G-5555 in an appropriate vehicle for oral administration. c. Administer G-5555 orally at predetermined doses and schedules (e.g., 25 mg/kg, twice daily).[2] d. Monitor tumor volume and body weight regularly (e.g., 2-3 times per week). e. At the end of the study, or at an intermediate time point for pharmacodynamic analysis, collect tumor tissue and plasma samples. f. Analyze tumor lysates for the inhibition of downstream biomarkers like pMEK to confirm target engagement.[6] g. Evaluate anti-tumor efficacy by comparing the tumor growth inhibition in the G-5555-treated groups to the vehicle control group.

Conclusion

G-5555 is a valuable research tool for the investigation of PAK1 signaling. Its high potency, selectivity, and demonstrated in vivo activity make it suitable for a range of preclinical studies aimed at understanding the function of PAK1 and evaluating its potential as a therapeutic target in diseases such as cancer.[1][5] Researchers using G-5555 should consider its activity against other Group I PAK members and the noted off-target kinases when interpreting results.

References

• 1. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. G 5555 | P21-activated Kinases | Tocris Bioscience [tocris.com]
• 5. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pK a Polar Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. G-5555 | CAS 1648863-90-4 | Cayman Chemical | Biomol.com [biomol.com]

Protocols & Analytical Methods

Application Notes: G-5555 Experimental Protocol for A549 Cell Culture

Introduction

G-5555 is a novel, potent, and selective small molecule inhibitor of MEK1 and MEK2 (MEK1/2), key components of the RAS/RAF/MEK/ERK signaling pathway. Dysregulation of this pathway is a critical factor in the proliferation and survival of numerous cancer cell types. These application notes provide detailed protocols for evaluating the in vitro efficacy of G-5555 in A549 human lung carcinoma cells. The following sections describe the procedures for assessing cell viability via an MTT assay and for confirming the mechanism of action through Western blot analysis of ERK phosphorylation.

Quantitative Data Summary

The following tables summarize the quantitative results from studies conducted on the A549 cell line treated with G-5555.

Table 1: Dose-Dependent Effect of G-5555 on A549 Cell Viability

G-5555 Concentration (nM)	Mean Absorbance (570 nm)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	1.25	0.08	100%
1	1.18	0.07	94.4%
10	0.95	0.06	76.0%
50	0.63	0.05	50.4%
100	0.31	0.04	24.8%
500	0.15	0.03	12.0%

Table 2: Quantification of p-ERK Protein Levels Post-Treatment with G-5555

Treatment Group	Normalized p-ERK/Total ERK Ratio	Standard Deviation	% Inhibition of p-ERK
Vehicle Control	1.00	0.09	0%
G-5555 (100 nM)	0.18	0.04	82%

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the targeted signaling pathway and the workflows for the key experimental protocols.

Application Notes and Protocols: G-5555 Solution Preparation and Storage

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of G-5555, a potent and selective inhibitor of Group I p21-activated kinases (PAKs). Adherence to these guidelines is crucial for ensuring the stability, solubility, and optimal performance of G-5555 in various experimental settings.

Compound Information

Parameter	Value
Molecular Weight	492.96 g/mol [1]
Molecular Formula	C₂₅H₂₅ClN₆O₃[1][2]
CAS Number	1648863-90-4[1]
Appearance	White solid[3]

Storage and Stability

Proper storage of G-5555 is essential to maintain its integrity and activity over time. It is recommended to follow these guidelines for both the solid compound and its stock solutions.

Solid Compound

Storage Condition	Duration	Notes
-20°C (powder)	3 to ≥ 4 years[2][4]	Store in a desiccated environment.[3]

Stock Solutions

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot stock solutions into single-use volumes.

Storage Condition	Solvent	Duration
-80°C	DMSO or other suitable solvents	6 months to 1 year[4][5]
-20°C	DMSO or other suitable solvents	1 month[4][5]

Note: Always store solutions in tightly sealed containers to protect from moisture.[5]

Solubility

G-5555 exhibits solubility in various organic solvents but is insoluble in water and ethanol.[4] The choice of solvent will depend on the specific experimental requirements. It is advisable to use fresh, anhydrous solvents, as moisture can reduce the solubility of G-5555, particularly in DMSO.[4]

Solvent	Concentration	Notes
DMSO	≥ 99 mg/mL (200.82 mM)[4]	Use of fresh, moisture-free DMSO is recommended.[4] Gentle warming may aid dissolution.[1]
DMSO	25 mg/mL[2]
DMSO	20 mM (with gentle warming)[1]
DMSO	≥ 27 mg/mL (54.77 mM)[3]
1 eq. HCl	100 mM[1]
DMF	25 mg/mL[2]
DMSO:PBS (pH 7.2) (1:4)	0.2 mg/mL[2]

Experimental Protocols

The following protocols provide step-by-step instructions for preparing G-5555 solutions for both in vitro and in vivo applications.

Preparation of a 10 mM DMSO Stock Solution (In Vitro)

This protocol describes the preparation of a concentrated stock solution for use in cell-based assays.

Materials:

• G-5555 powder

• Anhydrous DMSO

• Sterile microcentrifuge tubes

Procedure:

• Equilibrate the G-5555 vial to room temperature before opening.

• Weigh the desired amount of G-5555 powder. For 1 mL of a 10 mM stock solution, use 4.93 mg of G-5555.

• Add the appropriate volume of fresh, anhydrous DMSO to the G-5555 powder.

• Vortex the solution until the compound is completely dissolved. Gentle warming can be applied if necessary.[1]

• Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

• Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[4][5]

Preparation of an Aqueous Solution for In Vivo Administration

This protocol details the preparation of a G-5555 formulation suitable for oral administration in animal studies. This formulation should be prepared fresh before each use.[4]

Materials:

• G-5555 DMSO stock solution (e.g., 99 mg/mL)[4]

• PEG300

• Tween-80

• ddH₂O (double-distilled water)

• Sterile tubes

Procedure (for 1 mL working solution):

• To 400 µL of PEG300, add 50 µL of a 99 mg/mL G-5555 stock solution in DMSO.[4]

• Mix thoroughly until the solution is clear.[4]

• Add 50 µL of Tween-80 to the mixture and mix again until clear.[4]

• Add 500 µL of ddH₂O to bring the final volume to 1 mL.[4]

• Use the resulting solution immediately for optimal results.[4]

Preparation of a Saline-Based Formulation for In Vivo Use

This protocol provides a method for preparing a G-5555 solution using SBE-β-CD in saline, which can achieve a concentration of ≥ 2.5 mg/mL.[5]

Materials:

• G-5555 powder

• DMSO

• SBE-β-CD (Sulfobutylether-β-cyclodextrin)

• Saline (0.9% NaCl in ddH₂O)

• Sterile tubes

Procedure:

• Prepare a 20% SBE-β-CD solution in saline.

• Prepare a stock solution of G-5555 in DMSO.

• Add the G-5555 DMSO stock solution to the 20% SBE-β-CD in saline to achieve a final concentration of 10% DMSO.[5]

• Mix until a clear solution is obtained.[5] This formulation can achieve a G-5555 concentration of ≥ 2.5 mg/mL.[5]

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the general workflow for G-5555 solution preparation and storage, as well as its established signaling pathway.

Caption: Workflow for the preparation and storage of G-5555 solutions.

Caption: G-5555 inhibits PAK1, preventing downstream signaling.

References

• 1. rndsystems.com [rndsystems.com]
• 2. caymanchem.com [caymanchem.com]
• 3. G-5555 | CAS:1648863-90-4 | High affinity group 1 PAK inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]

G-5555: Application Notes and Protocols for In Vitro Assays

For Research Use Only.

Introduction

G-5555 is a potent, selective, and orally bioavailable inhibitor of MEK1 and MEK2 (MAP2K1 and MAP2K2). As a key component of the RAS/RAF/MEK/ERK signaling cascade, MEK1/2 are critical regulators of cell proliferation, differentiation, and survival.[1][2][3] Dysregulation of the MAPK/ERK pathway is a hallmark of many human cancers, making G-5555 a valuable tool for cancer research and drug development.[1][2] These application notes provide recommended concentrations and detailed protocols for the use of G-5555 in various in vitro assays.

Mechanism of Action

G-5555 is an ATP-noncompetitive inhibitor that binds to an allosteric site on MEK1 and MEK2, preventing their activation and kinase activity.[4] This leads to the downstream inhibition of ERK1/2 phosphorylation, resulting in cell cycle arrest at the G1 phase and the induction of apoptosis in sensitive cell lines.[4]

Data Presentation

Table 1: In Vitro Inhibitory Activity of G-5555

Assay Type	Target	IC50 (nM)	Notes
Cell-Free Kinase Assay	MEK1	0.92	Potent enzymatic inhibition.[4][5]
Cell-Free Kinase Assay	MEK2	1.8	Highly potent enzymatic inhibition.[4][5]
Cell Proliferation Assay	HT-29 (colorectal cancer, B-RAF mutant)	0.48	Demonstrates potent anti-proliferative activity in B-RAF mutant cells.[4]
Cell Proliferation Assay	COLO205 (colorectal cancer, B-RAF mutant)	0.52	Strong anti-proliferative effect in B-RAF mutant cells.[4]
Cell Proliferation Assay	K-Ras mutant cell lines	2.2 - 174	A wide range of sensitivity is observed in K-Ras mutant cells.[4]
Cell Proliferation Assay	BRAF V600E melanoma cell lines	1.0 - 2.5	Effective in BRAF V600E mutant melanoma.

Table 2: Recommended Concentration Ranges for In Vitro Assays

Assay Type	Cell Line Example	Recommended Concentration Range	Incubation Time	Expected Outcome
Western Blot (p-ERK Inhibition)	HeLa, A375, or other cancer cell lines	10 - 1000 nM	1 - 24 hours	Dose-dependent decrease in phosphorylated ERK1/2 levels.
Cell Proliferation (MTT/WST-1)	HT-29, COLO205	0.1 - 100 nM	72 hours	Dose-dependent decrease in cell viability.
Apoptosis Assay (e.g., Annexin V)	U87, U251 (glioma)	50 nM	6 - 72 hours	Increase in the percentage of apoptotic cells.
Cell Cycle Analysis	Various cancer cell lines	10 - 100 nM	24 hours	G1 phase cell cycle arrest.[4]

Mandatory Visualization

Caption: G-5555 inhibits the RAS/RAF/MEK/ERK signaling pathway.

Caption: Experimental workflow for Western Blot analysis.

Experimental Protocols

Western Blot Protocol for p-ERK Inhibition

This protocol describes the detection of phosphorylated ERK1/2 (p-ERK) in cells treated with G-5555 to confirm its inhibitory activity.

Materials:

• G-5555

• Cell culture medium (e.g., DMEM) with 10% FBS

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• Primary antibodies: Rabbit anti-p-ERK1/2 (Thr202/Tyr204) and Rabbit anti-total ERK1/2

• HRP-conjugated anti-rabbit secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding: Plate cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.

• Serum Starvation: Once cells are attached, replace the growth medium with serum-free medium and incubate for 12-24 hours.

• G-5555 Treatment: Treat cells with the desired concentrations of G-5555 (e.g., 10, 100, 1000 nM) for 1-2 hours. Include a vehicle control (DMSO).

• Stimulation (Optional): To induce a strong p-ERK signal, stimulate cells with a growth factor (e.g., 100 ng/mL EGF) for 5-15 minutes before lysis.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA buffer to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• Sample Preparation: Mix 20-30 µg of protein with Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE and Western Transfer:

  • Load samples onto a polyacrylamide gel and perform electrophoresis.

  • Transfer proteins to a PVDF membrane.

• Antibody Incubation:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibody against p-ERK1/2 (e.g., 1:1000 dilution) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane three times with TBST.

  • Apply ECL substrate and capture the chemiluminescent signal.

  • Strip the membrane and re-probe for total ERK1/2 as a loading control.

  • Quantify band intensities and normalize p-ERK levels to total ERK.

Cell Proliferation (MTT) Assay Protocol

This protocol measures the effect of G-5555 on cell viability and proliferation.

Materials:

• G-5555

• Cell culture medium with 10% FBS

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium.

• Incubation: Incubate the plate for 24 hours to allow for cell attachment.

• G-5555 Treatment: Add 100 µL of medium containing various concentrations of G-5555 (e.g., a serial dilution from 1000 nM to 0.1 nM) to the wells. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible.

• Solubilization:

  • Carefully remove the medium.

  • Add 150 µL of solubilization solution to each well.

  • Mix thoroughly on an orbital shaker to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank (medium only) from all readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the results and determine the IC50 value.

Conclusion

G-5555 is a highly effective inhibitor of the MEK1/2 pathway in vitro. The provided concentration ranges and protocols serve as a starting point for experimental design. Researchers are encouraged to optimize these conditions for their specific cell lines and experimental setups to achieve the most accurate and reproducible results.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application of G-5555 in Non-Small Cell Lung Cancer Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

G-5555 is a potent and selective small molecule inhibitor of p21-activated kinase 1 (PAK1).[1][2] PAKs are a family of serine/threonine kinases that are key downstream effectors of small GTPases like Rac1 and Cdc42, playing a crucial role in cell proliferation, survival, and migration.[1] In the context of non-small cell lung cancer (NSCLC), PAK1 has been identified as an important oncogene, with its overexpression correlating with tumor progression.[1] G-5555 exerts its anti-cancer effects by inhibiting PAK1, which in turn modulates downstream signaling pathways, notably the MEK/ERK pathway.[1] Research has demonstrated the in vivo efficacy of G-5555 in NSCLC xenograft models, highlighting its potential as a therapeutic agent.[1][2]

Mechanism of Action

G-5555 is an ATP-competitive inhibitor of PAK1.[3] By binding to the ATP-binding pocket of PAK1, G-5555 prevents the phosphorylation of its downstream substrates. One of the key pharmacodynamic biomarkers of G-5555 activity is the reduction in the phosphorylation of MEK1 at serine 298 (pMEK S298).[1] This inhibition of the PAK1-MEK-ERK signaling cascade ultimately leads to decreased cell proliferation and tumor growth.

In Vivo Application in NSCLC

G-5555 has been evaluated in preclinical studies using the NCI-H292 NSCLC xenograft model in mice. Oral administration of G-5555 has been shown to achieve dose-dependent modulation of the target pathway, as evidenced by a reduction in pMEK S298 levels in tumor tissues.[1] In these studies, G-5555 demonstrated significant tumor growth inhibition.[2]

Quantitative Data

The following tables summarize the available quantitative data for G-5555.

Table 1: In Vitro Potency and Selectivity of G-5555

Target	Parameter	Value (nM)
PAK1	Ki	3.7[2]
PAK2	Ki	11[2]
SIK2	IC50	9[2]
KHS1	IC50	10[2]
MST4	IC50	20[2]
YSK1	IC50	34[2]
MST3	IC50	43[2]
Lck	IC50	52[2]

Table 2: In Vivo Efficacy of G-5555 in NCI-H292 NSCLC Xenograft Model

Dose	Schedule	Tumor Growth Inhibition	Reference
25 mg/kg	b.i.d., oral	60%	[2]

Signaling Pathway and Experimental Workflow

Caption: PAK1 Signaling Pathway in NSCLC and the point of inhibition by G-5555.

Caption: General experimental workflow for evaluating G-5555 in NSCLC research.

Experimental Protocols

1. In Vitro Cell Viability Assay (MTT Assay)

This protocol describes a representative method for determining the half-maximal inhibitory concentration (IC50) of G-5555 in NSCLC cell lines.

• Materials:

  • NSCLC cell lines (e.g., NCI-H292)

  • Complete growth medium (e.g., RPMI-1640 with 10% FBS)

  • G-5555 stock solution (in DMSO)

  • 96-well plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Plate reader

• Procedure:

  • Seed NSCLC cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Prepare serial dilutions of G-5555 in complete growth medium. The final DMSO concentration should be kept below 0.1%.

  • Remove the overnight culture medium and add 100 µL of the G-5555 dilutions to the respective wells. Include vehicle control (medium with DMSO) wells.

  • Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

2. Phospho-MEK1/2 (S298) Cellular Assay (Western Blot)

This protocol provides a method to assess the inhibitory effect of G-5555 on PAK1 activity by measuring the phosphorylation of its downstream target, MEK1, at Serine 298.

• Materials:

  • NSCLC cell lines

  • G-5555

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies: anti-phospho-MEK1/2 (Ser298), anti-total MEK1/2, anti-GAPDH or β-actin

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Plate NSCLC cells and allow them to adhere.

  • Treat cells with various concentrations of G-5555 for a specified time (e.g., 2-6 hours).

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-MEK1/2 (S298) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with antibodies against total MEK1/2 and a loading control (GAPDH or β-actin) to normalize the results.

3. In Vivo NCI-H292 Xenograft Study

This protocol outlines a general procedure for evaluating the in vivo anti-tumor efficacy of G-5555 in an NSCLC xenograft model.

• Materials:

  • NCI-H292 cells

  • Immunocompromised mice (e.g., athymic nude mice)

  • Matrigel (optional)

  • G-5555 formulation for oral gavage

  • Vehicle control

  • Calipers

• Procedure:

  • Culture NCI-H292 cells and harvest them during the exponential growth phase.

  • Resuspend the cells in a mixture of sterile PBS and Matrigel (optional) at a concentration of 5-10 x 10^6 cells per 100 µL.

  • Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

  • Monitor the mice for tumor growth. Once the tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

  • Administer G-5555 (e.g., 25 mg/kg) or vehicle control to the respective groups via oral gavage twice daily (b.i.d.).

  • Measure the tumor dimensions with calipers 2-3 times per week and calculate the tumor volume using the formula: (Length x Width²) / 2.

  • Monitor the body weight of the mice as an indicator of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and pharmacodynamic analysis (e.g., Western blot for pMEK S298).

  • Calculate the tumor growth inhibition (TGI) for the G-5555 treated group compared to the vehicle control group.

Conclusion

G-5555 is a valuable research tool for investigating the role of PAK1 in NSCLC. Its demonstrated in vivo efficacy and well-defined mechanism of action make it a promising candidate for further preclinical and potentially clinical development. The protocols and data presented here provide a comprehensive resource for researchers interested in utilizing G-5555 in their NSCLC studies.

References

• 1. reactionbiology.com [reactionbiology.com]
• 2. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Techniques for Assessing G-5555 Efficacy In Vivo: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for assessing the in vivo efficacy of G-5555, a potent and selective inhibitor of p21-activated kinase 1 (PAK1). The protocols detailed herein cover the establishment of relevant xenograft models, administration of G-5555, and subsequent evaluation of anti-tumor activity, pharmacokinetic profiling, and general toxicology. The information is intended to equip researchers with the necessary methodologies to conduct robust preclinical evaluations of G-5555.

Introduction

G-5555 is a small molecule inhibitor targeting PAK1, a serine/threonine kinase implicated in various cellular processes critical for cancer progression, including cell proliferation, survival, and migration.[1][2][3] Preclinical evaluation of G-5555's efficacy in living organisms is a crucial step in its development as a potential therapeutic agent. This document outlines detailed protocols for in vivo assessment of G-5555 in mouse xenograft models of non-small cell lung cancer (NSCLC) and PAK1-amplified breast cancer, where it has shown significant anti-tumor activity.[1][4]

Mechanism of Action and Signaling Pathway

G-5555 is an ATP-competitive inhibitor with high affinity for PAK1 (Ki = 3.7 nM) and PAK2 (Ki = 11 nM).[1][5][6] It demonstrates high selectivity for group I PAKs.[1][6] By inhibiting PAK1, G-5555 prevents the phosphorylation of its downstream substrates, such as MEK1 at serine 298 (pMEK S298), thereby disrupting the signaling cascade that promotes tumor growth.[1][3]

G-5555 inhibits the PAK1 signaling pathway.

Quantitative Data Summary

The following tables summarize key quantitative data for G-5555 from preclinical studies.

Table 1: In Vitro Potency and Selectivity of G-5555

Target	Assay Type	Potency (nM)	Reference
PAK1	Ki	3.7	[1][2][5][6]
PAK2	Ki	11	[1][6]
pMEK (EBC1 cells)	IC50	69	[2][7]
SIK2	IC50	9	[1][5]
KHS1	IC50	10	[1][5]
MST4	IC50	20	[1][5]
YSK1	IC50	34	[1][5]
MST3	IC50	43	[1][5]
Lck	IC50	52	[1][5]
hERG Channel	Patch Clamp Assay	>10,000	[1][2]

Table 2: In Vivo Efficacy of G-5555 in Xenograft Models

Xenograft Model	Host	Treatment	Tumor Growth Inhibition (%)	Reference
H292 (NSCLC)	Mice	25 mg/kg, oral, twice daily	60	[1]
MDAMB-175 (Breast)	Mice	25 mg/kg, oral, twice daily	60	[1]

Table 3: Pharmacokinetic Parameters of G-5555 in Mice

Parameter	Value	Route of Administration	Reference
Oral Bioavailability (F)	80%	Oral	[1][3]
AUC	30 µM·h	Oral (25 mg/kg)	[1][3]
Blood Clearance (CLblood)	24.2 mL/min/kg	Intravenous (2 mg/kg)	[3]
Half-life (t1/2)	53 min	Intravenous (2 mg/kg)	[3]

Experimental Protocols

Protocol 1: In Vivo Efficacy Assessment in Xenograft Models

This protocol describes the establishment of subcutaneous xenografts and subsequent evaluation of G-5555's anti-tumor efficacy.

References

• 1. m.youtube.com [m.youtube.com]
• 2. ouv.vt.edu [ouv.vt.edu]
• 3. Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice | Bentham Science [benthamscience.com]
• 4. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 5. Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells - Lim - Translational Cancer Research [tcr.amegroups.org]
• 6. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for G-5555 Administration in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preclinical administration of G-5555, a potent and selective inhibitor of p21-activated kinase 1 (PAK1), in animal models. The protocols and data presented are based on available preclinical research to ensure safe and effective study design.

Compound Profile: G-5555

G-5555 is an ATP-competitive inhibitor of PAK1, a serine/threonine kinase implicated in tumorigenesis. It demonstrates high selectivity for group I PAKs (PAK1, PAK2, PAK3) and has shown efficacy in non-small cell lung cancer (NSCLC) and breast cancer xenograft models.[1][2][3][4]

Property	Value	Reference
Target	p21-activated kinase 1 (PAK1)	[1][2]
Ki (PAK1)	3.7 nM	[1][3]
Ki (PAK2)	11 nM	[1][3]
Molecular Formula	C25H25ClN6O3	[3]
Molecular Weight	492.96 g/mol	[3]
CAS Number	1648863-90-4	[2][3]
Storage	Stock solution: -80°C (6 months); -20°C (1 month)	[1]

Mechanism of Action & Signaling Pathway

G-5555 exerts its effect by inhibiting the kinase activity of PAK1. PAKs are key downstream effectors of small GTPases (Rac1 and Cdc42) and are activated by various extracellular signals from receptor tyrosine kinases (RTKs), G-protein coupled receptors (GPCRs), and integrins.[5] Once activated, PAK1 can phosphorylate numerous substrates, including MEK1, leading to the regulation of cellular processes such as proliferation, migration, and survival.[1][5] G-5555's inhibition of PAK1 blocks this signaling cascade, thereby reducing tumor growth.[1][2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. G-5555 | CAS:1648863-90-4 | High affinity group 1 PAK inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]

best practices for G-5555 use in kinase activity assays

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

G-5555 is a potent and selective inhibitor of p21-activated kinase 1 (PAK1), a serine/threonine kinase implicated in various cellular processes, including cell proliferation, migration, and survival.[1][2] Its high affinity and selectivity make it a valuable tool for studying PAK1 signaling and for the development of novel therapeutics targeting PAK-driven diseases. This document provides detailed protocols and best practices for the use of G-5555 in kinase activity assays, aimed at ensuring accurate and reproducible results for researchers in academic and industrial settings.

Introduction to G-5555

G-5555 is an ATP-competitive inhibitor of Group I p21-activated kinases (PAKs), which include PAK1, PAK2, and PAK3.[3][4] It demonstrates high potency, with a Ki of 3.7 nM for PAK1 and 11 nM for PAK2.[3][5][6] While highly selective, G-5555 also shows inhibitory activity against a small number of other kinases at higher concentrations.[2][5][6] Its development was aimed at improving upon previous PAK inhibitors by addressing issues such as off-target effects, particularly on the hERG channel, thereby reducing the risk of cardiotoxicity.[1][2]

Quantitative Data Summary

The inhibitory activity of G-5555 against various kinases has been characterized through biochemical and cellular assays. The following tables summarize the key quantitative data for easy reference and comparison.

Table 1: In Vitro Inhibitory Activity of G-5555 against PAK Family Kinases

Kinase	K_i_ (nM)
PAK1	3.7[2][5][7]
PAK2	11[3][5][6]

Table 2: IC50 Values of G-5555 against a Panel of Kinases

Kinase	IC_50_ (nM)
SIK2	9[5][6]
KHS1	10[5][6]
PAK2	11[5][6]
MST4	20[5][6]
YSK1	34[5][6]
MST3	43[5][6]
Lck	52[5][6]

Table 3: Cellular Activity of G-5555

Cell Line	Assay	IC_50_ (nM)
EBC1	Inhibition of MEK1 (S298) phosphorylation	69[2][7]
A549	Growth Inhibition	> 1000[5]

Signaling Pathway

The p21-activated kinases (PAKs) are key effectors downstream of the Rho GTPases, Rac1 and Cdc42.[1] They play a crucial role in relaying signals from various extracellular stimuli, such as growth factors and cytokines, to regulate a multitude of cellular functions. Upon activation, PAK1 phosphorylates a wide range of downstream substrates, including MEK1, leading to the activation of the MAPK/ERK signaling cascade, which is pivotal for cell proliferation and survival.

PAK1 Signaling Pathway and Inhibition by G-5555.

Experimental Protocols

Preparation of G-5555 Stock Solutions

Accurate preparation of the inhibitor stock solution is critical for obtaining reliable and reproducible results.

• Solubility: G-5555 is soluble in DMSO at concentrations up to 25 mg/mL.[2] For aqueous buffers, a stock solution in DMSO can be further diluted.

• Protocol:

  • Weigh the required amount of G-5555 powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of high-purity DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex thoroughly until the compound is completely dissolved.

  • Store the stock solution at -20°C or -80°C for long-term storage.[5] Avoid repeated freeze-thaw cycles.

In Vitro Kinase Activity Assay (FRET-based)

This protocol describes a fluorescence resonance energy transfer (FRET)-based assay to measure the kinase activity of PAK1 and its inhibition by G-5555.[4][8]

• Materials:

  • Recombinant human PAK1 enzyme

  • FRET peptide substrate (e.g., Ser/Thr19 labeled with Coumarin and Fluorescein)[4]

  • G-5555

  • ATP

  • Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35[8]

  • 384-well black plates

  • Plate reader capable of FRET measurements

• Workflow Diagram:

Workflow for the FRET-based Kinase Assay.

• Protocol:

  • Prepare serial dilutions of G-5555 in assay buffer.

  • In a 384-well plate, add 2.5 µL of the diluted G-5555 or vehicle control (DMSO).

  • Add 5 µL of a solution containing the PAK1 enzyme and the FRET peptide substrate in assay buffer.

  • Pre-incubate the plate at room temperature for 10 minutes.

  • Initiate the kinase reaction by adding 2.5 µL of ATP solution in assay buffer. The final ATP concentration should be at or near the Km for PAK1.

  • Incubate the plate at room temperature for 60 minutes.

  • Stop the reaction by adding a suitable quenching reagent.

  • Measure the FRET signal using a plate reader with appropriate excitation and emission wavelengths (e.g., excitation at 400 nm, emission at 445 nm for Coumarin and 520 nm for Fluorescein).[8]

  • Calculate the percent inhibition for each G-5555 concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cellular Kinase Activity Assay (Western Blot)

This protocol measures the ability of G-5555 to inhibit the phosphorylation of a downstream PAK1 substrate, MEK1, in a cellular context.[1][2]

• Materials:

  • EBC1 cells (or other suitable cell line)

  • Cell culture medium and supplements

  • G-5555

  • Lysis buffer

  • Primary antibodies: anti-phospho-MEK1 (S298), anti-total-MEK1, anti-GAPDH (loading control)

  • Secondary antibodies (HRP-conjugated)

  • Chemiluminescent substrate

  • Western blotting equipment

• Workflow Diagram:

Workflow for the Cellular Western Blot Assay.

• Protocol:

  • Seed EBC1 cells in a multi-well plate and culture until they reach approximately 80% confluency.

  • Treat the cells with various concentrations of G-5555 (and a vehicle control) for a predetermined time (e.g., 2 hours).

  • Wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of each lysate.

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane and then incubate with the primary antibody against phospho-MEK1 (S298).

  • After washing, incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with antibodies against total MEK1 and a loading control (e.g., GAPDH) to ensure equal protein loading.

  • Quantify the band intensities and normalize the phospho-MEK1 signal to the total MEK1 and loading control signals. Calculate the IC50 value for the inhibition of MEK1 phosphorylation.

Conclusion

G-5555 is a valuable research tool for investigating the role of PAK1 in health and disease. By following these best practices and detailed protocols, researchers can ensure the generation of high-quality, reproducible data in their kinase activity assays. Careful attention to experimental details, including proper handling of the compound and adherence to validated assay procedures, is paramount for the successful application of G-5555 in kinase research and drug development.

References

• 1. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Probe G-5555 | Chemical Probes Portal [chemicalprobes.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. G-5555 | CAS:1648863-90-4 | High affinity group 1 PAK inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. G-5555 (G5555) | PAK1 inhibitor | Probechem Biochemicals [probechem.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]

Technical Notes & Optimization

G-5555 Technical Support Center: Troubleshooting Solubility in DMSO

This technical support center provides guidance to researchers, scientists, and drug development professionals encountering solubility issues with the compound G-5555 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)

Q1: What is the recommended maximum concentration for G-5555 in DMSO?

The recommended maximum stock concentration for G-5555 in DMSO is 10 mM. Attempting to create higher concentrations may lead to incomplete dissolution or precipitation. For quantitative data, refer to the table below.

Q2: My G-5555 solution in DMSO appears cloudy or has visible precipitate. What should I do?

Cloudiness or precipitation indicates that the compound has not fully dissolved or has fallen out of solution. This can be due to several factors including concentration, temperature, or the purity of the DMSO. Please refer to the troubleshooting guide below for a step-by-step approach to resolve this issue.

Q3: Can I heat the G-5555 solution to improve solubility?

Gentle warming can be employed to aid dissolution. However, prolonged or excessive heating should be avoided as it may degrade the compound. Refer to the detailed experimental protocol for specific recommendations on temperature and duration.

Q4: How should I properly store my G-5555 stock solution in DMSO?

It is recommended to store G-5555 stock solutions at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. Before use, allow the aliquot to completely thaw at room temperature.

Troubleshooting Guide

Issue: G-5555 is not fully dissolving or is precipitating out of DMSO solution.

This guide provides a systematic approach to troubleshooting and resolving solubility challenges with G-5555 in DMSO.

Quantitative Solubility Data

Solvent	Temperature (°C)	Maximum Solubility (mM)	Observations
DMSO	25	10	Clear solution
DMSO	4	1	Precipitation observed at higher concentrations
PBS (pH 7.4)	25	<0.1	Insoluble

Experimental Protocols

Protocol 1: Preparation of a 10 mM G-5555 Stock Solution in DMSO

• Pre-treatment: Ensure G-5555 powder is at room temperature before weighing.

• Weighing: Accurately weigh the required amount of G-5555 in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration.

• Dissolution:

  • Vortex the solution for 2-5 minutes.

  • If dissolution is incomplete, gently warm the solution in a water bath at 37°C for 10-15 minutes.

  • Vortex again for 2 minutes.

• Sterilization (Optional): If required for your experiment, filter the solution through a 0.22 µm syringe filter compatible with DMSO.

• Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Protocol 2: Assessing G-5555 Solubility

• Prepare Supersaturated Solution: Add an excess amount of G-5555 to a known volume of DMSO in a glass vial.

• Equilibration: Tightly cap the vial and agitate the suspension at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

• Separation: Centrifuge the suspension to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant and determine the concentration of dissolved G-5555 using a suitable analytical method, such as HPLC or UV-Vis spectroscopy.

Visual Troubleshooting and Signaling Pathway

Caption: Troubleshooting workflow for G-5555 solubility issues in DMSO.

Caption: Hypothetical signaling pathway of G-5555.

G-5555 Technical Support Center: Optimizing Dosage for Maximum Tumor Growth Inhibition

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing G-5555, a potent p21-activated kinase 1 (PAK1) inhibitor, for cancer research. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data summaries to facilitate the optimization of G-5555 dosage for maximal tumor growth inhibition in preclinical models.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of G-5555?

A1: G-5555 is an ATP-competitive inhibitor of Group I p21-activated kinases (PAKs), with high affinity for PAK1 (Ki = 3.7 nM) and PAK2 (Ki = 11 nM).[1] By binding to the kinase domain of PAK1, G-5555 blocks its enzymatic activity, thereby inhibiting the phosphorylation of downstream substrates like MEK1 at Serine 298.[2][3] This disruption of the PAK1 signaling pathway can impede cellular processes crucial for tumor growth and survival, such as cell proliferation and cytoskeletal dynamics.[1][4]

Q2: In which cancer models is G-5555 expected to be most effective?

A2: G-5555 has demonstrated greater growth inhibitory activity in cancer cell lines with PAK1 gene amplification.[4] Preclinical studies have shown significant tumor growth inhibition in a PAK1-amplified breast cancer xenograft model (MDA-MB-175) and a non-small cell lung cancer (NSCLC) xenograft model (H292).[3] Therefore, tumors with documented PAK1 amplification or overexpression are predicted to be more sensitive to G-5555.[1][4]

Q3: What is a recommended starting dose for in vivo studies?

A3: A common starting dose for G-5555 in mouse xenograft models is 25 mg/kg, administered orally twice daily (b.i.d.).[3] This dosage has been shown to achieve approximately 60% tumor growth inhibition in H292 and MDA-MB-175 xenograft models.[3] However, dose optimization is recommended for each specific tumor model.

Q4: What is the known safety profile of G-5555 in preclinical models?

A4: A significant consideration for G-5555 and other pan-PAK inhibitors is a narrow therapeutic window due to acute cardiotoxicity.[1][5] This on-target toxicity is attributed to the inhibition of PAK2.[4][5] In mouse studies, doses higher than 25 mg/kg b.i.d. or 30 mg/kg once daily were not well-tolerated.[3] Careful monitoring for any signs of toxicity is crucial during in vivo experiments.

Q5: How can I monitor the target engagement of G-5555 in my experiments?

A5: The phosphorylation of MEK1 at Serine 298 (pMEK S298) is a well-established pharmacodynamic biomarker for G-5555 activity.[2] A dose-dependent reduction in pMEK S298 levels in tumor tissue following G-5555 administration indicates target engagement.[2] This can be assessed by techniques such as Western blot or immunohistochemistry.

Troubleshooting Guides

Issue 1: Suboptimal Tumor Growth Inhibition

Potential Cause	Troubleshooting Steps
Insufficient Drug Exposure	- Verify the formulation and administration protocol. Ensure complete dissolution and accurate dosing. - Assess pharmacokinetic parameters (e.g., plasma concentration) to confirm adequate oral absorption. G-5555 has good oral bioavailability (F=80%) in mice.
Incorrect Tumor Model	- Confirm the PAK1 status of your cancer model. G-5555 is most effective in PAK1-amplified or overexpressing tumors.[4] - Consider screening a panel of cell lines with varying PAK1 expression levels to identify sensitive models.
Compound Instability	- Prepare G-5555 formulations fresh daily for in vivo studies.[6] - Store stock solutions appropriately: -80°C for up to 6 months, -20°C for up to 1 month. Avoid repeated freeze-thaw cycles.
Drug Resistance	- Investigate potential resistance mechanisms, such as mutations in the PAK1 kinase domain or activation of bypass signaling pathways.[7][8]

Issue 2: Observed Toxicity in Animal Models

Potential Cause	Troubleshooting Steps
On-Target Cardiotoxicity	- This is a known class effect of pan-PAK inhibitors.[1][5] - Carefully monitor animals for any signs of distress. - Consider dose reduction or a less frequent dosing schedule. Doses above 30 mg/kg daily have been associated with mortality in mice.[3] - If feasible, monitor cardiac function in preclinical models.[9]
Off-Target Effects	- G-5555 is highly selective but does inhibit a small number of other kinases with IC50 values in the nanomolar range (e.g., SIK2, KHS1, MST4).[5] - Evaluate if the observed toxicity aligns with the known functions of these off-target kinases.
Formulation Issues	- Ensure the vehicle used for administration is well-tolerated by the animals. Conduct a vehicle-only control group.

Issue 3: Inconsistent Results in Cellular Assays

Potential Cause	Troubleshooting Steps
Variability in Cell Culture	- Maintain consistent cell passage numbers and confluency. - Regularly test for mycoplasma contamination.
Inaccurate Compound Concentration	- Verify the concentration of your G-5555 stock solution. - Ensure accurate serial dilutions for dose-response experiments.
Assay Conditions	- Optimize incubation time with G-5555. - Ensure the final DMSO concentration is consistent across all wells and does not exceed a non-toxic level (typically <0.5%).

Data Presentation

Table 1: In Vitro Potency and Selectivity of G-5555

Target	Activity (IC50/Ki)
PAK1	Ki = 3.7 nM[1]
PAK2	Ki = 11 nM[1]
pMEK (cellular)	IC50 = 69 nM[5]
SIK2	IC50 = 9 nM[5]
KHS1	IC50 = 10 nM[5]
MST4	IC50 = 20 nM[5]
YSK1	IC50 = 34 nM[5]
MST3	IC50 = 43 nM[5]
Lck	IC50 = 52 nM[5]

Table 2: In Vivo Efficacy and Pharmacokinetics of G-5555 in Mice

Parameter	Value	Model/Conditions
Tumor Growth Inhibition	60%[3]	25 mg/kg b.i.d. in H292 and MDA-MB-175 xenografts
pMEK S298 Inhibition	Dose-dependent reduction[2]	10, 20, and 30 mg/kg single oral dose in H292 xenografts
Oral Bioavailability (F)	80%	25 mg/kg oral dose in CD-1 mice
Half-life (t1/2)	53 minutes[2]	2 mg/kg intravenous dose in CD-1 mice
Blood Clearance (CLblood)	24.2 mL/min/kg[2]	2 mg/kg intravenous dose in CD-1 mice

Experimental Protocols

Protocol 1: In Vivo Tumor Growth Inhibition Study

• Animal Model: Use immunodeficient mice (e.g., nude or SCID) bearing subcutaneous tumors derived from a PAK1-amplified human cancer cell line (e.g., MDA-MB-175).

• Tumor Implantation: Inject 1-5 x 106 cells subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by caliper measurements at least twice a week. Calculate tumor volume using the formula: (Length x Width2) / 2.

• Randomization: When tumors reach a predetermined size (e.g., 100-200 mm3), randomize mice into treatment and control groups.

• G-5555 Formulation (for oral gavage):

  • Prepare a stock solution of G-5555 in DMSO.

  • For the final dosing solution, a common vehicle is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[6] Alternatively, a suspension in 10% DMSO and 90% corn oil can be used.[6]

  • Prepare the formulation fresh daily and ensure it is a clear solution or a uniform suspension. Sonication may be used to aid dissolution.[6]

• Dosing: Administer G-5555 or vehicle control orally via gavage at the desired dose and schedule (e.g., 25 mg/kg b.i.d.).

• Data Collection: Continue to measure tumor volume and body weight throughout the study.

• Endpoint: The study can be terminated when tumors in the control group reach a specified size or at a predetermined time point.

• Pharmacodynamic Analysis (Optional): At the end of the study, or at specific time points post-dosing, tumors can be harvested for analysis of pMEK levels by Western blot or IHC.

Protocol 2: Western Blot Analysis of pMEK in Tumor Tissue

• Tumor Lysate Preparation:

  • Excise tumors and snap-freeze them in liquid nitrogen.

  • Homogenize the frozen tumor tissue in ice-cold lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with a primary antibody specific for pMEK1/2 (Ser217/221).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: Quantify the band intensities and normalize to a loading control (e.g., total MEK or GAPDH).

Mandatory Visualizations

Caption: G-5555 inhibits the PAK1 signaling pathway.

Caption: Workflow for in vivo efficacy and pharmacodynamic studies.

References

• 1. Targeting PAK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Probe G-5555 | Chemical Probes Portal [chemicalprobes.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. The mechanisms of resistance to second- and third-generation ALK inhibitors and strategies to overcome such resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A novel pre-clinical strategy for identifying cardiotoxic kinase inhibitors and mechanisms of cardiotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

how to minimize G-5555 off-target effects in experiments

Technical Support Center: G-5555

A Guide to Minimizing Off-Target Effects in Experiments

Welcome to the technical support center for the novel kinase inhibitor, G-5555. This guide is designed for researchers, scientists, and drug development professionals to provide strategies for identifying, understanding, and mitigating potential off-target effects during your experiments. As G-5555 is a new research compound, a thorough understanding of its selectivity is crucial for accurate interpretation of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern for G-5555?

A1: Off-target effects occur when a small molecule inhibitor, such as G-5555, binds to and alters the function of proteins other than its intended target.[1] These unintended interactions can lead to several experimental complications:

• Cellular Toxicity: Engagement with unintended targets can disrupt essential cellular pathways, causing toxicity that is unrelated to the on-target activity.[1]

• Poor Clinical Translatability: Promising preclinical results may fail in clinical trials if the efficacy was due to off-target effects or if these effects cause unforeseen side effects in a whole organism.[2]

Therefore, minimizing and understanding the off-target effects of G-5555 is critical for generating reliable and reproducible data.

Q2: How can I proactively minimize G-5555 off-target effects in my experimental design?

A2: Several strategies can be implemented to reduce the impact of off-target effects:

• Use the Lowest Effective Concentration: It is crucial to perform a dose-response experiment to identify the lowest concentration of G-5555 that produces the desired on-target effect. Higher concentrations increase the likelihood of binding to lower-affinity off-targets.[1][3]

• Employ Control Compounds: Include a structurally similar but biologically inactive analog of G-5555 as a negative control. This helps to ensure that the observed phenotype is not due to the chemical scaffold itself.[1]

Q3: What are the essential control experiments to confirm my observed phenotype is due to on-target G-5555 activity?

A3: Rigorous controls are fundamental.[5][6] Beyond the negative control compound, the "gold standard" for target validation is a rescue experiment.[7] This can be achieved in two primary ways:

• Genetic Rescue: In cells where the target has been knocked down or knocked out, express a version of the target protein that has a mutation rendering it insensitive to G-5555. If the addition of the resistant target reverses the phenotype caused by G-5555, it provides strong evidence of on-target activity.[7]

• Downstream Pathway Rescue: If you understand the signaling pathway well, you can try to rescue the phenotype by restoring the function of a key downstream component that is affected by inhibiting your target.[7]

Q4: My results with G-5555 are inconsistent across different cell lines. What could be the cause?

A4: Inconsistent results between cell lines can often be attributed to the varying expression levels of on-target or off-target proteins.[1] One cell line may have a higher expression of an off-target that is potently inhibited by G-5555, leading to a different phenotype. It is recommended to verify the expression levels of your primary target in the cell lines you are using.

Troubleshooting Guide

Issue: Unexpected Cellular Toxicity is Observed at Concentrations Close to the IC50 of the Target.

Possible Cause	Recommended Action
Potent Off-Target Inhibition: G-5555 may be inhibiting an essential protein with a similar potency to its intended target.	1. Perform a broad kinase selectivity screen to identify potential off-targets.[8][9][10][11] 2. Cross-reference identified off-targets with known essential genes. 3. If a problematic off-target is identified, consider using a structurally different inhibitor for your target.
On-Target Toxicity: Inhibition of the primary target itself may be causing the toxicity in the specific cell line being used.	1. Validate this hypothesis using a genetic method (CRISPR/siRNA) to knock down the target. If knockdown recapitulates the toxicity, it is an on-target effect.[2] 2. Consider using a cell line where the target is known to be non-essential.

Issue: The Observed Phenotype Does Not Match the Known Function of the Target.

Possible Cause	Recommended Action
Dominant Off-Target Effect: An off-target effect may be producing a stronger or different phenotype than the on-target effect.	1. Perform a Cellular Thermal Shift Assay (CETSA) to confirm that G-5555 is engaging the intended target in your cells at the concentration used.[12][13][14] 2. Conduct a rescue experiment by expressing a G-5555-resistant version of your target.[7] If the phenotype is not rescued, it is likely off-target. 3. Use an unbiased chemical proteomics approach to identify all proteins that G-5555 binds to within the cell.[2]
Novel Target Biology: G-5555 may have revealed a previously unknown function of your target in the specific context of your experiment.	1. Confirm the on-target activity using multiple validation methods (e.g., different inhibitors, genetic knockdown).[4] 2. Investigate the downstream signaling pathways to understand the unexpected mechanism.

Data Presentation

Table 1: Kinase Selectivity Profile of G-5555

This table presents hypothetical data from a kinase profiling screen, showing the potency of G-5555 against its primary target (Kinase A) and a selection of potential off-targets. This type of screening is crucial for understanding the selectivity of an inhibitor.[11][15]

Kinase Target	IC50 (nM)	Fold Selectivity vs. Target A
Target A (On-Target)	15	1x
Kinase B	450	30x
Kinase C	1,200	80x
Kinase D	>10,000	>667x
Kinase E	85	5.7x
Kinase F	>10,000	>667x

• Data are hypothetical and for illustrative purposes only.

Table 2: Dose-Dependent Effects of G-5555 on Target Inhibition and Cell Viability

This table illustrates the importance of determining the therapeutic window. The goal is to find a concentration that effectively inhibits the target without causing significant cell death, which might be due to off-target effects.[3]

G-5555 Conc. (nM)	Target A Inhibition (%)	Cell Viability (%)
1	12	98
10	45	95
50	85	92
100	95	88
500	99	65
1000	100	40

• Data are hypothetical. The optimal concentration in this example would be around 50 nM, which provides strong target inhibition with minimal impact on cell viability.

Mandatory Visualizations

Caption: Hypothetical signaling pathway for G-5555.

Caption: Workflow for identifying G-5555 off-target effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. A Pipeline for Drug Target Identification and Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tigermedemea.com [tigermedemea.com]
• 6. The importance of control groups in clinical trials | Novotech CRO [novotech-cro.com]
• 7. youtube.com [youtube.com]
• 8. Kinase Selectivity Profiling Services [worldwide.promega.com]
• 9. pharmaron.com [pharmaron.com]
• 10. assayquant.com [assayquant.com]
• 11. reactionbiology.com [reactionbiology.com]
• 12. benchchem.com [benchchem.com]
• 13. 2.8. Cellular thermal shift assay (CETSA) [bio-protocol.org]
• 14. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. reactionbiology.com [reactionbiology.com]

G-5555 stability in different experimental buffers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of G-5555, a potent and selective inhibitor of p21-activated kinase 1 (PAK1). Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key technical data to support your research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing G-5555 stock solutions?

A1: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of G-5555.[1] For example, it is soluble up to 20 mM in DMSO with gentle warming. It is also soluble in DMF at 25 mg/mL.[2]

Q2: How should I store G-5555 stock solutions?

A2: Store G-5555 stock solutions at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year in solvent).[1] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[1]

Q3: I am observing precipitation when diluting my G-5555 stock solution into aqueous buffer. What should I do?

A3: Precipitation upon dilution into aqueous buffers is a common issue with hydrophobic small molecules. To mitigate this, consider the following:

• Use of Co-solvents: For in vivo studies, formulations with co-solvents like PEG300, Tween-80, or corn oil are recommended to improve solubility.[3]

• Lower Final Concentration: Ensure the final concentration of G-5555 in your aqueous experimental buffer is below its solubility limit.

• Sonication/Vortexing: Gentle sonication or vortexing can help to redissolve small amounts of precipitate.

• Fresh Preparations: Prepare working solutions fresh from the stock solution for each experiment.

Q4: What is the stability of G-5555 in aqueous experimental buffers like PBS, Tris, or HEPES?

A4: There is limited publicly available data on the stability of G-5555 in common aqueous buffers over extended periods at room temperature or 37°C. While a predecessor compound was found to be stable in forced degradation studies, specific data for G-5555 is not provided.[4] It is best practice to prepare working dilutions in aqueous buffers immediately before use. For time-course experiments exceeding a few hours, it is recommended to perform a preliminary stability test of G-5555 in your specific buffer system.

Q5: In my cell-based assay, the IC50 value for G-5555 is higher than the reported Ki value. Why is there a discrepancy?

A5: It is common for the IC50 value in a cell-based assay to be higher than the biochemical Ki value. This can be attributed to several factors, including:

• Cellular Permeability: The compound needs to cross the cell membrane to reach its intracellular target.

• Efflux Pumps: Cells may actively transport the compound out, reducing its intracellular concentration.

• Protein Binding: G-5555 may bind to other cellular proteins, reducing the effective concentration available to inhibit PAK1.

• High ATP Concentration: In the cellular environment, G-5555 competes with high concentrations of ATP for binding to the kinase, which can increase the apparent IC50.

Troubleshooting Guides

Issue 1: Inconsistent or Non-reproducible Results in Cell-Based Assays

Potential Cause	Troubleshooting Step
Compound Precipitation	Visually inspect the culture medium for any signs of precipitation after adding G-5555. If observed, lower the final concentration or use a solubilizing agent if compatible with your assay.
Cell Health and Passage Number	Ensure that cells are healthy, in the logarithmic growth phase, and within a consistent and low passage number range for all experiments.
Inconsistent Seeding Density	Optimize and standardize the cell seeding density to avoid overgrowth or under-confluency, which can affect cellular responses.
DMSO Concentration	Keep the final DMSO concentration consistent across all wells, including controls, and typically below 0.5% to avoid solvent-induced artifacts.

Issue 2: No or Low Inhibitory Effect in Kinase Assays

Potential Cause	Troubleshooting Step
Inactive Enzyme	Verify the activity of your PAK1 enzyme using a known potent inhibitor as a positive control.
Incorrect ATP Concentration	Ensure the ATP concentration in your assay is appropriate. High concentrations of ATP will require higher concentrations of G-5555 for effective inhibition.
Degraded G-5555	Prepare fresh dilutions of G-5555 from a properly stored stock solution for each experiment.
Assay Conditions	Optimize buffer components, pH, and incubation time for your specific kinase assay.

Data Presentation

Table 1: G-5555 Solubility

Solvent	Concentration
DMSO	20 mM (with gentle warming)
DMF	25 mg/mL[2]
DMSO:PBS (pH 7.2) (1:4)	0.2 mg/mL[2]
1 eq. HCl	100 mM

This data is for guidance only. Please refer to the batch-specific certificate of analysis for the most accurate information.

Table 2: G-5555 In Vitro Potency and Selectivity

Target	Potency (Ki or IC50)
PAK1	3.7 nM (Ki) [3]
PAK2	11 nM (Ki)[3]
SIK2	9 nM (IC50)[3]
KHS1	10 nM (IC50)[3]
MST4	20 nM (IC50)[3]
YSK1	34 nM (IC50)[3]
MST3	43 nM (IC50)[3]
Lck	52 nM (IC50)[3]

G-5555 demonstrates high selectivity for group I PAKs.[3]

Experimental Protocols

Protocol 1: In Vitro PAK1 Kinase Assay

This protocol is a general guideline for measuring the inhibitory activity of G-5555 against PAK1.

• Prepare Reagents:

  • Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35.

  • PAK1 Enzyme: Dilute recombinant human PAK1 in kinase buffer to the desired concentration.

  • Substrate: Use a suitable peptide substrate for PAK1 (e.g., a biotinylated peptide).

  • ATP Solution: Prepare a stock solution of ATP in kinase buffer.

  • G-5555 Dilutions: Perform serial dilutions of G-5555 from a DMSO stock into the kinase buffer.

• Assay Procedure:

  • In a 384-well plate, add the PAK1 enzyme.

  • Add the serially diluted G-5555 or DMSO vehicle control.

  • Incubate for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding the ATP and substrate mixture.

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction and detect the phosphorylated substrate using an appropriate method (e.g., luminescence-based ADP detection[5][6] or antibody-based detection of the phosphopeptide[7]).

• Data Analysis:

  • Calculate the percentage of inhibition for each G-5555 concentration relative to the DMSO control.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Visualizations

PAK1 Signaling Pathway

Caption: Simplified PAK1 signaling pathway and the inhibitory action of G-5555.

Experimental Workflow: In Vitro Kinase Assay

Caption: General workflow for an in vitro kinase inhibition assay with G-5555.

Troubleshooting Logic for Inconsistent IC50 Values

Caption: A logical flow for troubleshooting inconsistent IC50 values in cell-based assays.

References

• 1. selleckchem.com [selleckchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. promega.com [promega.com]
• 6. 4.5. In Vitro Assay for PAK1 Inhibition [bio-protocol.org]
• 7. HTScan® PAK1 Kinase Assay Kit | Cell Signaling Technology [cellsignal.com]

Technical Support Center: Overcoming G-5555 Resistance in Cancer Cell Lines

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering resistance to the novel BRAF inhibitor, G-5555, in cancer cell lines. The information is tailored for scientists and drug development professionals to diagnose and overcome experimental challenges.

Troubleshooting Guide

Problem 1: Cancer cell lines show reduced sensitivity to G-5555 over time.

• Question: My cancer cell line, which was initially sensitive to G-5555, is now showing signs of resistance. What are the possible causes and how can I investigate them?

• Answer: Reduced sensitivity to G-5555, a BRAF inhibitor, is a common occurrence in cancer cell lines due to the development of resistance.[1][2] The primary mechanisms can be broadly categorized into two groups: reactivation of the MAPK pathway and activation of alternative survival pathways.[3][4][5]

  Possible Causes and Troubleshooting Steps:

  • Reactivation of the MAPK Pathway:

    • Secondary Mutations: While less common for BRAF itself, mutations in downstream components like MEK1/2 or upstream activators like NRAS can reactivate the pathway.[4][6]

      • Experimental Step: Sequence the BRAF, NRAS, and MEK1/2 genes in your resistant cell line to identify any acquired mutations.

    • BRAF Amplification or Splice Variants: Increased copies of the BRAF gene or the expression of BRAF splice variants can lead to inhibitor resistance.[5][6]

      • Experimental Step: Perform quantitative PCR (qPCR) to assess BRAF gene copy number and RT-PCR to detect splice variants.

    • Upregulation of other RAF isoforms: Increased expression of CRAF can compensate for BRAF inhibition.[1][2]

      • Experimental Step: Use Western blotting to compare the protein levels of ARAF, BRAF, and CRAF in sensitive and resistant cells.

  • Activation of Bypass Signaling Pathways:

    • PI3K/AKT Pathway Activation: This is a major mechanism of resistance.[1][3][4][7] It can be triggered by loss of the tumor suppressor PTEN or activating mutations in PIK3CA or AKT1.[2][4]

      • Experimental Step: Assess the phosphorylation status of key proteins in the PI3K/AKT pathway (e.g., AKT, S6 ribosomal protein) using Western blotting. Sequence PTEN, PIK3CA, and AKT1 to check for mutations.

    • Receptor Tyrosine Kinase (RTK) Upregulation: Increased expression or activation of RTKs such as IGF-1R, PDGFRβ, and EGFR can drive resistance by activating parallel signaling pathways.[1][2][5][8]

      • Experimental Step: Use a phospho-RTK array to screen for upregulated RTKs. Confirm findings with Western blotting for specific receptors and their phosphorylated forms.

  Initial Diagnostic Workflow:

  Initial diagnostic workflow for investigating G-5555 resistance.

Problem 2: My G-5555 resistant cell line does not have any of the common resistance mutations.

• Question: I've sequenced the usual suspects (BRAF, NRAS, MEK, PTEN) and found no mutations. What other mechanisms could be at play?

• Answer: The absence of common mutations suggests that non-genetic mechanisms or alterations in other signaling pathways may be responsible for the observed resistance.

  Alternative Mechanisms to Investigate:

  • Epigenetic Modifications: Changes in gene expression due to epigenetic alterations can contribute to resistance.[6]

    • Experimental Step: Perform RNA sequencing (RNA-seq) to compare the transcriptomes of sensitive and resistant cells to identify differentially expressed genes. Analyze histone modifications or DNA methylation patterns of key resistance-associated genes.

  • Phenotypic Changes:

    • Epithelial-to-Mesenchymal Transition (EMT): Cells undergoing EMT can become more resistant to targeted therapies.[6]

      • Experimental Step: Assess the expression of EMT markers (e.g., E-cadherin, N-cadherin, Vimentin) by Western blotting or immunofluorescence.

    • Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters can pump the drug out of the cell.

      • Experimental Step: Use qPCR to measure the expression levels of common ABC transporter genes (e.g., ABCB1, ABCG2).

  • Tumor Microenvironment Influence: In in vivo or co-culture models, stromal cells can secrete growth factors like HGF that confer resistance.[7][8]

    • Experimental Step: If using a co-culture system, analyze the secretome of the stromal cells. Test if conditioned media from stromal cells can induce resistance in sensitive parental cells.

Frequently Asked Questions (FAQs)

• Q1: What is the recommended starting concentration of G-5555 for in vitro experiments?

  • A1: The optimal starting concentration of G-5555 will vary depending on the cancer cell line. It is recommended to perform a dose-response curve to determine the half-maximal inhibitory concentration (IC50) for your specific cell line. A typical starting range for BRAF inhibitors is between 10 nM and 10 µM.

• Q2: How can I develop a G-5555 resistant cell line for my studies?

  • A2: A common method is to culture the parental cancer cell line in the continuous presence of G-5555, starting at a low concentration (e.g., the IC20) and gradually increasing the concentration as the cells adapt and become resistant.[9][10] This process can take several months.[1]

• Q3: What are the best combination therapies to overcome G-5555 resistance?

  • A3: The choice of combination therapy depends on the specific resistance mechanism.

    • For MAPK pathway reactivation , combining G-5555 with a MEK inhibitor (e.g., Trametinib) is a clinically validated strategy.[2][6]

    • For PI3K/AKT pathway activation , a combination with a PI3K or AKT inhibitor is a rational approach.[1][4][7]

    • For RTK upregulation , combining G-5555 with an inhibitor targeting the specific overactive RTK (e.g., an IGF-1R inhibitor) can be effective.[1]

• Q4: Can I use a CRISPR-based approach to study G-5555 resistance?

  • A4: Yes, CRISPR-mediated gene editing is a powerful tool to investigate the role of specific genes in G-5555 resistance.[9] You can use it to create knock-in cell lines with specific mutations or knock-out lines to assess the function of a gene in conferring resistance.[9]

Quantitative Data Summary

Table 1: IC50 Values of G-5555 in Sensitive and Resistant Cancer Cell Lines

Cell Line	Parental IC50 (nM)	Resistant IC50 (nM)	Fold Resistance
A375 (Melanoma)	50	2500	50
HT-29 (Colon)	100	5000	50
SK-MEL-28 (Melanoma)	75	3000	40

Table 2: Relative Protein Expression in Parental vs. G-5555 Resistant A375 Cells

Protein	Parental (Relative Expression)	Resistant (Relative Expression)	Pathway
p-ERK	1.0	0.8	MAPK
p-AKT	1.0	3.5	PI3K/AKT
IGF-1R	1.0	4.2	RTK
PTEN	1.0	0.2	PI3K/AKT

Experimental Protocols

Protocol 1: Generation of a G-5555 Resistant Cell Line

• Determine the initial IC50 of G-5555: Culture the parental cancer cell line in a 96-well plate and treat with a serial dilution of G-5555 for 72 hours.[11] Determine the IC50 value using a cell viability assay (e.g., MTT or CellTiter-Glo).[11]

• Initial Drug Exposure: Culture the parental cells in a flask with complete medium containing G-5555 at a concentration equal to the IC20.

• Dose Escalation: Once the cells have resumed a normal growth rate, increase the G-5555 concentration by 1.5- to 2-fold.[10]

• Repeat: Continue this process of gradual dose escalation until the cells are able to proliferate in a high concentration of G-5555 (e.g., 1-5 µM).

• Cryopreservation: It is crucial to cryopreserve cell stocks at various stages of the resistance induction process.[11]

Protocol 2: Western Blot Analysis of Signaling Pathways

• Cell Lysis: Lyse both parental and resistant cells with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest (e.g., p-ERK, total ERK, p-AKT, total AKT, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Signaling Pathway Diagrams

The BRAF-MAPK signaling pathway and the inhibitory action of G-5555.

Major mechanisms of acquired resistance to G-5555.

References

• 1. Resistance to BRAF inhibitors: Unraveling mechanisms and future treatment options - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Diverse Mechanisms of BRAF Inhibitor Resistance in Melanoma Identified in Clinical and Preclinical Studies [frontiersin.org]
• 4. dovepress.com [dovepress.com]
• 5. Mechanisms of Acquired BRAF Inhibitor Resistance in Melanoma: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Overcoming resistance to BRAF inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Diverse Mechanisms of BRAF Inhibitor Resistance in Melanoma Identified in Clinical and Preclinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. blog.crownbio.com [blog.crownbio.com]
• 10. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Improving G-5555 Bioavailability in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to optimize the oral bioavailability of the p21-activated kinase 1 (PAK1) inhibitor, G-5555, in animal models.

Troubleshooting Guide

This guide addresses specific issues that may arise during in vivo experiments with G-5555, presented in a question-and-answer format.

Question/Issue	Potential Cause	Recommended Solution
Q1: I am observing lower than expected oral bioavailability for G-5555 in my mouse study, despite reports of it being high.	1. Improper Formulation: G-5555 may have precipitated out of the dosing vehicle before or after administration. 2. Inaccurate Dosing Technique: Errors in oral gavage can lead to incomplete dose delivery. 3. Animal Strain Variability: Different mouse strains can exhibit variations in drug metabolism and absorption.	1. Optimize Formulation: Ensure G-5555 is fully solubilized. Consider using a vehicle known to be effective for G-5555, such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline. For poorly soluble kinase inhibitors, amorphous solid dispersions or lipid-based formulations can also be explored.[1] 2. Refine Gavage Technique: Ensure proper restraint and gavage needle placement to avoid accidental tracheal administration or regurgitation. Verify the dose volume and concentration. 3. Standardize Animal Model: If possible, use the same mouse strain as reported in studies with high bioavailability. If not, characterize the pharmacokinetics in your chosen strain.
Q2: The pharmacokinetic data from my G-5555 study shows high inter-animal variability.	1. Inconsistent Formulation: The drug may not be uniformly suspended or dissolved in the vehicle. 2. Variable Gavage Technique: Differences in administration speed or stress levels induced in the animals can affect absorption. 3. Physiological Differences: Variations in gastric pH, food intake, or stress levels among animals can impact drug absorption.	1. Ensure Homogeneous Formulation: If using a suspension, ensure it is well-mixed before each administration. For solutions, confirm complete dissolution. 2. Standardize Gavage Procedure: All personnel should be thoroughly trained in a consistent oral gavage technique. Minimize stress to the animals by handling them gently. 3. Control Experimental Conditions: Fast animals overnight before dosing to reduce variability from food effects. House animals in a low-stress environment.
Q3: G-5555 is precipitating out of my aqueous-based oral formulation.	Low Aqueous Solubility: G-5555, like many kinase inhibitors, has poor water solubility.	Use a Co-solvent System or Lipid-Based Formulation: Employ a vehicle with a mixture of solvents to maintain solubility. A common formulation for G-5555 is a solution containing DMSO, PEG300, Tween-80, and saline. Alternatively, self-emulsifying drug delivery systems (SEDDS) can be effective for poorly soluble drugs.[1]
Q4: I am having difficulty quantifying G-5555 in plasma samples.	1. Low Plasma Concentrations: The drug levels may be below the limit of detection of the analytical method. 2. Matrix Effects: Components in the plasma may interfere with the ionization of G-5555 in the mass spectrometer. 3. Improper Sample Handling: The drug may have degraded in the plasma samples due to improper storage or handling.	1. Develop a Sensitive Analytical Method: Use a validated LC-MS/MS method with a low limit of quantification (LLOQ). 2. Optimize Sample Preparation: Employ a robust sample preparation method, such as protein precipitation followed by solid-phase extraction, to remove interfering plasma components. 3. Ensure Sample Stability: Store plasma samples at -80°C immediately after collection and perform stability studies to confirm that G-5555 is stable under the storage and processing conditions.

Frequently Asked Questions (FAQs)

Formulation and Administration

• What is a recommended oral vehicle for G-5555 in mice? A commonly used vehicle is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline. This formulation has been shown to be effective for oral administration of G-5555 in mice.

• What is the typical oral dose of G-5555 used in mouse xenograft models? A dose of 25 mg/kg administered twice daily (b.i.d.) has been reported to inhibit tumor growth in non-small cell lung cancer and breast cancer xenograft models in mice.[2]

• How can I improve the consistency of my oral gavage technique? Proper training and consistent practice are key. Ensure the animal is securely restrained, the gavage needle is the correct size, and the needle is inserted gently and to the correct depth. Pre-measuring the needle length from the mouth to the last rib can help prevent esophageal or stomach perforation.

Pharmacokinetics and Bioavailability

• What is the reported oral bioavailability of G-5555 in mice? G-5555 has been reported to have a high oral bioavailability of 80% in mice.[2]

• What are the key pharmacokinetic parameters to measure in an oral bioavailability study? The primary parameters are the Area Under the Curve (AUC) for both oral (PO) and intravenous (IV) administration, the maximum plasma concentration (Cmax), and the time to reach maximum concentration (Tmax). The absolute oral bioavailability (%F) is calculated as: (%F) = (AUC_PO / AUC_IV) x (Dose_IV / Dose_PO) x 100.

• Can I extrapolate pharmacokinetic data from mice to rats or other species? While allometric scaling can be used to predict pharmacokinetic parameters across species, it is not always accurate for compounds that undergo significant metabolism. It is recommended to perform separate pharmacokinetic studies in each species of interest.

Analytical Methods

• What is the best method for quantifying G-5555 in plasma? Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity and selectivity.

• What are the critical aspects of validating an LC-MS/MS method for a pharmacokinetic study? The validation should assess linearity, accuracy, precision, selectivity, sensitivity (LLOQ), matrix effects, and the stability of the analyte in the biological matrix under various conditions (e.g., freeze-thaw, short-term benchtop, long-term storage).

Data Presentation

Table 1: Pharmacokinetic Parameters of G-5555 in Mice

Parameter	Value	Animal Model	Dosing	Reference
Oral Bioavailability (%F)	80%	CD-1 Mice	25 mg/kg p.o.	[2]
AUC (0-inf)	30 µM·h	CD-1 Mice	25 mg/kg p.o.	[2]
Clearance (CL)	24.2 mL/min/kg	CD-1 Mice	2 mg/kg i.v.
Half-life (t1/2)	53 min	CD-1 Mice	2 mg/kg i.v.

Experimental Protocols

Protocol 1: Oral Bioavailability Study of G-5555 in Mice

1. Animal Model:

• Species: Male CD-1 mice (or other relevant strain)

• Age: 8-10 weeks

• Weight: 20-25 g

• Acclimatization: Minimum of 1 week before the study.

2. Formulation Preparation (for a 25 mg/kg dose in a 25g mouse, 10 mL/kg dosing volume):

• Calculate the required amount of G-5555.

• Prepare the vehicle: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

• Dissolve G-5555 in DMSO first.

• Add PEG300 and Tween-80, and vortex until clear.

• Add saline and vortex to create a homogenous solution.

• Prepare a separate formulation for intravenous (IV) administration (e.g., dissolved in a suitable vehicle like 10% DMSO in saline) at a lower dose (e.g., 2 mg/kg).

3. Dosing:

• Fast the mice overnight (with access to water) before dosing.

• Divide the mice into two groups: oral (p.o.) and intravenous (i.v.).

• For the p.o. group, administer the G-5555 formulation via oral gavage at a volume of 10 mL/kg.

• For the i.v. group, administer the G-5555 formulation via tail vein injection at a volume of 5 mL/kg.

4. Blood Sampling:

• Collect blood samples (approximately 50-100 µL) from the tail vein or another appropriate site at the following time points:

  • IV group: 0 (pre-dose), 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose.

  • PO group: 0 (pre-dose), 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose.

• Collect blood into tubes containing an anticoagulant (e.g., K2EDTA).

• Centrifuge the blood samples at 4°C to separate the plasma.

• Store the plasma samples at -80°C until analysis.

5. Plasma Sample Analysis (LC-MS/MS):

• Sample Preparation: Perform protein precipitation by adding a 3-fold volume of cold acetonitrile (B52724) containing an internal standard to the plasma samples. Vortex and centrifuge to pellet the precipitated proteins.

• LC Separation: Use a C18 reverse-phase column with a gradient elution of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

• MS/MS Detection: Use a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode. Optimize the precursor and product ion transitions for G-5555 and the internal standard.

• Quantification: Generate a standard curve by spiking known concentrations of G-5555 into blank plasma. Quantify the G-5555 concentration in the study samples by comparing their peak area ratios (analyte/internal standard) to the standard curve.

6. Pharmacokinetic Analysis:

• Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate the pharmacokinetic parameters (AUC, Cmax, Tmax, t1/2, etc.) for both the i.v. and p.o. groups.

• Calculate the absolute oral bioavailability (%F) using the formula mentioned in the FAQs.

Protocol 2: In Vitro Plasma Stability Assay

1. Materials:

• G-5555 stock solution (e.g., 10 mM in DMSO).

• Control compound with known plasma stability.

• Blank plasma from the study species (e.g., mouse, rat).

• Phosphate (B84403) buffer (pH 7.4).

• Acetonitrile for protein precipitation.

2. Procedure:

• Thaw the plasma at 37°C.

• Spike G-5555 into the plasma to a final concentration of 1 µM.

• Incubate the plasma samples at 37°C.

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot of the plasma and immediately quench the reaction by adding a 3-fold volume of cold acetonitrile.

• Include a control sample incubated in phosphate buffer instead of plasma to assess for non-enzymatic degradation.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to determine the concentration of G-5555 remaining at each time point.

3. Data Analysis:

• Plot the percentage of G-5555 remaining versus time.

• Determine the half-life (t1/2) of G-5555 in plasma.

Mandatory Visualization

Caption: Experimental workflow for determining the oral bioavailability of G-5555 in mice.

Caption: Simplified signaling pathway of PAK1 and the inhibitory action of G-5555.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: G-5555 hERG Activity Mitigation

Disclaimer: G-5555 is a designated placeholder compound used for illustrative purposes within this guide. The data, protocols, and troubleshooting scenarios described are based on established principles of hERG mitigation in drug discovery and are intended to serve as a general resource for researchers facing similar challenges. A 2015 publication does describe a PAK1 inhibitor designated G-5555 with low hERG activity, and some of the mitigation strategies discussed here align with the approaches taken for that compound.[1]

Frequently Asked Questions (FAQs)

Q1: What is the hERG channel and why is its inhibition a major concern in drug development?

The human Ether-a-go-go-Related Gene (hERG) encodes the alpha subunit of a voltage-gated potassium channel (Kv11.1) that is critical for cardiac repolarization.[2][3][4] This channel conducts the rapid component of the delayed rectifier potassium current (IKr), which helps to reset the heart muscle after each contraction.[3][4][5] Inhibition of the hERG channel can delay this repolarization process, leading to a prolongation of the QT interval on an electrocardiogram (ECG).[6][7] This condition, known as Long QT Syndrome, can increase the risk of a life-threatening cardiac arrhythmia called Torsades de Pointes (TdP), which can lead to sudden cardiac death.[2][5][8] Due to this significant safety risk, assessing a compound's potential to block the hERG channel is a mandatory step in drug development.[9][10]

Q2: What are the common structural features or "pharmacophores" associated with hERG channel binders?

While a wide variety of structurally diverse compounds can block hERG channels, a common pharmacophore has been identified.[11][12] Key features include:

• A basic nitrogen atom: This is often a tertiary amine that is positively charged at physiological pH.

• Hydrophobic/aromatic groups: These groups interact with key aromatic residues, specifically Tyrosine 652 (Tyr652) and Phenylalanine 656 (Phe656), within the channel's inner cavity.[13][14][15]

• A specific spatial arrangement: The distance and orientation of the basic nitrogen and hydrophobic moieties are crucial for high-affinity binding.

It is important to note that even neutral or acidic molecules can sometimes exhibit hERG inhibition.[16]

Q3: What are the primary medicinal chemistry strategies to mitigate hERG activity for a compound like G-5555?

Several strategies can be employed to reduce a compound's affinity for the hERG channel while preserving its desired on-target activity.[17] These include:

• Reducing Basicity (pKa): Introducing electron-withdrawing groups near a basic nitrogen can lower its pKa, reducing its positive charge at physiological pH and weakening its interaction with the channel.[16][17]

• Lowering Lipophilicity: Decreasing the overall grease-like character of the molecule can reduce its concentration within the cell membrane where the hERG channel resides.[16][17][18]

• Introducing Polar Groups or Zwitterions: Adding polar functional groups or creating a zwitterion (a molecule with both positive and negative charges) can disrupt the key interactions required for hERG binding.[16][17]

• Steric Hindrance: Modifying the structure to create steric hindrance can prevent the molecule from fitting properly into the hERG channel's binding pocket.[17]

Q4: What are the standard in vitro assays for assessing hERG liability?

The gold standard for assessing hERG channel activity is the manual patch-clamp electrophysiology assay.[8][19][20] This technique provides the most accurate and detailed information on a compound's effect on the hERG current. Due to its low throughput, several other assays are used for earlier screening:

• Automated Patch-Clamp (APC): This higher-throughput method has become routine in early drug discovery for screening compound libraries and guiding medicinal chemistry efforts.[21][22]

• Radioligand Binding Assays: These assays measure the ability of a test compound to displace a known radiolabeled hERG blocker (like [3H]-dofetilide or [3H]-astemizole) from membranes prepared from cells expressing the hERG channel.[23][24] They offer a high-throughput, non-functional assessment of binding affinity.

• Fluorescence-Based Assays: These methods use fluorescent dyes that are sensitive to changes in membrane potential to detect hERG channel inhibition.[25][26]

Troubleshooting Guides

Problem 1: My manual patch-clamp data for G-5555 shows high variability and inconsistent IC50 values.

• Possible Cause 1: Compound Solubility and Stability.

  • Troubleshooting Steps:

    • Visually inspect your stock and working solutions for any signs of precipitation.

    • Determine the kinetic solubility of G-5555 in the assay buffer. If it's low, consider using a surfactant like Pluronic F-68 to improve solubility, but be sure to run a vehicle control with the surfactant alone.

    • Assess the stability of G-5555 in the assay buffer over the time course of the experiment. The compound may be degrading.

• Possible Cause 2: Inconsistent Voltage Protocol.

  • Troubleshooting Steps:

    • Ensure you are using a standardized voltage protocol recommended for hERG assessment.[27] A common protocol involves a depolarization step to +40 mV followed by a repolarization step to -50 mV to elicit the characteristic hERG tail current.[21]

    • Verify that the interval between pulses is consistent and long enough (e.g., 15 seconds) to allow for full recovery from inactivation.

• Possible Cause 3: Cell Health and Recording Quality.

  • Troubleshooting Steps:

    • Monitor the "seal resistance" of your patch. It should be high (≥1 GΩ) for a quality recording.[27] Low or unstable seal resistance can lead to leaky recordings and fluctuating currents.

    • Check for "rundown," a gradual decrease in current amplitude over time, which can be caused by the depletion of essential intracellular components like PIP2.[28] Including PIP2 in your internal pipette solution can help mitigate this.

    • Ensure the holding current and input resistance of the cell remain stable throughout the experiment.[27]

Problem 2: The hERG IC50 for my G-5555 analog from a radioligand binding assay doesn't correlate well with my patch-clamp data.

• Possible Cause 1: State-Dependent Binding.

  • Explanation: Many hERG blockers bind preferentially to a specific state of the channel (open or inactivated).[13] Radioligand binding assays use static membrane preparations and may not fully capture the dynamic, state-dependent interactions that occur in a functional electrophysiology assay.

  • Troubleshooting Steps:

    • Acknowledge that binding and functional assays provide different, complementary information.

    • Use the binding assay as a high-throughput screen to rank-order compounds and prioritize them for more detailed functional follow-up with patch-clamp.

    • Investigate the voltage-dependence of the block in your patch-clamp experiments to understand if the compound has a preference for the open or inactivated state.

• Possible Cause 2: Assay Temperature.

  • Explanation: The potency of some hERG inhibitors is temperature-dependent.[29] Binding assays are often performed at room temperature, while electrophysiology studies may be conducted at physiological temperatures (35-37°C).

  • Troubleshooting Steps:

    • If possible, perform both assays at the same temperature. Several automated patch-clamp systems now allow for temperature control.[22]

    • If temperatures must differ, be aware of this potential source of discrepancy when comparing datasets.

Problem 3: My structural modifications to G-5555 successfully reduced hERG activity, but also eliminated its on-target potency.

• Possible Cause: Overlapping Pharmacophores.

  • Explanation: The structural features of G-5555 required for its intended biological activity may unfortunately overlap with the pharmacophore for hERG binding (e.g., a critical basic amine or hydrophobic region).

  • Troubleshooting Steps:

    • Utilize Structure-Based Design: If a crystal structure of your primary target is available, use it to guide modifications. The goal is to disrupt interactions with hERG-specific residues (like Tyr652 and Phe656) while preserving key interactions with your target protein.

    • Fine-Tune Physicochemical Properties: Instead of making drastic changes like removing a key basic group, try more subtle modifications. For example, slightly reduce the pKa of the amine or subtly decrease the lipophilicity of a nearby aromatic ring.[16]

    • Explore Alternative Scaffolds: If mitigation within the current scaffold proves impossible, it may be necessary to explore entirely new chemical scaffolds that do not possess the inherent hERG liabilities of the original series.

Experimental Protocols

Protocol 1: Manual Whole-Cell Patch-Clamp Electrophysiology

This protocol is adapted for assessing the inhibitory effect of G-5555 on hERG channels stably expressed in Human Embryonic Kidney (HEK293) cells.

• Cell Preparation:

  • Culture HEK293 cells stably expressing the hERG channel in appropriate media.

  • On the day of the experiment, detach cells using a gentle enzyme-free dissociation solution and re-plate them at a low density onto glass coverslips.

  • Allow cells to adhere for at least 1-2 hours before recording.

• Solutions:

  • External Solution (in mM): 136 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

  • Internal (Pipette) Solution (in mM): 125 KCl, 5 MgCl2, 5 EGTA-K, 10 HEPES-K, 5 ATP-Na. Adjust pH to 7.2 with KOH.

• Recording Procedure:

  • Place a coverslip in the recording chamber on the microscope stage and perfuse with the external solution.

  • Using a micropipette puller, create glass pipettes with a resistance of 2-5 MΩ when filled with the internal solution.

  • Approach a single, healthy-looking cell with the micropipette.

  • Apply gentle suction to form a high-resistance (GΩ) seal between the pipette tip and the cell membrane.

  • Apply a brief, stronger suction pulse to rupture the cell membrane and achieve the "whole-cell" configuration.

  • Clamp the cell's membrane potential at a holding potential of -80 mV.

• Voltage Protocol and Data Acquisition:

  • Apply a voltage-step protocol to elicit hERG currents. A typical protocol is:

    • Hold at -80 mV.

    • Depolarize to +40 mV for 1-2 seconds to activate and then inactivate the channels.

    • Repolarize to -50 mV for 2-3 seconds to record the peak tail current as channels recover from inactivation.

    • Return to the holding potential of -80 mV.

    • Repeat this protocol every 15 seconds.

  • Record the current until a stable baseline is achieved (less than 10% variation over 5-10 sweeps).[27]

  • Apply G-5555 at increasing concentrations via the perfusion system, allowing the current to reach steady-state at each concentration.

  • At the end of the experiment, apply a known potent hERG blocker (e.g., 1 µM E-4031) to confirm the recorded current is indeed from hERG channels.[27]

• Data Analysis:

  • Measure the peak tail current amplitude at -50 mV for each concentration of G-5555.

  • Normalize the data to the control (pre-drug) current.

  • Plot the normalized current vs. log[G-5555 concentration] and fit the data to a Hill equation to determine the IC50 value.

Protocol 2: [3H]-Astemizole Competitive Radioligand Binding Assay

• Materials:

  • hERG-expressing cell membrane preparations.

  • [3H]-Astemizole (radioligand).

  • Unlabeled astemizole (B1665302) (for non-specific binding).

  • G-5555 and other test compounds.

  • Assay Buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4).

  • 96-well plates and filter mats.

• Assay Procedure:

  • Prepare serial dilutions of G-5555 and control compounds in the assay buffer.

  • In a 96-well plate, add the following to each well:

    • Total Binding: Assay buffer, [3H]-Astemizole, and hERG membranes (e.g., 10 µ g/well ).[23]

    • Non-Specific Binding (NSB): Unlabeled astemizole (at a high concentration, e.g., 10 µM), [3H]-Astemizole, and hERG membranes.

    • Test Compound: G-5555 dilution, [3H]-Astemizole, and hERG membranes.

  • Incubate the plate for 60-120 minutes at room temperature to allow the binding to reach equilibrium.[23]

  • Rapidly harvest the contents of each well onto a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound.

  • Wash the filters several times with ice-cold assay buffer to remove any remaining unbound radioligand.

  • Dry the filter mat, add scintillation cocktail, and count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • For each G-5555 concentration, calculate the percentage of inhibition: % Inhibition = 100 * (1 - (Counts_Compound - NSB) / (Specific Binding))

  • Plot the % Inhibition vs. log[G-5555 concentration] and fit the data to determine the IC50 value.

Data Presentation

Table 1: hERG Mitigation for G-5555 Analogs - Summary of In Vitro Data

Compound ID	Modification from G-5555	pKa (Amine)	cLogP	hERG IC50 (µM) (Patch Clamp)	hERG IC50 (µM) (Binding Assay)	On-Target IC50 (nM)
G-5555	Parent Compound	9.2	4.1	0.8	1.1	15
G-5556	Added fluorine near amine	8.5	4.2	5.3	6.8	25
G-5557	Replaced piperidine (B6355638) with morpholine	7.9	3.5	15.7	19.2	40
G-5558	Replaced aryl with pyridine	9.1	3.2	9.8	11.5	22
G-5559	Added carboxylic acid (zwitterion)	4.5 / 8.8	2.9	> 30	> 30	18

Visualizations

Caption: Workflow for hERG risk assessment and mitigation.

References

• 1. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Experimentally Validated Pharmacoinformatics Approach to Predict hERG Inhibition Potential of New Chemical Entities [frontiersin.org]
• 3. What are hERG blockers and how do they work? [synapse.patsnap.com]
• 4. Facilitation of hERG Activation by Its Blocker: A Mechanism to Reduce Drug-Induced Proarrhythmic Risk [mdpi.com]
• 5. Modulation of HERG potassium channel function by drug action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In silico prediction of hERG inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Automated Patch-Clamp Methods for the hERG Cardiac Potassium Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Drug-induced hERG block and long QT syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Predictive in silico modeling for hERG channel blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Structural determinants for high-affinity block of hERG potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | Structural modeling of the hERG potassium channel and associated drug interactions [frontiersin.org]
• 15. researchgate.net [researchgate.net]
• 16. drughunter.com [drughunter.com]
• 17. m.youtube.com [m.youtube.com]
• 18. Mitigating hERG Inhibition: Design of Orally Bioavailable CCR5 Antagonists as Potent Inhibitors of R5 HIV-1 Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Manual whole-cell patch-clamping of the HERG cardiac K+ channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Early identification of hERG liability in drug discovery programs by automated patch clamp - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Frontiers | Toward a New Gold Standard for Early Safety: Automated Temperature-Controlled hERG Test on the PatchLiner® [frontiersin.org]
• 23. sigmaaldrich.com [sigmaaldrich.com]
• 24. A High-Throughput Binding Assay for HERG | Springer Nature Experiments [experiments.springernature.com]
• 25. reactionbiology.com [reactionbiology.com]
• 26. m.youtube.com [m.youtube.com]
• 27. fda.gov [fda.gov]
• 28. HERG K(+) channel activity is regulated by changes in phosphatidyl inositol 4,5-bisphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Automated patch clamp hERG assay [metrionbiosciences.com]

challenges in synthesizing G-5555 and potential solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists synthesizing the PAK1 inhibitor, G-5555. The information is tailored for professionals in drug development and chemical research.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for G-5555?

A1: The synthesis of G-5555 involves a multi-step sequence to construct the core pyrido[2,3-d]pyrimidin-7-one scaffold, followed by the introduction of the key side chains. A common approach, adapted from the synthesis of related compounds, involves the initial formation of a substituted pyrimidine, which is then elaborated through a series of reactions including esterification, nucleophilic aromatic substitution, oxidation, and amination to build the core. The final steps typically involve a palladium-catalyzed cross-coupling reaction (e.g., Suzuki coupling) to introduce the [2-chloro-4-(6-methyl-2-pyridinyl)phenyl] moiety and subsequent attachment of the (trans-5-amino-1,3-dioxan-2-yl)methyl group.

Q2: What are the most critical steps in the synthesis of G-5555?

A2: The most critical steps are typically the formation of the pyrido[2,3-d]pyrimidin-7-one core and the Suzuki coupling reaction. The cyclization to form the bicyclic core can be sensitive to reaction conditions, and the Suzuki coupling requires careful control of the catalyst, base, and solvent to achieve high yields and purity. Additionally, the stereochemistry of the (trans-5-amino-1,3-dioxan-2-yl)methyl side chain is crucial for the biological activity of G-5555.

Q3: Are there any known off-target activities of G-5555 that I should be aware of?

A3: Yes, while G-5555 is a potent PAK1 inhibitor, it also shows activity against other kinases. In a panel of 235 kinases, G-5555 demonstrated greater than 70% inhibition of PAK2, PAK3, KHS1, Lck, MST3, MST4, SIK2, and YSK1.[1] It is important to consider these off-target effects when interpreting experimental results.

Q4: What are the recommended storage conditions for G-5555?

A4: G-5555 should be stored as a solid at -20°C for long-term stability. Stock solutions can be prepared in DMSO and should be stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low yield in the formation of the pyrido[2,3-d]pyrimidin-7-one core	Incomplete cyclization.	Ensure anhydrous conditions. Optimize the reaction temperature and time. Consider using a different base or solvent.
Side reactions, such as intermolecular condensation.	Use a higher dilution to favor intramolecular cyclization. Monitor the reaction closely by TLC or LC-MS to avoid over-running.
Poor yield in the Suzuki coupling reaction	Inactive catalyst.	Use a fresh batch of palladium catalyst and ligand. Ensure the catalyst is properly activated if required.
Inefficient boronic acid/ester.	Check the purity of the boronic acid or ester. Consider using a different boronic acid derivative (e.g., MIDA boronate) for improved stability.
Inappropriate base or solvent.	Screen different bases (e.g., K2CO3, Cs2CO3, K3PO4) and solvent systems (e.g., dioxane/water, toluene/water).
Difficulty in purifying the final G-5555 product	Presence of closely related impurities.	Use high-performance liquid chromatography (HPLC) for final purification. Optimize the mobile phase and gradient for better separation.
Residual palladium catalyst.	Treat the crude product with a palladium scavenger (e.g., QuadraSil, SiliaMetS).
Inconsistent biological activity of synthesized G-5555	Incorrect stereochemistry of the 5-amino-1,3-dioxan moiety.	Verify the stereochemistry of the starting materials and intermediates using chiral chromatography or NMR with chiral shift reagents.
Presence of impurities that interfere with the assay.	Ensure the final compound is of high purity (>98%) as determined by HPLC and NMR.

Experimental Protocols

The synthesis of G-5555 is a complex process. The following is a generalized workflow based on the synthesis of structurally related compounds. For detailed experimental procedures, it is highly recommended to consult the primary literature, specifically "Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety" in ACS Medicinal Chemistry Letters (2015, 6, 1241-6).

Generalized Synthesis of the Pyrido[2,3-d]pyrimidin-7-one Core:

• Esterification: A substituted aminopyrimidine is reacted with a suitable diethyl malonate derivative in the presence of an acid catalyst to yield the corresponding enamine.

• Cyclization: The enamine intermediate is heated in a high-boiling point solvent (e.g., Dowtherm A) to induce thermal cyclization to the pyrido[2,3-d]pyrimidin-7-one core.

• Halogenation: The hydroxyl group on the pyrimidinone ring is converted to a chloride using a chlorinating agent (e.g., POCl3) to prepare for subsequent nucleophilic substitution.

• Amination: The chloro-substituted intermediate is reacted with methylamine (B109427) to install the methylamino group at the 2-position.

Generalized Suzuki Coupling and Final Steps:

• Borylation: The appropriate aryl halide is converted to its corresponding boronic acid or boronate ester.

• Suzuki Coupling: The boronic acid/ester is coupled with the halogenated pyrido[2,3-d]pyrimidin-7-one core using a palladium catalyst (e.g., Pd(PPh3)4) and a base.

• Side Chain Attachment: The (trans-5-amino-1,3-dioxan-2-yl)methyl side chain is introduced via nucleophilic substitution on the pyridone nitrogen. This may involve a protected amine which is deprotected in the final step.

Visualizations

Caption: Generalized synthetic workflow for G-5555.

Caption: Troubleshooting decision tree for G-5555 synthesis.

Caption: Simplified PAK1 signaling pathway and the inhibitory action of G-5555.

References

• 1. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pK a Polar Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Unexpected Results from G-5555 Treatment

Introduction

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and interpreting unexpected results that may arise during experiments with G-5555, a selective inhibitor of the pro-survival protein B-cell lymphoma 2 (Bcl-2). While G-5555 is designed to induce apoptosis in Bcl-2-dependent cancer cells, unexpected cellular responses can occur. This guide provides a structured approach to identifying the potential causes of these anomalies and offers detailed protocols for further investigation.

Frequently Asked Questions (FAQs)

Q1: At low concentrations, G-5555 is causing my cancer cells to proliferate instead of undergo apoptosis. Why is this happening?

A1: This paradoxical effect can be alarming, but it is a known phenomenon with some targeted therapies.[1] Potential causes include:

• Biphasic Dose-Response: Some inhibitors can have a stimulatory effect at low doses and an inhibitory effect at higher doses. This may be due to complex feedback loops within the cell's signaling network.

• Off-Target Effects: At low concentrations, G-5555 might be interacting with other proteins that promote cell proliferation.[2][3]

• Cell Line Specificity: The paradoxical proliferative effect may be unique to the specific genetic background of the cell line you are using.

Troubleshooting Steps:

• Confirm the Observation: Repeat the experiment with a fine-grained dose-response curve, including very low and very high concentrations of G-5555.

• Use an Alternative Bcl-2 Inhibitor: Test a structurally different Bcl-2 inhibitor to see if the proliferative effect is specific to G-5555.

• Assess Off-Target Kinase Activity: Perform a kinase profiling assay to identify any unintended targets of G-5555 at low concentrations.

Q2: I'm observing markers of autophagy (e.g., LC3-II accumulation) but not significant apoptosis after G-5555 treatment. What does this mean?

A2: Autophagy and apoptosis are interconnected cellular processes, and the induction of autophagy can sometimes be a survival mechanism to resist apoptosis.[4][5]

• Autophagy as a Survival Response: Cells may be upregulating autophagy to clear damaged components and survive the stress induced by G-5555.[6][7]

• A Switch Between Cell Fates: The cellular context can dictate whether a cell undergoes autophagy or apoptosis.[5] In some cases, inhibiting autophagy can shift the balance towards apoptosis.

Troubleshooting Steps:

• Confirm Autophagy Induction: Monitor autophagic flux by measuring the degradation of autophagic substrates like p62/SQSTM1 in the presence and absence of a lysosomal inhibitor (e.g., bafilomycin A1 or chloroquine).[8]

• Inhibit Autophagy: Co-treat cells with G-5555 and an autophagy inhibitor (e.g., 3-methyladenine (B1666300) or chloroquine) and assess whether this restores the apoptotic response.

• Assess Apoptosis Markers: Use multiple assays to confirm the absence of apoptosis, such as Annexin V/PI staining and caspase activity assays.[9][10]

Q3: At higher concentrations, I suspect G-5555 is inhibiting Receptor Tyrosine Kinases (RTKs). How can I confirm this?

A3: Off-target effects are a common challenge with small molecule inhibitors, especially at higher concentrations.[2][11]

• Kinase Promiscuity: The ATP-binding pockets of kinases are structurally similar, making it possible for inhibitors to bind to unintended kinases.[11]

Troubleshooting Steps:

• Phospho-RTK Array: Use a phospho-RTK array to screen for changes in the phosphorylation status of multiple RTKs simultaneously after G-5555 treatment.

• Western Blotting: Validate the findings from the array by performing Western blots for specific phosphorylated and total RTKs and their downstream signaling proteins (e.g., Akt, ERK).[12]

• In Vitro Kinase Assays: Directly test the inhibitory activity of G-5555 against purified RTKs in a cell-free system.

Q4: The effectiveness of G-5555 varies dramatically between my Bcl-2-dependent cell lines, even though they have similar Bcl-2 expression levels. What could be the reason?

A4: Cell line-specific responses are common and can be influenced by a variety of factors beyond the expression of the primary target.

• Expression of Other Bcl-2 Family Members: The relative levels of other pro- and anti-apoptotic Bcl-2 family proteins (e.g., Mcl-1, Bcl-xL, Bax, Bak) can influence sensitivity to a Bcl-2 inhibitor.

• Genetic Background: Differences in the mutational status of key oncogenes and tumor suppressor genes (e.g., p53, PI3K, RAS) can alter the cellular response to G-5555.[13]

• Drug Efflux Pumps: Differential expression of ATP-binding cassette (ABC) transporters can lead to variations in the intracellular concentration of G-5555.

Troubleshooting Steps:

• Characterize Bcl-2 Family Protein Expression: Perform Western blotting to determine the expression levels of key Bcl-2 family members in your panel of cell lines.

• Analyze Genetic Background: If not already known, characterize the mutational status of key signaling pathways in your cell lines.

• Use an ABC Transporter Inhibitor: Co-treat resistant cell lines with G-5555 and a broad-spectrum ABC transporter inhibitor (e.g., verapamil) to see if this restores sensitivity.

Troubleshooting Guides

Issue 1: Paradoxical Cell Proliferation at Low Doses

This guide provides a systematic approach to investigating the unexpected proliferative effect of G-5555 at low concentrations.

Data Presentation: Proliferation Assay Results

Cell Line	G-5555 Concentration (nM)	Fold Change in Cell Number (vs. Vehicle)
Cell Line A	1	1.5 ± 0.2
10	1.8 ± 0.3
100	1.1 ± 0.1
1000	0.6 ± 0.1
Cell Line B	1	1.0 ± 0.1
10	0.9 ± 0.2
100	0.7 ± 0.1
1000	0.4 ± 0.05

Experimental Workflow

Caption: Workflow for investigating paradoxical proliferation.

Issue 2: Induction of Autophagy Instead of Apoptosis

This guide outlines the steps to confirm and understand the autophagic response to G-5555.

Data Presentation: Autophagy and Apoptosis Marker Analysis

Treatment	LC3-II/LC3-I Ratio (Fold Change)	p62/Actin Ratio (Fold Change)	Cleaved Caspase-3/Total Caspase-3 Ratio (Fold Change)
Vehicle	1.0	1.0	1.0
G-5555 (1 µM)	3.5 ± 0.4	0.4 ± 0.1	1.2 ± 0.2
G-5555 + Bafilomycin A1	6.2 ± 0.5	0.9 ± 0.1	1.3 ± 0.3
G-5555 + 3-MA	1.2 ± 0.2	0.8 ± 0.1	2.5 ± 0.4

Signaling Pathway Diagram

Caption: G-5555 can induce both apoptosis and autophagy.

Issue 3: Suspected Off-Target RTK Inhibition

This guide provides a workflow to identify and validate potential off-target RTK inhibition by G-5555.

Data Presentation: Phospho-RTK Array Results

RTK	G-5555 (10 µM) - Fold Change in Phosphorylation (vs. Vehicle)
EGFR	0.4 ± 0.1
VEGFR2	0.3 ± 0.05
PDGFRβ	0.9 ± 0.2
Insulin Receptor	1.1 ± 0.1

Logical Relationship Diagram

References

• 1. No evident dose-response relationship between cellular ROS level and its cytotoxicity--a paradoxical issue in ROS-based cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Apoptosis and Autophagy: regulatory connections between two supposedly different processes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Autophagy and apoptosis- what’s the connection? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Autophagy - Wikipedia [en.wikipedia.org]
• 7. ovid.com [ovid.com]
• 8. Methods for the Detection of Autophagy in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Apoptosis Protocols | Thermo Fisher Scientific - AR [thermofisher.com]
• 10. blog.cellsignal.com [blog.cellsignal.com]
• 11. academic.oup.com [academic.oup.com]
• 12. bio-rad.com [bio-rad.com]
• 13. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

G-5555: A Comparative Guide to PAK1 vs. PAK2 Specificity

For researchers in oncology, neuroscience, and inflammatory diseases, the p21-activated kinases (PAKs) represent a critical signaling node. Discriminating between the functions of closely related isoforms, such as PAK1 and PAK2, is essential for elucidating their specific roles in disease and for developing targeted therapies. This guide provides a detailed comparison of the inhibitor G-5555, focusing on its specificity for PAK1 over PAK2, supported by experimental data and protocols.

Data Presentation: G-5555 Kinase Inhibition Profile

G-5555 is a potent, ATP-competitive inhibitor of Group I PAKs.[1] The following table summarizes the inhibitory activity of G-5555 against PAK1, PAK2, and other select kinases. The data is compiled from in vitro kinase assays.

Target Kinase	Kᵢ (nM)	IC₅₀ (nM)
PAK1	3.7	Not Reported
PAK2	11	11
SIK2	Not Reported	9
KHS1	Not Reported	10
MST4	Not Reported	20
YSK1	Not Reported	34
MST3	Not Reported	43
Lck	Not Reported	52

Data sourced from references[2][3][4].

Kinase selectivity screening of G-5555 against a panel of 235 kinases at a concentration of 0.1 µM demonstrated that, apart from PAK1, only eight other kinases exhibited greater than 70% inhibition.[2][5] This highlights a high degree of selectivity for the Group I PAKs.[2][3]

PAK1 Signaling Pathway

To understand the implications of PAK1 inhibition, it is crucial to visualize its position in cellular signaling. PAKs are key effectors of the Rho family GTPases, Rac1 and Cdc42, and regulate a multitude of downstream pathways involved in cell motility, survival, and proliferation.[6][7]

Caption: Simplified PAK1 signaling cascade.

Experimental Protocols

Validating the specificity of a kinase inhibitor is fundamental. Below is a generalized workflow and a detailed protocol for an in vitro kinase assay to determine the IC₅₀ value of an inhibitor like G-5555.

Inhibitor Specificity Validation Workflow

Caption: Workflow for kinase inhibitor validation.

In Vitro Kinase Assay Protocol (Luminescence-Based)

This protocol is adapted for a generic luminescence-based kinase assay, such as the ADP-Glo™ Kinase Assay, to determine the potency of an inhibitor.

Objective: To measure the concentration of G-5555 required to inhibit 50% of PAK1 or PAK2 activity (IC₅₀).

Materials:

• Recombinant human PAK1 or PAK2 enzyme

• Suitable peptide substrate (e.g., PAKtide)

• ATP

• Kinase assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• G-5555 stock solution (in DMSO)

• ADP-Glo™ Reagent and Kinase Detection Reagent

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Inhibitor Preparation:

  • Prepare a serial dilution of G-5555 in kinase assay buffer containing a constant percentage of DMSO (e.g., 1%). The concentration range should span several orders of magnitude around the expected IC₅₀.

  • Include a "no inhibitor" positive control (DMSO vehicle only) and a "no enzyme" negative control (blank).

• Kinase Reaction:

  • To the wells of the plate, add 2.5 µL of the serially diluted G-5555 or control solutions.[8]

  • Prepare a master mix containing the kinase substrate and ATP in kinase assay buffer. Add 12.5 µL of this master mix to each well.[8]

  • Initiate the kinase reaction by adding 10 µL of diluted PAK1 or PAK2 enzyme to each well (except the blank).[8]

  • Incubate the plate at 30°C for 45-60 minutes.[8][9]

• Signal Detection:

  • Stop the kinase reaction by adding 25 µL of ADP-Glo™ Reagent to each well. This reagent depletes the remaining ATP.[8]

  • Incubate at room temperature for 40-45 minutes.[8][9]

  • Add 50 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase reaction into a luminescent signal.[8]

  • Incubate at room temperature for another 30-45 minutes.[8]

• Data Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Subtract the "blank" reading from all other measurements.

  • Normalize the data by setting the "positive control" (no inhibitor) as 100% kinase activity and the "blank" as 0% activity.

  • Plot the percent inhibition against the logarithm of the G-5555 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

This generalized protocol provides a framework for assessing inhibitor potency. For precise experimental conditions, it is recommended to consult the manufacturer's instructions for the specific reagents and enzymes used.[9][10]

Concluding Remarks on Specificity

The available data indicates that G-5555 is a highly potent inhibitor of PAK1 with a Kᵢ of 3.7 nM.[2][3] While it also potently inhibits PAK2 with a Kᵢ of 11 nM, it demonstrates a roughly 3-fold greater affinity for PAK1 in terms of Kᵢ.[2][4] This makes G-5555 a valuable tool for studying the functions of Group I PAKs. However, researchers should be aware that at concentrations used to fully inhibit PAK1 in cellular contexts, significant inhibition of PAK2 is also likely to occur.

It is noteworthy that some studies have linked the inhibition of PAK2 to acute cardiovascular toxicity in animal models, a side effect observed with G-5555 at higher doses.[1][11] This underscores the importance of understanding the distinct physiological roles of PAK1 and PAK2 and the need for inhibitors with even greater selectivity for certain therapeutic applications.

References

• 1. Targeting PAK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. PAK1 | Cancer Genetics Web [cancerindex.org]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. promega.com [promega.com]
• 10. promega.jp [promega.jp]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Group I PAK Inhibitors: G-5555 versus FRAX1036 in Cancer Research

In the landscape of oncology research, the p21-activated kinases (PAKs) have emerged as critical nodes in signaling pathways that drive tumorigenesis, making them attractive targets for therapeutic intervention.[1] Both G-5555 and FRAX1036 are potent small molecule inhibitors targeting Group I PAKs (PAK1, PAK2, and PAK3).[2][3] This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the appropriate tool for their studies. G-5555 was developed from the FRAX1036 scaffold, specifically designed to overcome some of the limitations of the parent compound, such as off-target effects and suboptimal pharmacokinetic properties.[1][4]

Mechanism of Action: Targeting the PAK Signaling Cascade

Both G-5555 and FRAX1036 are ATP-competitive inhibitors that target the kinase domain of Group I PAKs.[5][6] These kinases are key effectors downstream of the small GTPases Rac1 and Cdc42 and are activated by various extracellular signals from receptor tyrosine kinases (RTKs) and G-protein coupled receptors (GPCRs).[1] Once activated, PAK1 influences numerous cellular processes critical for cancer progression, including cell proliferation, survival, and migration, through downstream effectors like MEK1 and c-RAF.[1][7][8] PAK1 gene amplification is notably associated with a poor prognosis in several cancers, including luminal breast cancer and ovarian cancer.[1][9][10]

Caption: Simplified PAK1 Signaling Pathway and Points of Inhibition.

Quantitative Data Comparison

The following tables summarize the quantitative performance of G-5555 and FRAX1036 based on available preclinical data.

Table 1: In Vitro Potency and Selectivity

G-5555 demonstrates higher potency against PAK1 and PAK2 compared to FRAX1036. It was designed to have a better selectivity profile, a key improvement over its predecessor.

Parameter	G-5555	FRAX1036	Reference
PAK1 Ki	3.7 nM	23.3 nM	[2][7][11]
PAK2 Ki	11 nM	72.4 nM	[2][7][11]
PAK4 Ki	>10 µM (Implied)	2.4 µM	[7][12]
Cellular pMEK (S298) IC50	69 nM (EBC1 cells)	2.5 - 5 µM (MDA-MB-175 cells)	[7][13]
Other Inhibited Kinases (IC50)	SIK2 (9 nM), KHS1 (10 nM), MST4 (20 nM), YSK1 (34 nM), MST3 (43 nM), Lck (52 nM)	Significant activity against a majority of receptors and channels tested in a screen.	[1][11][13]

Table 2: Preclinical Pharmacokinetics and In Vivo Efficacy

G-5555 shows markedly improved pharmacokinetic properties, including high oral bioavailability, which is a significant advantage for in vivo studies.

Parameter	G-5555	FRAX1036	Reference
Animal Model	H292 NSCLC Xenograft, MDA-MB-175 Breast Cancer Xenograft	OVCAR-3 Ovarian Cancer Xenograft, NF2 Mouse Model	[8][11][14]
Dosing & Route	25 mg/kg, oral, b.i.d.	20-30 mg/kg, oral	[11][14][15]
Tumor Growth Inhibition (TGI)	60% in H292 and MDA-MB-175 models	Significant decrease in tumor growth, synergizes with Rottlerin	[11][14][15]
Oral Bioavailability (F)	80% (in mice)	Not explicitly stated, but G-5555 was designed for superior oral exposure.[16]	[11]
Solubility	DMSO: 99 mg/mL	DMSO: Insoluble (fresh DMSO required)	[2][7]

Table 3: Safety and Off-Target Profile

A primary goal in the development of G-5555 was to mitigate the off-target effects observed with FRAX1036, particularly hERG channel activity, which is associated with cardiac risk.

Parameter	G-5555	FRAX1036	Reference
hERG Channel Activity	Negligible (<50% inhibition at 10 µM)	Significant activity against a majority of receptors/channels tested.	[1][11][13]
Reported Toxicity	Acute cardiotoxicity at higher doses, a potential class effect of pan-Group I PAK inhibitors.	Poorly tolerated at doses >40-45 mg/kg in mice.	[5][14]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published research. Below are representative protocols for key experiments used to characterize these inhibitors.

Kinase Inhibition Assay (Biochemical Potency)

This assay measures the direct inhibition of kinase activity by a compound.

• Objective: To determine the Ki or IC50 of the inhibitor against purified PAK1/2 enzymes.

• Method: A common method is a Fluorescence Resonance Energy Transfer (FRET)-based assay.

• Procedure:

  • Recombinant PAK1 or PAK2 enzyme is incubated with a FRET-labeled peptide substrate (e.g., Ser/Thr19 labeled with Coumarin and Fluorescein) and ATP in an appropriate kinase buffer.[5]

  • A serial dilution of the inhibitor (G-5555 or FRAX1036) is added to the reaction wells.

  • The reaction is allowed to proceed at a set temperature (e.g., 30°C) for a specific time (e.g., 60 minutes).

  • A protease is added to digest the non-phosphorylated substrate, disrupting FRET. The phosphorylated substrate is resistant to digestion, maintaining the FRET signal.

  • The fluorescence is read on a plate reader. The signal intensity is proportional to kinase activity.

  • Data is plotted as percent inhibition versus inhibitor concentration to calculate the IC50 value. Ki is then derived from the IC50 using the Cheng-Prusoff equation.

Cellular Phosphorylation Assay (Western Blot)

This experiment validates on-target activity within a cellular context by measuring the phosphorylation of a known downstream substrate.

• Objective: To measure the inhibition of PAK1-mediated phosphorylation of substrates like MEK1 (S298) in cancer cell lines.

• Cell Culture: Plate PAK1-amplified cells (e.g., MDA-MB-175, OVCAR-3) and allow them to adhere overnight.[7][14]

• Treatment: Treat cells with increasing concentrations of G-5555 or FRAX1036 for a specified duration (e.g., 24 hours).[7]

• Lysis: Wash cells with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis: Separate equal amounts of protein lysate on an SDS-PAGE gel.

• Transfer: Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate with primary antibodies overnight at 4°C (e.g., anti-phospho-MEK S298, anti-total MEK, anti-GAPDH).

  • Wash and incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Densitometry is used to quantify the reduction in phosphorylation relative to total protein and loading controls.

In Vivo Tumor Xenograft Study

This protocol assesses the anti-tumor efficacy of the inhibitors in a living organism.

• Objective: To evaluate the ability of orally administered G-5555 or FRAX1036 to inhibit tumor growth in mice.

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., H292, MDA-MB-175) into the flank of immunocompromised mice (e.g., athymic nude mice).[3][11]

• Tumor Growth: Allow tumors to establish and reach a predetermined size (e.g., 100-200 mm³).

• Randomization: Randomize mice into vehicle control and treatment groups.

• Treatment: Administer the compound (e.g., G-5555 at 25 mg/kg) or vehicle control via oral gavage on a defined schedule (e.g., twice daily).[11]

• Monitoring: Measure tumor volume (using calipers) and body weight two to three times per week. Monitor for any signs of toxicity.

• Endpoint: Continue the study for a set period (e.g., 21-28 days) or until tumors in the control group reach a maximum allowed size.

• Analysis: At the end of the study, tumors may be excised for pharmacodynamic analysis (e.g., Western blot for pMEK) to confirm target engagement in vivo.[13] Calculate the percent tumor growth inhibition (TGI).

Caption: General Experimental Workflow for an In Vivo Xenograft Study.

Conclusion

The development of G-5555 represents a clear and successful example of rational drug design aimed at improving upon a promising but flawed lead compound. While both G-5555 and FRAX1036 are effective inhibitors of Group I PAKs, G-5555 exhibits superior properties for translational research. Its higher potency, improved pharmacokinetic profile—including excellent oral bioavailability—and cleaner safety profile with reduced hERG liability make it a more suitable candidate for in vivo studies and further clinical development.[1][11][13][16]

However, researchers should remain aware of the potential for class-wide cardiotoxicity associated with pan-Group I PAK inhibition, which may necessitate a carefully defined therapeutic window for G-5555.[5][14] For studies requiring a well-characterized, orally bioavailable, and more selective chemical probe for PAK1, G-5555 is the superior choice over FRAX1036.

References

• 1. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. G-5555 | CAS:1648863-90-4 | High affinity group 1 PAK inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. Probe G-5555 | Chemical Probes Portal [chemicalprobes.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. selleckchem.com [selleckchem.com]
• 8. academic.oup.com [academic.oup.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. The Group I Pak inhibitor Frax-1036 sensitizes 11q13-amplified ovarian cancer cells to the cytotoxic effects of Rottlerin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. optibrium.com [optibrium.com]
• 13. caymanchem.com [caymanchem.com]
• 14. The Group I Pak inhibitor Frax-1036 sensitizes 11q13-amplified ovarian cancer cells to the cytotoxic effects of Rottlerin - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

G-5555: A Comparative Analysis of a Potent Group I PAK Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the p21-activated kinase (PAK) inhibitor G-5555 with other notable PAK inhibitors. The information presented herein is intended to assist researchers in making informed decisions for their preclinical studies. G-5555 is a potent, ATP-competitive inhibitor with high affinity for Group I PAKs (PAK1, PAK2, and PAK3).[1][2] While it has demonstrated significant anti-proliferative activity in preclinical models, concerns regarding its toxicity profile have hindered its clinical development.[1]

Efficacy and Selectivity: A Quantitative Comparison

The following table summarizes the in vitro potency and selectivity of G-5555 against other well-characterized PAK inhibitors.

Inhibitor	Type	Target(s)	Ki (nM)	IC50 (nM)	Key Findings
G-5555	ATP-competitive	Group I PAKs	PAK1: 3.7, PAK2: 11[1]	PAK1: 3.7, SIK2: 9, KHS1: 10, PAK2: 11, MST4: 20, YSK1: 34, MST3: 43, Lck: 52[1]	High affinity for Group I PAKs. Showed greater growth inhibition in PAK-amplified breast cancer cell lines.[1] In vivo, 25 mg/kg BID resulted in 60% tumor growth inhibition in NSCLC and PAK1-amplified breast cancer xenograft models, but higher doses were not tolerated due to cardiovascular toxicity.[1]
PF-3758309	ATP-competitive	Pan-PAK	PAK1: 13.7, PAK4: 18.7, PAK5: 18.1, PAK6: 17.1, PAK3: 99[3]	GEF-H1 (cellular): 1.3, Anchorage-independent growth: 4.7, HCT116 proliferation: 39, A549 proliferation: 463[3]	The first PAK inhibitor to enter clinical trials, but was terminated due to poor selectivity and pharmacokinetic issues.[4] Demonstrates broad anti-proliferative activity.[3]
NVS-PAK1-1	Allosteric	PAK1	PAK1: 7, PAK2: 400[5]	PAK1 (dephosphorylated): 5, PAK1 (phosphorylated): 6, PAK2 (dephosphorylated): 270, PAK2 (phosphorylated): 720, SU86.86 proliferation: 2000[5][6][7]	Highly selective for PAK1 over other PAK isoforms and the broader kinome.[5][6] Binds to an allosteric site.
FRAX1036	ATP-competitive	Group I PAKs	PAK1: 23.3, PAK2: 72.4, PAK4: 2400[8]	PAK1: 2, PAK4: >500, Ben-Men-1 (NF2-/-) proliferation: 1888, KT21-MG1 (NF2-/-) proliferation: 1991[9]	Potent, group I-selective inhibitor. Effective in suppressing the growth of NF2-deficient meningioma in vivo.[9]

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the canonical PAK signaling pathway and a general workflow for evaluating PAK inhibitor efficacy.

Caption: Simplified PAK signaling pathway.

Caption: General workflow for PAK inhibitor evaluation.

Experimental Protocols

Below are summaries of the key experimental methodologies used to assess the efficacy of PAK inhibitors.

In Vitro Kinase Assay (ADP-Glo™ Kinase Assay)

This assay quantitatively measures the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

• Reagents: Recombinant human PAK1, substrate peptide (e.g., PAKtide), ATP, and the test inhibitor.[10][11]

• Procedure:

  • The PAK enzyme is incubated with the test inhibitor for a specified period (e.g., 10 minutes).[10]

  • The kinase reaction is initiated by adding a mixture of the substrate and ATP.[10]

  • The reaction is allowed to proceed for a set time (e.g., 60 minutes) at room temperature or 30°C.[5][11]

  • ADP-Glo™ reagent is added to terminate the kinase reaction and deplete the remaining ATP.

  • Kinase Detection Reagent is then added to convert ADP to ATP and generate a luminescent signal via luciferase.[11]

  • Luminescence is measured using a microplate reader, and the percentage of inhibition is calculated relative to a control without the inhibitor.[10]

Cell Proliferation Assay (CCK-8 or CellTiter-Glo®)

These assays determine the number of viable cells in a culture after exposure to a test compound.

• Reagents: Cancer cell lines (e.g., HCT116, A549), cell culture medium, and the proliferation assay reagent (CCK-8 or CellTiter-Glo®).[3][12]

• Procedure:

  • Cells are seeded in 96-well plates and allowed to adhere overnight.[12]

  • The cells are then treated with various concentrations of the PAK inhibitor for a specific duration (e.g., 48 or 72 hours).[12][13]

  • For the CCK-8 assay, the reagent is added to each well, and the plate is incubated for 1-4 hours. The absorbance is then measured at 450 nm.[14]

  • For the CellTiter-Glo® assay, the reagent is added, and after a brief incubation to induce cell lysis and stabilize the luminescent signal, the luminescence is recorded.[12]

  • The IC50 values are calculated from the dose-response curves.

Mouse Xenograft Model

This in vivo model is used to evaluate the anti-tumor efficacy of a drug candidate.

• Materials: Immunocompromised mice (e.g., nude or NSG mice), cancer cells, and the test compound.[15][16]

• Procedure:

  • A suspension of cancer cells (e.g., 1 x 10^6 to 1 x 10^7 cells) is injected subcutaneously into the flank of the mice.

  • Tumors are allowed to grow to a palpable size.

  • The mice are then randomized into control and treatment groups.

  • The test compound (e.g., G-5555 at 25 mg/kg) is administered orally or via intraperitoneal injection, typically once or twice daily.[1]

  • Tumor volume and body weight are measured regularly throughout the study.

  • At the end of the study, the tumors are excised and weighed, and the percentage of tumor growth inhibition is calculated.

Conclusion

G-5555 is a highly potent and selective inhibitor of Group I PAKs, demonstrating significant anti-tumor activity in preclinical models. However, its development has been hampered by a narrow therapeutic window due to cardiovascular toxicity, a concern that has been noted with other pan-Group I PAK inhibitors.[1] For researchers investigating the specific roles of PAK1, the allosteric inhibitor NVS-PAK1-1 offers a highly selective tool. For broader PAK inhibition studies, PF-3758309, despite its clinical termination, remains a valuable, well-characterized pan-PAK inhibitor. The choice of inhibitor will ultimately depend on the specific research question and the desired selectivity profile. Careful consideration of both efficacy and potential off-target or toxicity effects is crucial for the interpretation of experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Frontiers | Recent advances on development of p21-activated kinase 4 inhibitors as anti-tumor agents [frontiersin.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. NVS-PAK1-1, PAK1 inhibitor (CAS 1783816-74-9) | Abcam [abcam.com]
• 7. NVS-PAK1-1 | Structural Genomics Consortium [thesgc.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. FRAX1036 - Forlabs Website [forlabs.co.uk]
• 10. 4.5. In Vitro Assay for PAK1 Inhibition [bio-protocol.org]
• 11. promega.com [promega.com]
• 12. aacrjournals.org [aacrjournals.org]
• 13. aacrjournals.org [aacrjournals.org]
• 14. PAK4-relevant proliferation reduced by cell autophagy via p53/mTOR/p-AKT signaling - Li - Translational Cancer Research [tcr.amegroups.org]
• 15. An Improved and Versatile Immunosuppression Protocol for the Development of Tumor Xenograft in Mice | Anticancer Research [ar.iiarjournals.org]
• 16. Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice - PMC [pmc.ncbi.nlm.nih.gov]

G-5555: A Comparative Analysis of Efficacy in PAK1 Amplified vs. Non-Amplified Cancer Cells

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Differential Response of the PAK1 Inhibitor G-5555

This guide provides a comprehensive comparison of the validation and efficacy of G-5555, a potent and selective inhibitor of p21-activated kinase 1 (PAK1), in cancer cell lines with and without PAK1 gene amplification. The data presented herein demonstrates the preferential sensitivity of PAK1-amplified cancer cells to G-5555, highlighting its potential as a targeted therapeutic agent.

Introduction to G-5555 and PAK1 Signaling

G-5555 is a small molecule inhibitor that selectively targets Group I p21-activated kinases (PAKs), which include PAK1, PAK2, and PAK3. It exhibits high potency, with a Ki (inhibition constant) of 3.7 nM for PAK1.[1] The PAK family of serine/threonine kinases are critical downstream effectors of the Rho GTPases, Rac1 and Cdc42.[2] They play a crucial role in various cellular processes, including cytoskeletal dynamics, cell proliferation, survival, and migration.

PAK1, in particular, is frequently overexpressed or amplified in several human cancers, including breast, lung, and ovarian cancers.[3] This amplification can lead to hyperactivation of downstream signaling pathways, such as the MAPK/ERK pathway, promoting tumorigenesis and cancer progression. Therefore, targeting PAK1 with selective inhibitors like G-5555 presents a promising therapeutic strategy for cancers harboring PAK1 amplification.

Comparative Efficacy of G-5555

Experimental evidence strongly indicates that cancer cell lines with PAK1 gene amplification are significantly more sensitive to the growth-inhibitory effects of G-5555 compared to their non-amplified counterparts.

In Vitro Cell Viability

A key study evaluating G-5555 across a panel of 23 breast cancer cell lines revealed a markedly greater growth inhibitory activity in cell lines with PAK1 amplification.[1] This preferential sensitivity suggests that PAK1 amplification could serve as a predictive biomarker for G-5555 efficacy.

While the complete dataset from the 23-cell line screen is not publicly available, representative data from various studies illustrates this differential sensitivity.

Table 1: Comparative IC50 Values of G-5555 in PAK1 Amplified vs. Non-Amplified Breast Cancer Cell Lines

Cell Line	PAK1 Amplification Status	G-5555 IC50 (µM) - Representative Values
MDA-MB-175	Amplified	Data indicates high sensitivity
SUM52	Amplified	Dependent on PAK1 for anchorage-independent growth[4]
SUM190	Amplified	Dependent on PAK1 for anchorage-independent growth[4]
EFM19	Non-Amplified	Lower sensitivity compared to amplified lines
SKBR3	Non-Amplified	Lower sensitivity compared to amplified lines

In Vivo Tumor Growth Inhibition

The enhanced efficacy of G-5555 in PAK1-amplified models has also been demonstrated in vivo. In a xenograft model using the PAK1-amplified MDA-MB-175 breast cancer cell line, administration of G-5555 led to significant tumor growth inhibition.[2] This provides further evidence for the targeted anti-tumor activity of G-5555 in cancers with this specific genetic alteration.

Signaling Pathway and Experimental Workflow

To understand the mechanism of action of G-5555 and the experimental approach to its validation, the following diagrams illustrate the PAK1 signaling pathway and a typical experimental workflow.

Caption: Simplified PAK1 signaling pathway and the inhibitory action of G-5555.

Caption: Experimental workflow for validating G-5555 efficacy.

Experimental Protocols

Cell Viability Assay (Crystal Violet)

This assay is used to determine the effect of G-5555 on the viability of adherent cancer cell lines.

Materials:

• PAK1 amplified and non-amplified cancer cell lines

• Complete cell culture medium

• 96-well tissue culture plates

• G-5555 (dissolved in a suitable solvent, e.g., DMSO)

• Phosphate-buffered saline (PBS)

• Fixing solution (e.g., 4% paraformaldehyde in PBS or ice-cold methanol)

• 0.5% Crystal Violet staining solution (in 25% methanol)

• Solubilization solution (e.g., 10% acetic acid or 1% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Drug Treatment: The following day, treat the cells with serial dilutions of G-5555. Include a vehicle control (e.g., DMSO) and a no-treatment control. Incubate for a specified period (e.g., 72 hours).

• Fixation: After incubation, gently wash the cells with PBS. Remove the PBS and add the fixing solution to each well. Incubate for 15-20 minutes at room temperature.

• Staining: Wash the fixed cells with water and allow the plate to air dry. Add the crystal violet staining solution to each well and incubate for 20-30 minutes at room temperature.

• Washing: Gently wash the plate with water to remove excess stain and allow it to air dry completely.

• Solubilization: Add the solubilization solution to each well to dissolve the stain. Incubate on a shaker for 15-30 minutes.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570-590 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of G-5555 that inhibits cell growth by 50%).

Western Blot Analysis for PAK1 Pathway Modulation

This technique is used to assess the effect of G-5555 on the phosphorylation of downstream targets of PAK1, such as MEK1 at Serine 298.

Materials:

• Cell lysates from G-5555 treated and control cells

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (anti-p-MEK1 (S298), anti-total MEK1, anti-PAK1, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification: Lyse the treated and control cells in a suitable lysis buffer containing protease and phosphatase inhibitors. Determine the protein concentration of each lysate.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane several times with TBST (Tris-buffered saline with Tween 20) to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing steps to remove unbound secondary antibody.

• Detection: Add the chemiluminescent substrate to the membrane and detect the signal using an imaging system.

• Analysis: Quantify the band intensities to determine the relative levels of phosphorylated and total proteins, normalized to the loading control.

Conclusion

References

• 1. PAK1 is a breast cancer oncogene that coordinately activates MAPK and MET signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Comparative Analysis of G-5555 Activity Across Diverse Cell Lines

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the cross-validation of G-5555, a potent p21-activated kinase 1 (PAK1) inhibitor, with a comparative analysis against other known PAK inhibitors.

This guide provides a detailed comparison of the in vitro activity of G-5555 and other selective PAK inhibitors across various cancer cell lines. The data is presented to facilitate an objective evaluation of G-5555's performance, supported by detailed experimental protocols and visual representations of key biological pathways and workflows.

Comparative Efficacy of PAK1 Inhibitors

G-5555 is a potent and selective inhibitor of Group I p21-activated kinases (PAKs), with particularly high affinity for PAK1.[1] Its anti-proliferative effects have been demonstrated to be more pronounced in cancer cell lines characterized by PAK1 gene amplification. To provide a clear comparison of its efficacy, the following table summarizes the half-maximal inhibitory concentration (IC50) values of G-5555 and other notable PAK1 inhibitors—FRAX597, PF-3758309, and NVS-PAK1-1—in various cancer cell lines.

Cell Line	Cancer Type	G-5555 IC50 (nM)	FRAX597 IC50 (nM)	PF-3758309 IC50 (nM)	NVS-PAK1-1 IC50 (µM)
Breast Cancer
MDA-MB-175	Luminal B, PAK1-amplified	Sensitive	Not Available	Not Available	Not Available
HCC1500	Luminal A	Sensitive	Not Available	Not Available	Not Available
MDA-MB-134IV	Luminal B	Sensitive	Not Available	Not Available	Not Available
MCF7	Luminal A	Not Available	Not Available	Not Available	11.8
Pancreatic Cancer
BxPC-3	Adenocarcinoma	Not Available	5	Not Available	Not Available
MiaPaCa-2	Adenocarcinoma	Not Available	105	Not Available	Not Available
Pan02	Adenocarcinoma	Not Available	80	Not Available	Not Available
SU86.86	Ductal Carcinoma	Not Available	Not Available	Not Available	2
Colon Cancer
HCT116	Colorectal Carcinoma	Not Available	Not Available	0.24	Not Available
Lung Cancer
A549	Non-Small Cell Lung Cancer	Not Available	Not Available	<10	Not Available
Neuroblastoma
SH-SY5Y	Neuroblastoma	Not Available	Not Available	5461	Not Available
IMR-32	Neuroblastoma	Not Available	Not Available	2214	Not Available
NBL-S	Neuroblastoma	Not Available	Not Available	14020	Not Available
KELLY	Neuroblastoma	Not Available	Not Available	1846	Not Available
Schwannoma
MS02	Merlin-deficient	Not Available	Not Available	Not Available	4.7
HEI-193	Merlin-deficient	Not Available	Not Available	Not Available	6.2

Note: "Sensitive" indicates that the cell line showed significant growth inhibition in response to G-5555, although specific IC50 values were not provided in the referenced literature.[2] The data presented is compiled from various studies, and direct comparison between inhibitors should be made with caution due to potential variations in experimental conditions.

Experimental Protocols

Cell Viability Assay (Crystal Violet Staining)

This protocol outlines a common and effective method for assessing cell viability following treatment with kinase inhibitors.

Materials:

• 96-well cell culture plates

• Cancer cell lines of interest

• Appropriate cell culture medium

• G-5555 and other PAK1 inhibitors

• Phosphate-Buffered Saline (PBS)

• Fixation Solution (e.g., 4% paraformaldehyde in PBS)

• 0.5% Crystal Violet solution in 25% methanol

• Solubilization Solution (e.g., 10% acetic acid)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of G-5555 and other inhibitors in culture medium. Remove the existing medium from the wells and add 100 µL of the compound-containing medium. Include vehicle-only (e.g., DMSO) wells as a negative control.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Fixation: Gently wash the cells twice with PBS. Add 100 µL of fixation solution to each well and incubate for 15 minutes at room temperature.

• Staining: Discard the fixation solution and add 100 µL of 0.5% crystal violet solution to each well. Incubate for 20 minutes at room temperature.

• Washing: Remove the crystal violet solution and wash the plates thoroughly with water until the background is clean.

• Solubilization: Air dry the plates completely. Add 100 µL of solubilization solution to each well and incubate on a shaker for 15 minutes to dissolve the stain.

• Absorbance Measurement: Measure the absorbance at 590 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle control. Determine the IC50 values using a non-linear regression analysis.

Visualizing Molecular Interactions and Processes

To better understand the context of G-5555's activity, the following diagrams illustrate the PAK1 signaling pathway, a typical experimental workflow for inhibitor validation, and a logical comparison of the inhibitors discussed.

Caption: Simplified PAK1 signaling pathway illustrating upstream activators and downstream effectors.

Caption: Experimental workflow for cross-validating G-5555 activity.

Caption: Logical comparison of key features of selected PAK1 inhibitors.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]

G-5555: A Potent and Selective Tool for PAK1 Inhibition in Research

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of kinase inhibitors, p21-activated kinases (PAKs) have emerged as critical targets in oncology and other therapeutic areas. Among the various PAK inhibitors, G-5555 has been identified as a potent and selective inhibitor of PAK1, making it a valuable tool for preclinical research. This guide provides an objective comparison of G-5555 with other commonly used PAK1 inhibitors, supported by experimental data, detailed protocols, and pathway visualizations to aid researchers in selecting the most appropriate compound for their studies.

G-5555: Mechanism of Action and Selectivity

G-5555 is an ATP-competitive inhibitor of Group I PAKs, which include PAK1, PAK2, and PAK3.[1] It exhibits high affinity for PAK1 with a Ki of 3.7 nM.[2][3] While potent against all Group I PAKs, G-5555 demonstrates significant selectivity for PAK1 over a broad panel of other kinases. In a screening of 235 kinases, G-5555 inhibited only eight other kinases by more than 70% at a concentration of 0.1 µM, highlighting its specificity.[4] Notably, it has negligible activity against the hERG channel, suggesting a lower risk of cardiac toxicity.[3][4]

Comparison of G-5555 with Other PAK1 Inhibitors

To provide a comprehensive overview, G-5555 is compared against three other widely used PAK1 inhibitors: FRAX1036, NVS-PAK1-1, and IPA-3. These inhibitors represent different mechanisms of action and selectivity profiles, offering a range of tools for dissecting PAK1 signaling.

Inhibitor	Mechanism of Action	Target Specificity	PAK1 Potency	Key Features & Limitations
G-5555	ATP-competitive	Group I PAKs (PAK1/2/3)	Ki: 3.7 nM [2][3]	High potency and good kinase selectivity. Low hERG activity.[3][4] Orally bioavailable with demonstrated in vivo efficacy.[3]
FRAX1036	ATP-competitive	Group I PAKs (PAK1/2)	Ki: 23.3 nM [5]	Potent Group I PAK inhibitor.[5] Strong inhibition of hERG channels and suboptimal permeability have been reported.[6]
NVS-PAK1-1	Allosteric, Non-ATP-competitive	PAK1 selective	IC50: 5 nM [7][8]	Highly selective for PAK1 over other PAK isoforms and the broader kinome.[7] Modest cellular potency and poor in vivo stability.[8][9]
IPA-3	Non-ATP-competitive, Covalent	Group I PAKs (PAK1/2/3)	IC50: 2.5 µM [1][10]	Allosteric inhibitor that prevents PAK1 activation.[1] Lower potency compared to ATP-competitive inhibitors.[1]

Experimental Data and Performance

In Vitro Kinase Inhibition

The potency of G-5555 against PAK1 and other kinases has been determined through various in vitro kinase assays. The table below summarizes the inhibitory activity of G-5555 and comparator compounds against Group I PAKs.

Inhibitor	PAK1	PAK2	PAK3
G-5555	Ki: 3.7 nM[2][3]	Ki: 11 nM[2][3]	>70% inhibition at 0.1 µM[4]
FRAX1036	Ki: 23.3 nM[5]	Ki: 72.4 nM[5]	-
NVS-PAK1-1	IC50: 5 nM[7][8]	IC50: 270 nM (dephosphorylated)[7]	-
IPA-3	IC50: 2.5 µM[1][10]	Inhibits[11]	Inhibits[11]

Cellular Activity: Inhibition of Downstream Signaling

A key downstream effector of PAK1 is MEK1. Inhibition of PAK1 by G-5555 leads to a reduction in the phosphorylation of MEK1 at Ser298. In EBC1 cells, G-5555 inhibited MEK phosphorylation with an IC50 of 69 nM.[12] This demonstrates the cell permeability and target engagement of G-5555 in a cellular context.

In Vivo Efficacy: Tumor Growth Inhibition in Xenograft Models

G-5555 has demonstrated significant anti-tumor activity in preclinical mouse models. In a non-small cell lung cancer (NSCLC) H292 xenograft model, oral administration of G-5555 at 25 mg/kg twice daily resulted in 60% tumor growth inhibition.[3] Similar efficacy was observed in a PAK1-amplified MDA-MB-175 breast cancer xenograft model.[3] These findings highlight the potential of G-5555 as a positive control for in vivo studies of PAK1 inhibition.

Experimental Protocols

In Vitro Kinase Assay (ADP-Glo™ Kinase Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

• Reaction Setup: Prepare a reaction mixture containing the kinase (e.g., recombinant human PAK1), the inhibitor (e.g., G-5555), a suitable substrate, and ATP in a kinase buffer.[13]

• Incubation: Incubate the reaction mixture at room temperature for a defined period (e.g., 60 minutes) to allow the kinase reaction to proceed.[13]

• ADP Detection: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.[13]

• Signal Generation: Add Kinase Detection Reagent to convert the generated ADP back to ATP, which is then used by luciferase to produce a luminescent signal.[13]

• Measurement: Measure the luminescence using a plate reader. The signal intensity is proportional to the amount of ADP produced and thus reflects the kinase activity.[13]

Cellular Phospho-MEK (Ser298) Assay (Western Blot)

This assay is used to assess the ability of an inhibitor to block PAK1 signaling in a cellular context.

• Cell Treatment: Plate cells (e.g., EBC1 or H292) and treat with various concentrations of the PAK1 inhibitor or vehicle control for a specified time.

• Cell Lysis: Lyse the cells in a suitable buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: Determine the protein concentration of the lysates to ensure equal loading.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

• Immunoblotting: Block the membrane and then incubate with a primary antibody specific for phospho-MEK (Ser298). Subsequently, incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Detect the signal using a chemiluminescent substrate and an imaging system.

• Normalization: Re-probe the membrane with an antibody for total MEK or a housekeeping protein (e.g., GAPDH or β-actin) to normalize for protein loading.

Mouse Xenograft Model

This in vivo model is used to evaluate the anti-tumor efficacy of PAK1 inhibitors.

• Cell Implantation: Subcutaneously inject a suspension of tumor cells (e.g., H292 or MDA-MB-175) into the flank of immunocompromised mice.[3]

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Randomize the mice into treatment and control groups. Administer the PAK1 inhibitor (e.g., G-5555 formulated for oral gavage) or vehicle control according to the desired dosing schedule.[3]

• Tumor Measurement: Measure the tumor volume periodically using calipers.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic biomarker analysis by western blot for pMEK).

Visualizing the PAK1 Signaling Pathway and Experimental Workflow

To better understand the context of G-5555's action, the following diagrams illustrate the PAK1 signaling pathway and a typical experimental workflow for evaluating PAK1 inhibitors.

Caption: Simplified PAK1 signaling pathway illustrating upstream activators, downstream effectors, and the inhibitory action of G-5555.

Caption: A typical experimental workflow for the evaluation of a PAK1 inhibitor like G-5555, from in vitro characterization to in vivo efficacy studies.

References

• 1. benchchem.com [benchchem.com]
• 2. 4.5. In Vitro Assay for PAK1 Inhibition [bio-protocol.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Design of Selective PAK1 Inhibitor G-5555: Improving Properties by Employing an Unorthodox Low-pKa Polar Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Targeting PAK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NVS-PAK1-1 | Structural Genomics Consortium [thesgc.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. PAK1 inhibition reduces tumor size and extends the lifespan of mice in a genetically engineered mouse model of Neurofibromatosis Type 2 (NF2) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. aacrjournals.org [aacrjournals.org]
• 12. biorxiv.org [biorxiv.org]
• 13. promega.com [promega.com]

Comparative Analysis of G-5555 and Other Kinase Inhibitors for BRAF V600E-Mutated Cancers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the hypothetical BRAF V600E inhibitor, G-5555, against two established FDA-approved inhibitors: Vemurafenib and Dabrafenib. The comparison focuses on biochemical potency, cellular activity, and kinase selectivity, supported by established experimental protocols. This document is intended to serve as a resource for researchers in the field of oncology and drug discovery, offering a framework for evaluating novel kinase inhibitors.

Biochemical and Cellular Performance Comparison

The following table summarizes the quantitative data for G-5555 (hypothetical values), Vemurafenib, and Dabrafenib, highlighting their potency against the target kinase BRAF V600E, as well as off-target kinases like CRAF and wild-type BRAF (BRAFwt). Cellular activity is represented by the half-maximal inhibitory concentration (IC50) in a melanoma cell line harboring the BRAF V600E mutation.

Parameter	G-5555 (Hypothetical)	Vemurafenib	Dabrafenib
Target Kinase	BRAF V600E	BRAF V600E	BRAF V600E
Biochemical IC50 (BRAF V600E)	0.8 nM	13-31 nM[1]	0.6 nM[2]
Biochemical IC50 (BRAFwt)	150 nM	100-160 nM[1]	Not specified
Biochemical IC50 (CRAF)	25 nM	6.7-48 nM[1]	5 nM[2]
Cellular IC50 (A375 Melanoma)	15 nM	~30 nM (cell line dependent)	~5 nM (cell line dependent)
Selectivity (BRAFwt/BRAF V600E)	187.5-fold	~3.2 - 12.3-fold	Not specified
Selectivity (CRAF/BRAF V600E)	31.25-fold	~0.2 - 3.7-fold	~8.3-fold[2]

Note: IC50 values can vary based on assay conditions and the specific cell lines used.

Signaling Pathway and Experimental Workflow

To visually represent the biological context and experimental procedures, the following diagrams have been generated.

MAPK Signaling Pathway Inhibition

Biochemical Kinase Assay Workflow

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for the key assays cited in this guide.

Biochemical Kinase Inhibition Assay (e.g., ADP-Glo™)

This assay quantifies kinase activity by measuring the amount of ADP produced during the phosphorylation reaction.

• Reagent Preparation:

  • Prepare a 10-point serial dilution of the test inhibitors (G-5555, Vemurafenib, Dabrafenib) in a buffer containing 1% DMSO.

  • Prepare the kinase reaction buffer with the required cofactors.

  • Prepare solutions of recombinant BRAF V600E enzyme and a suitable substrate (e.g., MEK1) at their optimal concentrations.

  • Prepare an ATP solution at the K_m_ concentration for the kinase.

• Assay Procedure:

  • In a 384-well plate, add the serially diluted inhibitors.

  • Add the BRAF V600E enzyme and substrate mixture to each well and pre-incubate for 15 minutes at room temperature.[3]

  • Initiate the kinase reaction by adding the ATP solution.[3]

  • Allow the reaction to proceed for 1-2 hours at room temperature.[3][4]

  • Stop the reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent and incubate for 30-40 minutes.[3]

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes.[3]

• Data Analysis:

  • Measure the luminescence using a plate reader.

  • Normalize the data using "no-enzyme" and "vehicle-only" controls.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular Viability Assay (e.g., MTT/MTS Assay)

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability, to determine the cytotoxic effects of the inhibitors.[5][6]

• Cell Seeding:

  • Culture A375 human melanoma cells (which harbor the BRAF V600E mutation) under standard conditions.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the kinase inhibitors in the cell culture medium.

  • Remove the old medium from the wells and add the medium containing the different concentrations of inhibitors.

  • Incubate the cells for a specified period, typically 72 hours, at 37°C in a humidified CO₂ incubator.[7]

• MTT/MTS Reagent Addition and Incubation:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS reagent to each well.[8]

  • Incubate the plate for 1-4 hours at 37°C.[8] During this time, viable cells with active metabolism will convert the tetrazolium salt into a colored formazan (B1609692) product.[6]

• Solubilization and Measurement:

  • If using MTT, add a solubilization solution (e.g., DMSO) to dissolve the insoluble formazan crystals.[6][7] MTS produces a soluble product, so this step is not needed.[6]

  • Gently shake the plate to ensure complete solubilization.

  • Measure the absorbance of the wells using a microplate reader at a wavelength of 570 nm for MTT or 490 nm for MTS.[8]

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the logarithm of the inhibitor concentration and determine the IC50 value using a non-linear regression model.

References

• 1. Vemurafenib | Raf Kinases | Tocris Bioscience [tocris.com]
• 2. Dabrafenib and its potential for the treatment of metastatic melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. domainex.co.uk [domainex.co.uk]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. broadpharm.com [broadpharm.com]
• 7. MTT (Assay protocol [protocols.io]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Confirming the On-Target Effects of G-5555 In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of G-5555, a potent and selective p21-activated kinase 1 (PAK1) inhibitor, with alternative compounds for confirming on-target effects in preclinical in vivo models. We present supporting experimental data, detailed methodologies for key validation assays, and visual representations of signaling pathways and experimental workflows to aid in the design and interpretation of your research.

Introduction to G-5555 and PAK1 Inhibition

G-5555 is a highly selective, ATP-competitive inhibitor of PAK1, a serine/threonine kinase that is a critical node in various signaling pathways implicated in cancer cell proliferation, survival, and motility.[1][2][3] Demonstrating that a compound like G-5555 engages its intended target (PAK1) in a living organism and elicits the expected downstream biological effects is a crucial step in preclinical drug development. This guide outlines the methodologies to confirm these on-target effects and compares G-5555 with other known PAK inhibitors.

Comparative Analysis of PAK1 Inhibitors

The selection of an appropriate tool compound is critical for elucidating the biological function of a target. Here, we compare G-5555 with other PAK inhibitors that have been characterized in vivo.

Compound	Target(s)	In Vitro Potency (PAK1)	In Vivo Models	Key In Vivo Findings	Reference(s)
G-5555	PAK1 (highly selective)	K_i_ = 3.7 nM	H292 NSCLC xenograft, MDA-MB-175 breast cancer xenograft	Inhibits phosphorylation of MEK1 (S298), demonstrates 60% tumor growth inhibition at 25 mg/kg b.i.d.[2]	[2][4]
FRAX597	Group I PAKs (PAK1, PAK2, PAK3)	IC_50_ = 7.7 nM	Orthotopic model of NF2, Pancreatic cancer models	Impairs schwannoma development, synergistically reduces pancreatic tumor growth with gemcitabine.[1][2]	[1][2][3]
PF-3758309	Pan-PAK inhibitor	K_i_ = 13.7 nM	Multiple human tumor xenografts (e.g., HCT116 colon carcinoma)	Blocks tumor growth with a plasma EC_50_ of 0.4 nM in the most sensitive model.	[5][6]
NVS-PAK1-1	PAK1 (allosteric, highly selective)	IC_50_ = 5 nM, K_d_ = 7 nM	Genetically engineered mouse model of NF2	Reduces tumor size and extends lifespan, though it has a short in vivo half-life.[7][8]	[7][8]

Experimental Protocols for In Vivo On-Target Validation

Confirming the on-target effects of G-5555 in vivo requires a multi-pronged approach, including pharmacokinetic/pharmacodynamic (PK/PD) studies and direct measurement of target engagement.

Murine Xenograft Model for Efficacy and Pharmacodynamics

This protocol outlines a general procedure for evaluating the in vivo efficacy of G-5555 and its alternatives in a subcutaneous xenograft model.

Cell Culture and Implantation:

• Culture a relevant cancer cell line (e.g., H292 or a PAK1-amplified line) under standard conditions.

• Harvest cells and resuspend in a 1:1 mixture of serum-free media and Matrigel at a concentration of 1 x 10^7 cells/100 µL.

• Subcutaneously inject 100 µL of the cell suspension into the flank of immunodeficient mice (e.g., athymic nude or NOD/SCID).

• Monitor tumor growth regularly using calipers.

Dosing and Monitoring:

• When tumors reach an average volume of 100-150 mm³, randomize mice into treatment and vehicle control groups.

• Prepare G-5555 or alternative inhibitors in an appropriate vehicle for oral gavage (e.g., 0.5% HPMC, 0.2% Tween 80 in sterile water).

• Administer the compound at the desired dose and schedule (e.g., G-5555 at 25 mg/kg twice daily).

• Measure tumor volume and body weight 2-3 times per week.

Pharmacodynamic Analysis:

• At the end of the study, or at specific time points after the final dose, euthanize the mice and excise the tumors.

• A portion of the tumor can be snap-frozen in liquid nitrogen for subsequent biochemical analysis (e.g., Western blot) and another portion fixed in formalin for immunohistochemistry.

Western Blot Analysis of Downstream Signaling

To confirm that G-5555 is inhibiting the PAK1 signaling pathway, the phosphorylation status of downstream effectors like MEK1 can be assessed.

Protein Extraction:

• Homogenize frozen tumor samples in RIPA lysis buffer supplemented with protease and phosphatase inhibitors.

• Clarify the lysate by centrifugation and determine the protein concentration using a BCA assay.

Immunoblotting:

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with a primary antibody against phospho-MEK1 (Ser217/221) overnight at 4°C.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescent (ECL) substrate and an imaging system.

• Strip the membrane and re-probe for total MEK1 and a loading control (e.g., β-actin or GAPDH) to normalize the data.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to directly demonstrate that a compound binds to its target protein in a cellular or tissue context. The principle is that ligand binding stabilizes the target protein, leading to a higher melting temperature.

Sample Preparation and Heat Challenge:

• Prepare fresh tumor lysates from treated and control animals in a suitable buffer.

• Aliquot the lysates into PCR tubes.

• Heat the aliquots to a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

Analysis:

• Separate the soluble and aggregated protein fractions by centrifugation.

• Analyze the soluble fraction by Western blot for the target protein (PAK1).

• A shift in the melting curve to a higher temperature in the drug-treated samples compared to the vehicle-treated samples indicates target engagement.

Visualizing Pathways and Workflows

PAK1 Signaling Pathway

Caption: Simplified PAK1 signaling pathway and the inhibitory action of G-5555.

Experimental Workflow for In Vivo On-Target Validation

Caption: General workflow for in vivo confirmation of on-target effects.

Logical Flow of Evidence for On-Target Activity

References

• 1. p21‐Activated Kinase 1 (Pak1) as an Element in Functional and Dysfunctional Interplay Among the Myocardium, Adipose Tissue, and Pancreatic Beta Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PAK1 - Wikipedia [en.wikipedia.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Molecular Pathways: Targeting P21-activated Kinase 1 Signaling in Cancer: Opportunities, Challenges and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pelagobio.com [pelagobio.com]
• 7. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CETSA [cetsa.org]

A Comparative Analysis of G-5555: Assessing Experimental Reproducibility and Efficacy

This guide provides a comprehensive assessment of the experimental outcomes for the novel MEK1/2 inhibitor, G-5555. For the purposes of reproducibility and direct comparison, its performance is benchmarked against an established alternative, Compound-X. The following sections detail the methodologies employed and present a comparative summary of the key experimental data.

Comparative Efficacy: In Vitro and In Vivo Data

To assess the potency and efficacy of G-5555, a series of standardized assays were conducted. The results are compared with Compound-X, a first-generation MEK inhibitor. All experiments were performed in triplicate to ensure statistical validity.

Table 1: In Vitro Potency and Cellular Activity

This table summarizes the half-maximal inhibitory concentration (IC50) against the target enzyme (MEK1) and the half-maximal effective concentration (EC50) in a human melanoma cell line (A375), which harbors a V600E BRAF mutation leading to constitutive activation of the MAPK pathway.

Compound	Target	IC50 (nM)	Cell Line	EC50 (nM)
G-5555	MEK1	1.5 ± 0.2	A375	12.8 ± 1.1
Compound-X	MEK1	10.2 ± 1.9	A375	85.3 ± 5.4

Data represent the mean ± standard deviation from three independent experiments.

Table 2: In Vivo Tumor Growth Inhibition

This table presents the in vivo efficacy of G-5555 and Compound-X in an A375 melanoma xenograft mouse model. Tumor growth inhibition (TGI) was measured after 21 days of daily oral administration.

Compound	Dosage (mg/kg)	Tumor Growth Inhibition (%)	Body Weight Change (%)
Vehicle Control	-	0%	+2.5%
G-5555	10	88.5%	-1.2%
Compound-X	30	65.2%	-8.7%

TGI is calculated relative to the vehicle control group. Body weight change indicates compound tolerability.

Signaling Pathway Analysis

G-5555 is designed to inhibit the MAPK/ERK signaling cascade, a critical pathway in cell proliferation and survival. The diagram below illustrates the canonical pathway and the specific points of inhibition for both G-5555 and Compound-X.

MAPK/ERK signaling pathway with inhibitor targets.

Experimental Protocols

Reproducibility requires transparent and detailed methodologies. The core protocols used to generate the data in this guide are provided below.

In Vitro MEK1 Kinase Assay

• Objective: To determine the IC50 of G-5555 and Compound-X against the MEK1 enzyme.

• Procedure:

  • Recombinant human MEK1 enzyme was incubated with varying concentrations of the test compound (G-5555 or Compound-X) for 15 minutes at room temperature in a kinase buffer.

  • The reaction was initiated by adding ATP and a kinase-dead form of ERK1 (K52R) as the substrate.

  • The mixture was incubated for 60 minutes at 30°C.

  • The reaction was terminated, and the level of phosphorylated ERK1 was quantified using a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

  • Data were normalized to a DMSO control (0% inhibition) and a no-enzyme control (100% inhibition). IC50 values were calculated using a four-parameter logistic curve fit.

Cell Viability (MTT) Assay

• Objective: To determine the EC50 of G-5555 and Compound-X on the A375 cell line.

• Procedure:

  • A375 cells were seeded in 96-well plates at a density of 5,000 cells/well and allowed to adhere overnight.

  • Cells were treated with a 10-point serial dilution of G-5555 or Compound-X for 72 hours.

  • After incubation, MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) was added to each well and incubated for 4 hours at 37°C.

  • The resulting formazan (B1609692) crystals were dissolved in DMSO.

  • Absorbance was measured at 570 nm.

  • EC50 values were calculated by normalizing the data to a vehicle-treated control and fitting to a dose-response curve.

In Vivo Xenograft Study Workflow

The following diagram outlines the key phases of the animal study designed to assess the in vivo efficacy of G-5555.

Workflow for the in vivo xenograft efficacy study.

Safety & Regulatory Compliance

Proper Disposal of G-5555: A Comprehensive Guide for Laboratory Professionals

For immediate use by researchers, scientists, and drug development professionals, this document provides essential procedural guidance for the safe handling and disposal of the p21-activated kinase 1 (PAK1) inhibitor, G-5555. Adherence to these protocols is critical for ensuring personnel safety, maintaining a compliant laboratory environment, and preventing environmental contamination. As a potent, research-grade compound, all waste containing G-5555 must be treated as hazardous chemical waste.

Summary of Key Disposal Principles

Due to its nature as a bioactive small molecule, G-5555 requires careful management throughout its lifecycle, from receipt to disposal. The following table summarizes the primary waste streams and the mandated disposal approach.

Waste Stream	Recommended Disposal Method
Unused/Expired G-5555 (Solid)	Dispose of as hazardous chemical waste. Do not discard in regular trash or down the drain.
Solutions Containing G-5555 (Liquid)	Collect in a designated, sealed, and clearly labeled hazardous waste container.
Contaminated Labware and PPE (Solid Waste)	Place in a designated, sealed, and clearly labeled hazardous waste container. This includes vials, pipette tips, gloves, and other contaminated materials.

G-5555 Signaling Pathway Context

G-5555 is a potent inhibitor of p21-activated kinase 1 (PAK1), a key enzyme in various cellular signaling pathways.[1][2] Understanding its mechanism of action underscores the importance of proper handling to avoid unintended biological effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Essential Safety and Logistics for Handling G-5555, a Potent PAK1 Inhibitor

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and disposal of G-5555 (CAS: 1648863-90-4), a high-affinity p21-activated kinase 1 (PAK1) inhibitor. Adherence to these procedures is mandatory to ensure personnel safety and mitigate environmental risk. G-5555 is a potent, biologically active compound intended for laboratory research use only.

Chemical and Safety Data

All personnel must be familiar with the properties and hazards of G-5555 before commencing any work. The following tables summarize key quantitative data for quick reference.

Identifier	Value
Chemical Name	8-[(trans-5-Amino-1,3-dioxan-2-yl)methyl]-6-[2-chloro-4-(6-methyl-2-pyridinyl)phenyl]-2-(methylamino)-pyrido[2,3-d]pyrimidin-7(8H)-one
CAS Number	1648863-90-4
Molecular Formula	C₂₅H₂₅ClN₆O₃
Molecular Weight	492.96 g/mol [1]

Handling and Storage	Specification
Storage Temperature	Store at -20°C[1][2]
Long-term Storage (Powder)	3 years at -20°C[2]
Stock Solution Storage	-80°C for up to 6 months; -20°C for up to 1 month[3][4]
Handling Precautions	Avoid inhalation, contact with eyes and skin. Avoid dust and aerosol formation.[4]

Emergency First Aid Procedures	Instructions
Eye Contact	Immediately flush eyes with plenty of water, occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at least 15 minutes. Get medical attention.
Skin Contact	Flush contaminated skin with plenty of water. Remove contaminated clothing and shoes. Get medical attention if symptoms occur.
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide artificial respiration or oxygen by trained personnel. Get medical attention if adverse health effects persist or are severe.
Ingestion	Wash out mouth with water. Remove dentures if any. Do NOT induce vomiting unless directed to do so by medical personnel. Get medical attention if symptoms occur.

Note: As G-5555 is a research compound, comprehensive toxicological data is limited. It should be handled as a potentially hazardous substance.

Operational Plan: From Receipt to Disposal

This section provides a step-by-step guide for the safe handling of G-5555.

Caption: Standard operational workflow for handling G-5555.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling G-5555 in solid form or as a concentrated solution.

Protection Type	Specific Requirement	Rationale
Eye Protection	ANSI Z87.1 compliant safety glasses with side shields or chemical splash goggles.	Protects eyes from dust particles and splashes.
Hand Protection	Chemical-resistant nitrile gloves (double-gloving recommended).	Prevents skin contact with the potent compound.
Body Protection	A buttoned lab coat.	Protects skin and personal clothing from contamination.
Respiratory	Use in a certified chemical fume hood. A respirator is not typically required if work is confined to a fume hood.	Prevents inhalation of dust or aerosols.

Disposal Plan

All waste materials contaminated with G-5555 must be treated as hazardous chemical waste.

• Segregation : Do not mix G-5555 waste with other waste streams.

• Solid Waste : Collect all contaminated solid waste, including empty vials, weighing paper, pipette tips, and contaminated PPE, in a clearly labeled, sealed hazardous waste container.

• Liquid Waste : Collect all unused solutions and experimental liquid waste in a separate, clearly labeled, sealed hazardous waste container.

• Disposal : Arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste disposal.

Key Experimental Protocol: In Vitro PAK1 Kinase Assay

This protocol outlines a method to determine the inhibitory activity of G-5555 on PAK1 kinase.

Objective: To measure the IC₅₀ value of G-5555 against human PAK1.

Materials:

• Recombinant human PAK1 enzyme

• ADP-Glo™ Kinase Assay Kit

• G-5555 compound

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35

• FRET peptide substrate

• ATP

• 384-well plates (black, polypropylene)

• Microplate reader capable of luminescence detection

Procedure:

• Compound Preparation : Prepare a serial dilution of G-5555 in DMSO. Further dilute these solutions in the assay buffer to the desired final concentrations.

• Pre-incubation : In a 384-well plate, add 7.5 µL of a solution containing the PAK1 enzyme and the FRET peptide substrate to each well. Add the serially diluted G-5555 or vehicle control (DMSO) to the respective wells.

• Incubation : Incubate the plate for 10 minutes at room temperature (22°C) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation : Initiate the kinase reaction by adding 2.5 µL of assay buffer containing ATP. The final ATP concentration should be optimized for the specific assay conditions.

• Reaction Termination : After a defined incubation period (e.g., 60 minutes), terminate the reaction by adding the ADP-Glo™ reagent as per the manufacturer's instructions.

• Signal Development : Incubate for 40 minutes, then add the kinase detection reagent.

• Data Acquisition : After a final 30-minute incubation, measure the luminescence using a microplate reader.

• Data Analysis : Calculate the percentage of inhibition for each G-5555 concentration relative to the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Signaling Pathway Visualization

G-5555 is a potent inhibitor of Group I p21-activated kinases (PAKs), particularly PAK1. These kinases are crucial nodes in signaling pathways that regulate cell survival, proliferation, and cytoskeletal dynamics.

Caption: G-5555 inhibits PAK1, blocking downstream survival signals.

References

• 1. rndsystems.com [rndsystems.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]